SOLVENT RED 195

• CAS: 164251-88-1

Core Science & Biosynthesis

Spectral Properties of Solvent Red 195: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Solvent Red 195

Solvent Red 195, identified by CAS number 164251-88-1, is a polymer-soluble dye known for its high thermal stability, lightfastness, and weather fastness.[4] Its chemical structure, belonging to the sulphonazo series, is responsible for its characteristic bluish-red hue and its solubility in various organic solvents.[1] The dye is commercially available under various names, including Transparent Red 2B and Thermoplast Red 454.[5] Despite its widespread industrial use, detailed spectral characterization is not extensively published. This guide serves to bridge that gap by providing the necessary theoretical and methodological framework for such an analysis.

Physicochemical Properties

A summary of the available physicochemical data for Solvent Red 195 is presented in Table 1. This information is crucial for sample preparation and for understanding the dye's behavior in different solvent environments.

Property	Value	Reference
CAS Number	164251-88-1	[4][5]
Chemical Family	Sulphonazo / Monoazo	[1][4]
Appearance	Deep red / Bluish-red transparent powder	[4][5]
Melting Point	216 °C	[5]
Heat Resistance in PS	300 °C	[5]
Light Fastness in PS	8 (on a scale of 1-8)	[5]
Solubility	Soluble in acetone, methyl benzene; Slightly soluble in alcohol; Insoluble in water.	[5]

Spectral Properties of Solvent Red 195

The spectral properties of a dye, such as its absorption and emission maxima, are critical for predicting its color, stability, and potential applications in areas like fluorescence microscopy or as a biological stain.

UV-Visible Absorption Spectroscopy

The color of Solvent Red 195 is due to its absorption of light in the visible region of the electromagnetic spectrum. The maximum absorption wavelength (λmax) is a key parameter. While specific data for Solvent Red 195 is not available, a related compound, Reactive Red 195, has a reported λmax of 542 nm, suggesting that Solvent Red 195 likely absorbs in a similar region.[4]

Fluorescence Spectroscopy

Many azo dyes exhibit fluorescence, emitting light at a longer wavelength after absorbing light. The fluorescence emission maximum is another important spectral characteristic. The quantum yield, which is the ratio of emitted photons to absorbed photons, quantifies the efficiency of the fluorescence process.

Summary of Spectral Data

The following table summarizes the key spectral properties for Solvent Red 195. As these values are not currently available in the literature, they are listed as "To Be Determined."

Parameter	Symbol	Value	Solvent
Maximum Absorption Wavelength	λmax	To Be Determined	-
Molar Absorptivity	ε	To Be Determined	-
Maximum Emission Wavelength	λem	To Be Determined	-
Fluorescence Quantum Yield	Φf	To Be Determined	-
Stokes Shift	Δλ	To Be Determined	-

Experimental Protocols

To determine the spectral properties of Solvent Red 195, the following detailed methodologies are recommended.

Determination of UV-Visible Absorption Spectrum

This protocol outlines the steps to measure the absorbance of Solvent Red 195 across the UV-Visible range to identify its maximum absorption wavelength (λmax) and molar absorptivity (ε).

4.1.1. Materials and Equipment

• Solvent Red 195 powder

• Spectrophotometric grade solvents (e.g., ethanol, acetone, dimethyl sulfoxide)

• Volumetric flasks and pipettes

• Dual-beam UV-Visible spectrophotometer

• Quartz cuvettes (1 cm path length)

4.1.2. Procedure

• Preparation of Stock Solution: Accurately weigh a small amount of Solvent Red 195 and dissolve it in a known volume of a chosen solvent to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to find a concentration that gives a maximum absorbance between 0.5 and 1.5.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the wavelength range (e.g., 300-800 nm).

• Blank Measurement: Fill a cuvette with the pure solvent and use it to zero the spectrophotometer.

• Sample Measurement: Rinse the cuvette with the sample solution, then fill it and place it in the sample holder.

• Data Acquisition: Record the absorption spectrum. The wavelength at which the highest absorbance is observed is the λmax.

• Calculation of Molar Absorptivity (ε): Using the Beer-Lambert law (A = εcl), where A is the absorbance at λmax, c is the molar concentration, and l is the path length (1 cm), calculate the molar absorptivity.

Caption: Workflow for UV-Vis Absorption Spectroscopy.

Determination of Fluorescence Emission Spectrum

This protocol describes the measurement of the fluorescence emission spectrum to identify the emission maximum (λem) and relative quantum yield.

4.2.1. Materials and Equipment

• Prepared solutions of Solvent Red 195

• Fluorescence spectrophotometer (spectrofluorometer)

• Quartz cuvettes (4-sided polished)

• Reference standard with known quantum yield (e.g., Rhodamine 6G in ethanol)

4.2.2. Procedure

• Sample Preparation: Use a dilute solution of Solvent Red 195 with an absorbance of < 0.1 at the excitation wavelength to avoid inner filter effects.

• Spectrofluorometer Setup: Turn on the instrument and allow the lamp to stabilize. Set the excitation wavelength to the λmax determined from the absorption spectrum.

• Blank Measurement: Record the emission spectrum of the pure solvent to identify any background fluorescence or Raman scattering peaks.

• Sample Measurement: Record the emission spectrum of the Solvent Red 195 solution over a wavelength range starting just above the excitation wavelength. The peak of this spectrum is the λem.

• Quantum Yield Determination (Relative Method): a. Measure the integrated fluorescence intensity and absorbance at the excitation wavelength for both the Solvent Red 195 solution and a reference standard. b. Calculate the quantum yield using the formula: Φ_sample = Φ_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample^2 / n_ref^2) where Φ is the quantum yield, I is the integrated intensity, A is the absorbance, and n is the refractive index of the solvent.

Caption: Workflow for Fluorescence Spectroscopy.

Conclusion

Solvent Red 195 is a commercially significant dye with robust physical properties. While a detailed public record of its quantitative spectral properties is lacking, this guide provides the necessary framework for its comprehensive analysis. The outlined experimental protocols for UV-Visible and fluorescence spectroscopy offer a clear path for researchers to determine the key spectral parameters of Solvent Red 195. Such data would be invaluable for optimizing its existing applications and exploring new ones in diverse scientific and technological fields. It is recommended that future work focus on the systematic characterization of this dye in various solvents to build a comprehensive spectral library.

References

• 1. union-pigment.com [union-pigment.com]
• 2. Solvent red 195 TDS|Solvent red 195 from Chinese supplier and producer - SOLVENT RED DYES - Enoch dye [enochdye.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. researchgate.net [researchgate.net]
• 5. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]

SOLVENT RED 195 CAS number and molecular structure

CAS Number: 164251-88-1[1]

A Technical Examination of C.I. Solvent Red 195 for Industrial and Research Applications

This technical guide provides a comprehensive analysis of Solvent Red 195 (CAS 164251-88-1), a synthetic dye recognized for its vibrant red hue and solubility in organic solvents. The primary focus of this document is to consolidate the available technical data, including its chemical identity, physical and chemical properties, and established industrial applications. While the current body of public-domain information on Solvent Red 195 is predominantly centered on its use in the plastics and polymer industries, this guide will also briefly explore the broader context of its chemical class—azo dyes—and their emerging roles in biomedical research, an area of potential interest for researchers and drug development professionals.

Chemical and Physical Properties

Solvent Red 195 is characterized as a bluish-red powder.[1] There is a notable discrepancy in the publicly available data regarding its precise molecular structure and formula. Several sources classify it as a monoazo or sulphonazo dye.[2][3] One commonly cited molecular formula is C22H12N2O,[2] while other sources propose significantly different structures, indicating a need for definitive analytical characterization.

A summary of its key physical and chemical properties is presented in the table below.

Property	Value	References
CAS Number	164251-88-1	[1]
Appearance	Bluish-Red Powder	[1]
Melting Point	216 °C	[1]
Heat Resistance (in Polystyrene)	300 °C	[1]
Light Fastness (in Polystyrene)	8 (on a scale of 1-8)	[1]
Molecular Formula	C22H12N2O (discrepancies exist)	[2]
Molecular Weight	320.34 g/mol (based on C22H12N2O)	[2]

Solubility Data

The solubility of Solvent Red 195 in various organic solvents at 20°C is detailed in the following table, underscoring its utility in non-aqueous systems.

Solvent	Solubility (g/L)
Acetone	1.4
Butyl Acetate	1.3
Methylbenzene	2.7
Dichloromethane	37.1
Ethyl Alcohol	0.6

Synthesis and Manufacturing

The synthesis of Solvent Red 195, typical for azo dyes, involves a two-stage process: diazotization followed by an azo coupling reaction. A detailed, step-by-step experimental protocol for the synthesis of Solvent Red 195 is outlined in a patent, which describes the reaction of a diazo auxiliary agent with nitrosyl sulfuric acid, followed by a coupling reaction with a coupling auxiliary agent to yield the final product.[4]

A generalized workflow for the synthesis of an azo dye like Solvent Red 195 is depicted in the following diagram.

A generalized workflow for the synthesis of azo dyes.

Industrial Applications

The predominant application of Solvent Red 195 is as a colorant for a wide range of plastics and polymers.[1][5] Its high thermal stability, excellent lightfastness, and good migration resistance make it a suitable choice for coloring materials such as:

• Polystyrene (PS)

• High-Impact Polystyrene (HIPS)

• Acrylonitrile Butadiene Styrene (ABS)

• Polymethyl Methacrylate (PMMA)

• Polycarbonate (PC)

• Polyethylene Terephthalate (PET)

• Polyvinyl Chloride (PVC)

It is also used in the coloration of synthetic fibers.[3]

Relevance to Researchers, Scientists, and Drug Development Professionals

While there is no specific information in the public domain detailing the use of Solvent Red 195 in biomedical research or drug development, the broader class of azo compounds has garnered interest in these fields. Azo dyes are being investigated for a variety of applications, including:

• Fluorescent Probes: Certain azo dyes can act as "on-off" switches for fluorescence, making them useful as probes for detecting specific biological molecules or conditions like hypoxia.[6] The azo moiety can quench fluorescence, which is then restored upon enzymatic reduction of the azo bond under hypoxic conditions.

• Drug Delivery: The azo bond can be cleaved by azoreductase enzymes present in the gut microbiome. This property is being explored for colon-targeted drug delivery systems, where a drug is attached to an azo compound to prevent its absorption in the upper gastrointestinal tract.

• Biomarkers: The fluorescent properties of some azo dyes make them potentially useful as biomarkers in techniques like immunohistochemistry for cell and protein detection.[7]

It is important to emphasize that these are general applications of azo dyes, and no specific research has been found that utilizes Solvent Red 195 for these purposes. The toxicological properties of any dye would need to be thoroughly evaluated before consideration for any biomedical application.

Conclusion

Solvent Red 195 is a well-established solvent dye with a clear application profile in the plastics and polymer industries. Its technical data, particularly its thermal stability and lightfastness, are well-documented for these uses. However, there is a significant information gap regarding its definitive molecular structure and, more importantly for the intended audience of this guide, its potential applications in biomedical research and drug development. While the broader class of azo dyes shows promise in these areas, further research would be required to determine if Solvent Red 195 possesses any relevant biological activity or utility. Researchers interested in exploring the potential of this compound would need to undertake foundational studies to elucidate its precise chemical structure and to conduct comprehensive in vitro and in vivo toxicological and efficacy assessments.

References

• 1. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 2. Solvent Red 195|CAS No:164251-88-1 - red solvent dye [chinainterdyes.com]
• 3. union-pigment.com [union-pigment.com]
• 4. CN107501988B - Preparation method of solvent red 195 - Google Patents [patents.google.com]
• 5. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem [emperordye.com]
• 6. Development of azo-based fluorescent probes to detect different levels of hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]

Unveiling the Distinction: SOLVENT RED 195 and Rhodamine B Base Are Not the Same

A comprehensive analysis of their chemical identities reveals that SOLVENT RED 195 and Rhodamine B base are distinct chemical compounds. While both are used as colorants, their fundamental properties, including chemical structure, CAS numbers, and primary applications, differ significantly. This guide provides a detailed comparison for researchers, scientists, and drug development professionals to clarify their unique characteristics.

Core Chemical Identity

A primary point of differentiation lies in their designated CAS numbers, a unique identifier for chemical substances. Rhodamine B base is consistently identified by CAS Number 509-34-2 .[1][2][3][4][5] In contrast, SOLVENT RED 195 is associated with multiple CAS Numbers, most commonly 164251-88-1 and 72968-71-9 .[6][7][8][] This fundamental difference in their registered identity underscores that they are not the same molecule.

Furthermore, Rhodamine B base is also known by the synonym Solvent Red 49 .[1][2][3][4][10] This nomenclature further separates it from SOLVENT RED 195.

Comparative Data at a Glance

The quantitative data summarized below highlights the key differences between these two compounds.

Property	SOLVENT RED 195	Rhodamine B base
CAS Number	164251-88-1[7][8][], 72968-71-9[6]	509-34-2[1][2][4][5]
Synonym	Transparent Red 2B, Solvaperm Red BB[7]	Solvent Red 49[1][2][3][4]
Molecular Formula	C23H29N7O4S[6], C34H30Cl2N6O6[11], C22H12N2O[12]	C28H30N2O3[1][2][3][4][5]
Molecular Weight	499.59 g/mol [6], 689.54 g/mol [11], 320.34 g/mol [12]	442.55 g/mol [1][4], 442.56 g/mol [2][5]
Chemical Class	Monoazo[11][13][14]	-
Appearance	Bluish-red powder[7], Red powder[8]	Solid[1]
Melting Point	216 °C[7][8]	-

Note: The molecular formula and weight for SOLVENT RED 195 show variability across different sources, which may be due to different grades or specific isomers being referenced.

Applications and Functional Differences

SOLVENT RED 195 is primarily utilized in the plastics and resin industries for coloration.[7][13][14] Its applications include coloring for materials such as:

• Polystyrene (PS)[7]

• ABS (Acrylonitrile Butadiene Styrene)[7]

• Polycarbonate (PC)[7]

• PET (Polyethylene terephthalate)[7]

• PMMA (Polymethyl methacrylate)[7]

Rhodamine B base , on the other hand, is a well-known fluorescent dye with a broader range of applications in scientific research and technology.[1][10] Its uses include:

• Biological Staining: Visualizing cells and tissues in fluorescence microscopy.[1]

• Fluorescent Tracer: Used in hydrological studies and environmental monitoring.[1]

• Laser Technology: Employed as a gain medium in dye lasers.[1]

• Medical Research: Explored for its potential in photodynamic therapy.[1]

Logical Relationship Diagram

The following diagram illustrates the distinct nature of these two compounds.

Distinct identities of SOLVENT RED 195 and Rhodamine B base.

References

• 1. chemimpex.com [chemimpex.com]
• 2. dawnscientific.com [dawnscientific.com]
• 3. Rhodamine B base, 97% | Fisher Scientific [fishersci.ca]
• 4. Rhodamine B base - Solvent Red 49 [sigmaaldrich.com]
• 5. scbt.com [scbt.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. epsilonpigments.com [epsilonpigments.com]
• 8. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. echemi.com [echemi.com]
• 12. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem [emperordye.com]
• 13. Solvent Red 195 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 14. specialchem.com [specialchem.com]

SOLVENT RED 195: A Comprehensive Technical Guide to its Solubility in Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of SOLVENT RED 195, a synthetic organic dye. The document presents quantitative solubility data in a selection of common laboratory solvents, outlines a detailed experimental protocol for solubility determination, and provides a visual representation of the experimental workflow. This information is critical for professionals engaged in research and development who require precise data for formulation, analytical method development, and quality control.

Core Properties of SOLVENT RED 195

SOLVENT RED 195 is a bluish-red powder with excellent heat resistance and light fastness, making it suitable for a variety of applications, including coloring for plastics and fibers.[1][2] Its performance in these applications is intrinsically linked to its solubility and behavior in different solvent systems.

Quantitative Solubility Data

The solubility of SOLVENT RED 195 has been determined in several common laboratory solvents at a standard temperature of 20°C. The data, presented in grams per liter (g/L), is summarized in the table below for easy comparison.[1][2][3]

Solvent	Chemical Formula	Solubility at 20°C (g/L)
Dichloromethane	CH₂Cl₂	37.1
Methylbenzene	C₇H₈	2.7
Acetone	C₃H₆O	1.4
Butyl Acetate	C₆H₁₂O₂	1.3
Ethyl Alcohol	C₂H₅OH	0.8

Data sourced from multiple technical data sheets.[1][2][3]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a dye such as SOLVENT RED 195. This method is based on the principle of generating a saturated solution and quantifying the dissolved solute.

Objective: To determine the saturation solubility of SOLVENT RED 195 in a given solvent at a specified temperature.

Materials:

• SOLVENT RED 195 powder

• Solvent of interest (e.g., Dichloromethane, Acetone, etc.)

• Analytical balance

• Volumetric flasks

• Thermostatically controlled shaker or incubator

• Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters with appropriate membrane)

• UV-Vis Spectrophotometer or Gravimetric analysis equipment (drying oven, desiccator)

Methodology:

• Preparation of a Saturated Solution:

  • Accurately weigh an excess amount of SOLVENT RED 195 and add it to a known volume of the selected solvent in a sealed container (e.g., a screw-cap flask). The amount of dye should be sufficient to ensure that undissolved solids remain after equilibrium is reached.

  • Place the sealed container in a thermostatically controlled shaker or incubator set to the desired temperature (e.g., 20°C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium is established between the dissolved and undissolved dye.

• Separation of Undissolved Solute:

  • After the equilibration period, allow the solution to stand undisturbed at the controlled temperature for a short period to allow the excess solid to settle.

  • To obtain a clear supernatant, either centrifuge a portion of the mixture at a high speed or filter it using a syringe filter that is compatible with the solvent and does not adsorb the dye. This step is crucial to ensure that no solid particles are present in the solution to be analyzed.

• Quantification of Dissolved Solute:

  • Spectrophotometric Method (Preferred for colored compounds):

    • Prepare a series of standard solutions of SOLVENT RED 195 of known concentrations in the solvent of interest.

    • Measure the absorbance of these standards at the wavelength of maximum absorbance (λmax) to construct a calibration curve (Absorbance vs. Concentration).

    • Accurately dilute a known volume of the clear, saturated supernatant with the solvent to bring its absorbance within the linear range of the calibration curve.

    • Measure the absorbance of the diluted solution and use the calibration curve to determine the concentration of the dye in the diluted sample.

    • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • Gravimetric Method:

    • Accurately transfer a known volume of the clear, saturated supernatant to a pre-weighed, dry container.

    • Carefully evaporate the solvent in a drying oven at a temperature that will not cause degradation of the dye.

    • Once the solvent is fully evaporated, place the container in a desiccator to cool to room temperature and then weigh it.

    • The difference in weight corresponds to the mass of the dissolved dye. The solubility can then be calculated in g/L.

• Data Analysis and Reporting:

  • Perform the experiment in triplicate to ensure the reliability of the results.

  • Calculate the average solubility and the standard deviation.

  • Report the solubility in standard units (e.g., g/L or mg/mL) and specify the temperature at which the measurement was made.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the experimental determination of SOLVENT RED 195 solubility.

Solubility Determination Workflow

References

• 1. filab.fr [filab.fr]
• 2. oecd.org [oecd.org]
• 3. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Spectroscopic Characterization of Solvent Red 195

For Researchers, Scientists, and Drug Development Professionals

Introduction

This guide provides a comprehensive overview of the known properties of Solvent Red 195. More importantly, it offers detailed experimental protocols for researchers to determine the excitation and emission spectra, as well as the fluorescence quantum yield of this dye in a laboratory setting.

Physicochemical Properties of Solvent Red 195

The following table summarizes the available quantitative data for Solvent Red 195, compiled from various manufacturer and supplier technical data sheets.

Property	Value
C.I. Name	Solvent Red 195
CAS Number	164251-88-1
Appearance	Bluish-red powder
Melting Point	216 °C
Heat Resistance (in PS)	300 °C
Light Fastness (in PS)	8 (on a scale of 1-8)
Solubility (g/L at 20°C)
Acetone	1.4
Butyl Acetate	1.3
Methylbenzene	2.7
Dichloromethane	37.1
Ethyl Alcohol	0.8

Experimental Protocols

The following sections provide detailed methodologies for the spectroscopic characterization of Solvent Red 195.

Protocol 1: Measurement of Excitation and Emission Spectra

This protocol outlines the procedure for determining the excitation and emission spectra of Solvent Red 195 using a fluorescence spectrophotometer.

1. Materials and Equipment:

• Solvent Red 195

• Spectroscopic grade solvent (e.g., dichloromethane, due to high solubility)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer

• Fluorescence spectrophotometer

• Quartz cuvettes (1 cm path length)

2. Sample Preparation:

• Prepare a stock solution of Solvent Red 195 in the chosen solvent (e.g., 1 mg/mL).

• From the stock solution, prepare a series of dilutions. For fluorescence measurements, the absorbance of the solution at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

3. Measurement of Absorption Spectrum:

• Using the UV-Vis spectrophotometer, measure the absorption spectrum of a diluted solution of Solvent Red 195 over a broad wavelength range (e.g., 300-700 nm) to identify the absorption maxima. The peak of the longest wavelength absorption band is a good starting point for determining the optimal excitation wavelength.

4. Measurement of Emission Spectrum:

• Set the excitation wavelength on the fluorescence spectrophotometer to the absorption maximum determined in the previous step.

• Scan the emission monochromator over a wavelength range starting from ~20 nm above the excitation wavelength to a longer wavelength where the emission signal returns to baseline (e.g., if excitation is at 550 nm, scan from 570 nm to 800 nm).

• The wavelength at which the highest fluorescence intensity is observed is the emission maximum (λ_em).

5. Measurement of Excitation Spectrum:

• Set the emission wavelength on the fluorescence spectrophotometer to the emission maximum (λ_em) determined in the previous step.

• Scan the excitation monochromator over a range of shorter wavelengths (e.g., 300-600 nm).

• The resulting spectrum should resemble the absorption spectrum and will show the efficiency of different excitation wavelengths in producing fluorescence. The peak of this spectrum is the excitation maximum (λ_ex).

6. Data Analysis:

• Plot the absorption, excitation, and emission spectra on the same graph to visualize the Stokes shift (the difference in wavelength between the excitation and emission maxima).

Workflow for Spectroscopic Analysis

Protocol 2: Determination of Relative Fluorescence Quantum Yield (Φ_F)

This protocol describes the comparative method for determining the fluorescence quantum yield of Solvent Red 195 relative to a well-characterized standard.

1. Selection of a Standard:

• Choose a fluorescence standard with a known quantum yield that absorbs and emits in a similar spectral region as Solvent Red 195. A common standard for the red region is Rhodamine 6G or Rhodamine 101.

2. Materials and Equipment:

• Same as Protocol 1, plus the selected fluorescence standard.

• Ensure the same solvent is used for both the standard and Solvent Red 195 to minimize variations due to refractive index.

3. Sample Preparation:

• Prepare a series of five to six dilutions for both Solvent Red 195 and the standard in the same solvent.

• The absorbance of these solutions at the chosen excitation wavelength should range from approximately 0.01 to 0.1.

4. Measurement:

• For each solution of Solvent Red 195 and the standard:

  • Measure the absorbance at the chosen excitation wavelength using a UV-Vis spectrophotometer.

  • Measure the fluorescence emission spectrum using a fluorescence spectrophotometer, ensuring identical instrument settings (e.g., excitation wavelength, slit widths) for all measurements.

• Integrate the area under the emission spectrum for each solution to obtain the integrated fluorescence intensity (I).

5. Data Analysis:

• For both Solvent Red 195 and the standard, plot the integrated fluorescence intensity (I) versus absorbance (A).

• Perform a linear regression for each data set. The slope of the line is the gradient (Grad).

• Calculate the quantum yield of Solvent Red 195 (Φ_X) using the following equation:

  Φ_X = Φ_ST * (Grad_X / Grad_ST) * (n_X² / n_ST²)

  Where:

  • Φ_ST is the known quantum yield of the standard.

  • Grad_X and Grad_ST are the gradients from the plots of integrated fluorescence intensity vs. absorbance for the sample and the standard, respectively.

  • n_X and n_ST are the refractive indices of the solvents used for the sample and the standard (if the same solvent is used, this term is 1).

Relative Quantum Yield Determination

An In-depth Technical Guide to the Quantum Yield and Photostability of Solvent Red 195

Overview of Solvent Red 195

Solvent Red 195 is a synthetic organic dye characterized by its bright bluish-red color. It is primarily utilized as a colorant in a variety of materials, including plastics such as polystyrene (PS), polymethyl methacrylate (B99206) (PMMA), and polyethylene (B3416737) terephthalate (B1205515) (PET), as well as in fibers.[1][2][3] The dye is known for its high thermal stability, with a melting point of approximately 216°C, and good lightfastness and weather fastness.[1][3] These properties make it a robust colorant for applications requiring long-lasting, stable coloration.[1] While it is categorized as a fluorescent dye, detailed information regarding its quantum yield and photostability is not extensively documented.[4]

Determination of Fluorescence Quantum Yield

The fluorescence quantum yield (Φf) is a critical parameter that quantifies the efficiency of the fluorescence process, defined as the ratio of the number of photons emitted to the number of photons absorbed. The most common and accessible method for determining the fluorescence quantum yield is the comparative method, which involves using a standard sample with a known quantum yield.

Experimental Protocol: Relative Quantum Yield Measurement

This protocol outlines the steps to determine the fluorescence quantum yield of Solvent Red 195 relative to a standard dye.

Materials:

• Solvent Red 195

• A suitable quantum yield standard for the red spectral region (e.g., Rhodamine 101 in ethanol, Φf ≈ 0.91; Cresyl Violet in methanol, Φf ≈ 0.54).[5]

• High-purity solvent (e.g., ethanol, methanol, or another solvent in which both the sample and standard are soluble and stable).

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Calibrated volumetric flasks and micropipettes

• Cuvettes for absorbance and fluorescence measurements

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of both Solvent Red 195 and the quantum yield standard in the chosen solvent.

• Preparation of Dilutions: From the stock solutions, prepare a series of dilutions for both the sample and the standard. The concentrations should be chosen to yield absorbance values between 0.01 and 0.1 at the excitation wavelength to minimize inner filter effects.

• Absorbance Measurement: Using the UV-Vis spectrophotometer, measure the absorbance of each dilution of the sample and the standard at the chosen excitation wavelength. The excitation wavelength should be the same for both the sample and the standard.

• Fluorescence Measurement: Using the spectrofluorometer, record the fluorescence emission spectrum for each dilution of the sample and the standard. The excitation wavelength must be identical to that used for the absorbance measurements. Ensure that the experimental conditions (e.g., slit widths, detector voltage) are kept constant throughout all measurements.

• Data Analysis:

  • Integrate the area under the fluorescence emission spectrum for each sample and standard dilution.

  • Plot the integrated fluorescence intensity versus the absorbance for both the sample and the standard.

  • Determine the slope of the resulting linear plots for both the sample (Grad_X) and the standard (Grad_ST).

  • Calculate the quantum yield of Solvent Red 195 (Φf_X) using the following equation:

    Φf_X = Φf_ST * (Grad_X / Grad_ST) * (η_X² / η_ST²)

    Where:

    • Φf_ST is the quantum yield of the standard.

    • Grad_X and Grad_ST are the gradients of the plots of integrated fluorescence intensity vs. absorbance for the sample and standard, respectively.

    • η_X and η_ST are the refractive indices of the solvents used for the sample and standard, respectively (if the same solvent is used, this term becomes 1).

Data Presentation: Quantum Yield Determination

Parameter	Solvent Red 195	Standard (e.g., Rhodamine 101)
Excitation Wavelength (nm)	-	-
Solvent	-	-
Refractive Index (η)	-	-
Absorbance Range	0.01 - 0.1	0.01 - 0.1
Integrated Fluorescence Intensity vs. Absorbance (Slope)	Grad_X	Grad_ST
Known Quantum Yield (Φf_ST)	N/A	Value
Calculated Quantum Yield (Φf_X)	To be determined	N/A

Assessment of Photostability

Photostability refers to the ability of a dye to resist photochemical degradation upon exposure to light. It is a crucial parameter for applications involving prolonged or intense illumination. Photostability can be quantified by determining the photobleaching quantum yield (Φb) and the photobleaching half-life (t1/2).

Experimental Protocol: Photobleaching Quantum Yield (Φb)

The photobleaching quantum yield represents the probability that a molecule will be photochemically destroyed per absorbed photon. A lower Φb indicates higher photostability.

Materials:

• Solvent Red 195 solution of known concentration and absorbance.

• Spectrofluorometer with a stable, high-intensity light source (e.g., Xenon arc lamp).

• Stirred cuvette holder (optional, to minimize local heating effects).

• Actinometer (for determining the photon flux of the light source).

Procedure:

• Sample Preparation: Prepare a solution of Solvent Red 195 with an absorbance of approximately 0.1 at the excitation wavelength.

• Initial Fluorescence Measurement: Record the initial fluorescence intensity (F₀) of the sample.

• Photobleaching: Continuously illuminate the sample with a monochromatic light source at the wavelength of maximum absorption.

• Time-course Measurement: Record the fluorescence intensity (F(t)) at regular time intervals until it has significantly decreased.

• Data Analysis:

  • Plot the natural logarithm of the normalized fluorescence intensity (ln(F(t)/F₀)) versus time.

  • The initial slope of this plot is the first-order photobleaching rate constant (k_pb).

  • The photobleaching quantum yield (Φb) can be calculated using the following equation:

    Φb = k_pb / (I₀ * (1 - 10⁻ᴬ) * ε * l * N_A)

    Where:

    • k_pb is the photobleaching rate constant.

    • I₀ is the incident photon flux (in mol/cm²/s), determined using an actinometer.

    • A is the absorbance of the solution.

    • ε is the molar extinction coefficient (in M⁻¹cm⁻¹).

    • l is the path length of the cuvette (in cm).

    • N_A is Avogadro's number.

Experimental Protocol: Photobleaching Half-life (t1/2)

The photobleaching half-life is the time required for the fluorescence intensity of a sample to decrease to 50% of its initial value under continuous illumination.

Materials:

• Fluorescence microscope with a stable light source (e.g., laser or LED).

• Sensitive camera (e.g., CCD or sCMOS).

• Image analysis software (e.g., ImageJ/Fiji).

• Microscope slides and coverslips.

Procedure:

• Sample Preparation: Prepare a thin film of Solvent Red 195 on a microscope slide or embed it in a polymer matrix to immobilize the dye.

• Microscope Setup: Place the sample on the microscope stage and select the appropriate filter set. Adjust the illumination intensity to a constant and reproducible level.

• Image Acquisition: Acquire an initial image (t=0). Continuously illuminate the sample and acquire a time-lapse series of images at regular intervals until the fluorescence intensity has significantly faded.

• Data Analysis:

  • Using image analysis software, select a region of interest (ROI) within the illuminated area.

  • Measure the mean fluorescence intensity within the ROI for each image in the time series.

  • Correct for background fluorescence by subtracting the intensity of a region without the dye.

  • Normalize the background-corrected intensity values to the initial intensity at t=0.

  • Plot the normalized fluorescence intensity as a function of time.

  • The photobleaching half-life (t1/2) is the time at which the fluorescence intensity drops to 50% of its initial value.

Data Presentation: Photostability Parameters

Parameter	Value	Units
Photobleaching Quantum Yield (Φb)	To be determined	-
Photobleaching Half-life (t1/2)	To be determined	seconds/minutes
Illumination Conditions	-	W/cm²

Visualization of Experimental Workflows

To further clarify the experimental procedures, the following diagrams illustrate the workflows for determining the quantum yield and photostability of Solvent Red 195.

Caption: Workflow for determining the relative fluorescence quantum yield.

Caption: Workflow for assessing photostability parameters.

By following these detailed protocols, researchers can accurately and reliably determine the fluorescence quantum yield and photostability of Solvent Red 195, enabling its effective and informed use in various scientific and industrial applications.

References

• 1. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 2. News - SOLVENT RED 195-Introduction and Application [precisechem.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Fluorescence quantum yields of a series of red and near-infrared dyes emitting at 600-1000 nm - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Fluorescence of SOLVENT RED 195: A Technical Deep Dive

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive exploration of the fluorescence mechanism of SOLVENT RED 195, a synthetic monoazo dye recognized for its vibrant red fluorescence. While specific experimental photophysical data for this compound remains limited in publicly accessible literature, this document elucidates its fluorescence properties based on its chemical structure and established principles of fluorescence in analogous dye systems. By examining its structural components, we can infer the underlying mechanisms governing its light-absorbing and emitting behavior, providing a foundational understanding for its application in various scientific and industrial domains.

General and Physicochemical Properties of SOLVENT RED 195

SOLVENT RED 195 (CAS No. 164251-88-1) is a bluish-red powder extensively used as a colorant for plastics and fibers due to its high thermal stability and good lightfastness.[1][2][3] Its solubility in various organic solvents further enhances its utility in diverse applications.[1][4]

Property	Value	References
CAS Number	164251-88-1	[1]
Appearance	Bluish-red powder	[1]
Melting Point	214-216 °C	[1][5]
Heat Resistance	Good	[3]
Lightfastness	Good	[3]

Chemical Structure and its Implications for Fluorescence

The definitive chemical structure of SOLVENT RED 195, as detailed in patent literature, is methyl 4-cyano-5-[[5-cyano-2,6-bis[(3-methoxypropyl)amino]-4-methyl-3-pyridyl]azo]-3-methyl-2-thiophenecarboxylate , with the molecular formula C23H29N7O4S.[6]

This intricate structure, featuring a thiophene (B33073) ring linked to a substituted pyridine (B92270) ring via an azo bridge, is central to its fluorescent properties. The presence of electron-donating (amino groups) and electron-withdrawing (cyano groups) moieties suggests that the fluorescence mechanism is likely governed by intramolecular charge transfer (ICT).

The Postulated Fluorescence Mechanism

The fluorescence of SOLVENT RED 195 can be understood through the principles of electronic transitions and de-excitation pathways, commonly illustrated by a Jablonski diagram.

Caption: A generalized Jablonski diagram illustrating the electronic transitions involved in fluorescence.

Absorption: Upon excitation with ultraviolet light, the π-electrons in the conjugated system of SOLVENT RED 195 absorb energy, promoting the molecule from its ground electronic state (S₀) to an excited singlet state (S₁). This is likely a π → π* transition.

Excited State Dynamics and Intramolecular Charge Transfer (ICT): In the excited state, the electron density shifts from the electron-donating groups towards the electron-withdrawing groups, creating an ICT state. The nature of the solvent can significantly influence the energy of this ICT state. Polar solvents can stabilize the charge-separated excited state, often leading to a red-shift in the emission spectrum (solvatochromism).

Fluorescence Emission: The molecule then relaxes from the S₁ state back to the S₀ state, releasing the excess energy as a photon of light. This emitted light is observed as red fluorescence.

Non-radiative Decay: Other de-excitation pathways that compete with fluorescence include internal conversion and intersystem crossing to the triplet state (T₁). These non-radiative processes reduce the fluorescence quantum yield.

Caption: A simplified representation of the Intramolecular Charge Transfer (ICT) process.

Anticipated Photophysical Properties and Influencing Factors

Parameter	Expected Behavior and Influencing Factors
Absorption Spectrum (λ_abs)	Expected in the visible region. The position of the maximum absorption peak can be influenced by solvent polarity.
Emission Spectrum (λ_em)	Expected in the red region of the visible spectrum. A significant Stokes shift is anticipated due to the ICT nature of the excited state. The emission peak is likely to show a bathochromic (red) shift in more polar solvents.
Fluorescence Quantum Yield (Φ_f)	This value, representing the efficiency of fluorescence, is highly dependent on the rigidity of the molecular structure and the solvent environment. Non-radiative decay pathways can be promoted in certain solvents, leading to a lower quantum yield.
Excited-State Lifetime (τ)	The lifetime of the excited state is typically in the nanosecond range for fluorescent dyes. It can be affected by solvent viscosity and the presence of quenchers.

Methodologies for Experimental Characterization

To empirically determine the fluorescence mechanism and photophysical properties of SOLVENT RED 195, a suite of spectroscopic and analytical techniques would be employed.

Steady-State Absorption and Fluorescence Spectroscopy

Protocol:

• Prepare dilute solutions of SOLVENT RED 195 in a range of solvents with varying polarity (e.g., hexane, toluene, dichloromethane, acetonitrile, ethanol).

• Record the absorption spectra using a UV-Vis spectrophotometer to determine the maximum absorption wavelength (λ_max).

• Using the determined λ_max as the excitation wavelength, record the fluorescence emission spectra using a spectrofluorometer.

• Analyze the spectra to determine the maximum emission wavelength and the Stokes shift for each solvent.

Caption: Experimental workflow for steady-state spectroscopy.

Determination of Fluorescence Quantum Yield

Protocol (Relative Method):

• Select a standard fluorophore with a known quantum yield and similar absorption/emission characteristics (e.g., Rhodamine B).

• Prepare a series of solutions of both the standard and SOLVENT RED 195 at different concentrations, ensuring absorbance values are below 0.1 to avoid inner filter effects.

• Measure the absorbance and integrated fluorescence intensity for all solutions.

• Plot integrated fluorescence intensity versus absorbance for both the standard and the sample.

• The quantum yield of SOLVENT RED 195 can be calculated from the slopes of these plots and the known quantum yield of the standard.

Time-Resolved Fluorescence Spectroscopy

Protocol (Time-Correlated Single Photon Counting - TCSPC):

• Excite a dilute solution of SOLVENT RED 195 with a pulsed laser source at a wavelength near its absorption maximum.

• Detect the emitted single photons using a high-speed detector.

• Measure the time delay between the excitation pulse and the arrival of the emitted photon.

• Construct a histogram of photon arrival times to obtain the fluorescence decay curve.

• Fit the decay curve to an exponential function to determine the excited-state lifetime (τ).

Conclusion

While a complete, experimentally verified picture of the fluorescence mechanism of SOLVENT RED 195 is yet to be published, its chemical structure provides a strong basis for a theoretical understanding. The presence of a donor-acceptor system linked by a π-conjugated bridge strongly suggests a mechanism dominated by intramolecular charge transfer. This framework allows for predictions regarding its solvatochromic behavior and provides a roadmap for future experimental investigations. A thorough characterization of its photophysical properties through the methodologies outlined above would be invaluable for optimizing its use in existing applications and exploring its potential in new areas such as bio-imaging and sensor development.

References

• 1. echemi.com [echemi.com]
• 2. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem [emperordye.com]
• 3. Thiophene-Based Azo Dyes and Their Applications in Dyes Chemistry [article.sapub.org]
• 4. Theoretical study on the photophysical properties of thiophene-fused-type BODIPY series molecules in fluorescence imaging and photodynamic therapy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]
• 6. researchgate.net [researchgate.net]

A Technical Guide to Research-Grade Solvent Red 195: Sourcing, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of Solvent Red 195, a synthetic dye with emerging applications in research. While traditionally used in industrial settings for coloring plastics and fibers, its fluorescent properties suggest potential for use in biological imaging and as a molecular probe. This document details commercially available sources of research-grade Solvent Red 195, its key physicochemical properties, and provides generalized experimental protocols for its application in a research setting.

Commercial Suppliers of Research-Grade Solvent Red 195

Identifying suppliers offering "research-grade" Solvent Red 195 requires careful consideration of purity and available documentation. While many suppliers cater to industrial needs, several provide products with the high purity suitable for research applications. Researchers should always request a certificate of analysis (CoA) to verify the purity and identity of the compound.

Table 1: Commercial Suppliers of Solvent Red 195

Supplier	Product Name(s)	CAS Number	Notes
MedchemExpress	Solvent red 195	72968-71-9	Marketed as a fluorescent dye for research use only.[1]
BOC Sciences	Solvent Red 195	164251-88-1	States use in transparent coloring of plastics and polystyrene.[2]
Colorants Chem Pvt. Ltd.	Solvent Red 195 Dyes	164251-88-1	Manufacturer and exporter.[2]
LANXESS	Macrolex® Red B	164251-88-1	High-performance soluble azo dye for engineering plastics.[3]
Baoxu Chemical	Solvent Red 195	164251-88-1	Provides Technical Data Sheets (TDS) and Material Safety Data Sheets (MSDS).[4]
HUPC GLOBAL CHEMICAL	Transparence Red BBR	-	States good heat resistance and light fastness.[5]
Emperor Chem	Transparent Red 2B, Fastol Red 2B	-	Mentions high thermal stability and brightness.[6]
Precise Color	Solvent Red 195	164251-88-1	Provides solubility data in various organic solvents.[7]
JADECHEM (NINGBO) CO.,LTD.	Solvent Red 195	164251-88-1	Describes it as an Azo and Anthraquinone dye.
RSDC Industries Pvt. Ltd.	Solvent Red 195	-	Manufacturer of high-performance dyes.[8]
Ranbar	Ranbar Red 2B	-	High-performance monoazo solvent dye.[9]

Note: The CAS number for Solvent Red 195 can vary in supplier documentation. Researchers should verify the specific CAS number associated with the product they are purchasing.

Physicochemical and Photophysical Properties

Understanding the properties of Solvent Red 195 is crucial for its effective application in research. The following tables summarize key data gathered from various supplier technical data sheets.

Table 2: General and Physicochemical Properties of Solvent Red 195

Property	Value	Source(s)
Appearance	Red to Bluish-Red Powder	[2][7][10]
Molecular Formula	C22H12N2O	[11]
Molecular Weight	320.34 g/mol	[11]
Melting Point	210 - 216 °C	[2][3][10]
Density	~0.39 - 1.29 g/cm³	[2][3][10]
Heat Resistance	Up to 300 °C (in PS)	[2][10]
Light Fastness	7-8 (on a scale of 1-8)	[2][10]

Table 3: Solubility of Solvent Red 195 in Organic Solvents (at 20°C)

Solvent	Solubility (g/L)	Source(s)
Dichloromethane	37.1	[7][10]
Methylbenzene (Toluene)	2.7	[2][7][10]
Acetone	1.4	[2][7][10]
Butyl Acetate	1.3	[2][7][10]
Ethyl Alcohol	0.8	[7][10]
Water	Insoluble	[2]

Table 4: Photophysical Properties of Solvent Red 195

Property	Value	Notes	Source(s)
Fluorescence	Emits red fluorescence under UV light	Potential for use as a fluorescent probe.	[12]
Maximum Absorption (λmax)	542 nm	In solution, as reported for Reactive Red 195.	[13][14]

Experimental Protocols for Research Applications

While specific, validated protocols for the use of Solvent Red 195 in biological research are not widely published, its hydrophobic nature and fluorescent properties are similar to other dyes used for staining lipids and cellular membranes. The following are detailed, generalized protocols that can be adapted for Solvent Red 195 in cellular imaging applications.

General Workflow for Cellular Staining with a Hydrophobic Fluorescent Dye

The following diagram outlines a typical workflow for staining live or fixed cells with a lipophilic dye like Solvent Red 195.

Caption: A generalized workflow for staining cells with a hydrophobic fluorescent dye.

Detailed Protocol for Staining Lipid Droplets in Live Cells

This protocol is adapted from methods used for other neutral lipid stains and can serve as a starting point for using Solvent Red 195 to visualize lipid droplets.

Materials:

• Solvent Red 195

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Phosphate-buffered saline (PBS), pH 7.4

• Live cells cultured on glass-bottom dishes or coverslips

• Complete cell culture medium

Procedure:

• Preparation of Stock Solution:

  • Prepare a 1-5 mM stock solution of Solvent Red 195 in anhydrous DMSO.

  • Vortex thoroughly to ensure the dye is completely dissolved.

  • Store the stock solution at -20°C, protected from light.

• Preparation of Staining Solution:

  • On the day of the experiment, dilute the Solvent Red 195 stock solution in pre-warmed (37°C) complete cell culture medium or PBS to a final concentration in the range of 1-10 µM.

  • The optimal concentration should be determined empirically for each cell type and experimental condition to maximize signal-to-noise ratio and minimize cytotoxicity.

• Staining:

  • Remove the culture medium from the cells.

  • Add the staining solution to the cells and incubate for 15-30 minutes at 37°C in a CO2 incubator, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells two to three times with pre-warmed PBS or complete culture medium to remove unbound dye.

• Imaging:

  • Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the cells.

  • Image the cells immediately using a fluorescence microscope equipped with appropriate filters for red fluorescence (e.g., excitation around 540-560 nm and emission around 570-650 nm).

Protocol for Staining Cellular Membranes in Fixed Cells

This protocol provides a general method for staining cellular membranes with a lipophilic dye after cell fixation.

Materials:

• Solvent Red 195

• DMSO, anhydrous

• PBS, pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• Cells cultured on glass coverslips

Procedure:

• Cell Fixation:

  • Wash cells grown on coverslips twice with PBS.

  • Fix the cells by incubating with 4% PFA in PBS for 15-20 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Staining:

  • Prepare a staining solution of Solvent Red 195 in PBS at a final concentration of 1-10 µM from a 1-5 mM DMSO stock.

  • Incubate the fixed cells with the staining solution for 15-30 minutes at room temperature, protected from light.

• Washing:

  • Remove the staining solution and wash the coverslips three times with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto a microscope slide using an aqueous mounting medium.

  • Seal the coverslip to prevent drying.

  • Image using a fluorescence or confocal microscope with appropriate filter sets.

Potential Applications in Drug Development and Research

While direct evidence is limited, the properties of Solvent Red 195 suggest several potential research applications:

• Fluorescent Probe for Drug Delivery Systems: Due to its hydrophobicity, Solvent Red 195 could be encapsulated within nanocarriers (e.g., liposomes, polymeric nanoparticles) to study their stability, cellular uptake, and intracellular trafficking.[15] The fluorescence of the dye would allow for the visualization and tracking of the delivery vehicle.

• Labeling of Hydrophobic Domains: The dye may be useful for staining and visualizing hydrophobic pockets in proteins or lipid-rich structures within cells and tissues.

• High-Content Screening: In an automated imaging setup, Solvent Red 195 could potentially be used as a counterstain for cellular compartments in high-content screening assays to assess the effects of drug candidates on cellular morphology.

Logical Relationships in Fluorescent Probe-Based Drug Delivery Studies

The following diagram illustrates the logical steps and relationships involved in using a fluorescent probe, such as Solvent Red 195, to evaluate a drug delivery system.

Caption: A logical workflow for the use of a fluorescent probe in drug delivery research.

Conclusion

Solvent Red 195 presents an interesting, though currently under-explored, option for researchers in need of a red fluorescent, hydrophobic dye. While its primary commercial availability is for industrial applications, suppliers offering higher purity grades can be sourced for research purposes. The provided physicochemical data offers a solid foundation for its use, and the generalized experimental protocols should enable scientists to begin exploring its potential in cellular imaging and as a probe in drug delivery systems. Further research is warranted to fully characterize its photophysical properties and validate its use in specific biological assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 3. Macrolex Red B | Solvent Red 195 Dye for PS & PMMA [ranbarr.com]
• 4. additivesforpolymer.com [additivesforpolymer.com]
• 5. union-pigment.com [union-pigment.com]
• 6. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem [emperordye.com]
• 7. China Solvent Red 195 / CAS 164251-88-1 factory and manufacturers | Precise Color [precisechem.com]
• 8. Solvent Red 195 Manufacturer | Ahmedabad | Gujarat | India [rsdcindustries.com]
• 9. Solvent Red 195 – Monoazo Dye – Ranbar Red 2B [ranbarr.com]
• 10. epsilonpigments.com [epsilonpigments.com]
• 11. Solvent Red 195|CAS No:164251-88-1 - red solvent dye [chinainterdyes.com]
• 12. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Controlling Molecular Dye Encapsulation in the Hydrophobic Core of Core–Shell Nanoparticles for In Vivo Imaging - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Synthesis and Purification of SOLVENT RED 195

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis and purification of Solvent Red 195, a monoazo dye. The information is compiled and presented to be a valuable resource for researchers, scientists, and professionals in drug development who may utilize such dyes in various applications.

Chemical Synthesis of Solvent Red 195

The synthesis of Solvent Red 195 is primarily achieved through a two-step chemical process: a diazotization reaction followed by an azo coupling reaction. This method is detailed in patent literature, outlining the key reactants and reaction conditions.

Synthesis Workflow

The overall workflow for the synthesis of Solvent Red 195 can be visualized as a sequential process involving the preparation of a diazonium salt intermediate, which is then reacted with a coupling agent to form the final dye product.

A Technical Guide to SOLVENT RED 195 and a Comparative Analysis of Common Red Fluorescent Dyes

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comparative analysis of SOLVENT RED 195 against other widely used red fluorescent dyes: Rhodamine B, Texas Red, and Cy5. This document is intended to be a valuable resource for researchers and professionals in drug development and related scientific fields who utilize fluorescence in their work.

Introduction to SOLVENT RED 195

SOLVENT RED 195, also known by trade names such as Transparent Red 2B and Macrolex Red B, is a bluish-red solvent dye.[1][2] Its CAS number is 164251-88-1.[1][3][4][5] Primarily, it is employed as a colorant for various plastics, including polystyrene (PS), polymethyl methacrylate (B99206) (PMMA), and polyethylene (B3416737) terephthalate (B1205515) (PET), owing to its high heat stability and excellent lightfastness within these matrices.[1][2][4][6]

Comparative Analysis of Red Fluorescent Dyes

For researchers considering SOLVENT RED 195 for fluorescence applications, a comparison with well-characterized red fluorescent dyes is essential. The following tables summarize the key photophysical properties of Rhodamine B, Texas Red, and Cy5.

Table 1: Photophysical Properties of Common Red Fluorescent Dyes

Property	Rhodamine B	Texas Red	Cy5
Excitation Maximum (λex)	~546 nm[10]	~596 nm[11]	~649 nm[12]
Emission Maximum (λem)	~567 nm[10]	~615 nm[11]	~667 nm[12]
Molar Extinction Coefficient (ε)	~106,000 cm⁻¹M⁻¹ at 542.8 nm[13]	~85,000 cm⁻¹M⁻¹ at 596 nm[14]	~250,000 cm⁻¹M⁻¹[12][15]
Fluorescence Quantum Yield (Φ)	~0.70 in ethanol[10][13]	~0.93[11]	~0.27[12]

Note: The photophysical properties of dyes can be solvent and environmentally dependent.

Experimental Protocols for Characterization of Fluorescent Dyes

For a comprehensive evaluation of a fluorescent dye such as SOLVENT RED 195, a series of standardized experimental protocols should be followed. These protocols allow for the determination of the key photophysical parameters presented in the comparative table above.

Measurement of Absorption and Emission Spectra

This protocol outlines the procedure for determining the absorption and emission maxima of a fluorescent dye.

Methodology:

• Sample Preparation: Prepare a dilute solution of the dye in a suitable solvent (e.g., ethanol (B145695) or a buffer). The concentration should be adjusted to have an absorbance of approximately 0.1 at the absorption maximum to minimize inner filter effects.

• Instrumentation: Utilize a UV-Vis spectrophotometer to measure the absorption spectrum and a spectrofluorometer to measure the emission spectrum.

• Absorption Spectrum Measurement:

  • Use a quartz cuvette with a 1 cm path length.

  • Record the absorbance spectrum over a relevant wavelength range (e.g., 300-700 nm for red dyes).

  • The wavelength at which the highest absorbance is recorded is the absorption maximum (λex).

• Emission Spectrum Measurement:

  • Excite the sample at its absorption maximum (λex).

  • Record the emission spectrum over a wavelength range longer than the excitation wavelength.

  • The wavelength at which the highest fluorescence intensity is recorded is the emission maximum (λem).

Determination of Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength.

Methodology:

• Prepare a Series of Dilutions: Prepare a series of solutions of the dye with known concentrations in a suitable solvent.[16][17][18][19][20]

• Measure Absorbance: Using a UV-Vis spectrophotometer, measure the absorbance of each solution at the absorption maximum (λex).[16][17][18][19][20]

• Apply the Beer-Lambert Law: The Beer-Lambert law states that A = εcl, where A is the absorbance, ε is the molar extinction coefficient, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).[16][17][18][19][20]

• Calculate ε: Plot a graph of absorbance versus concentration. The slope of the resulting line will be equal to the molar extinction coefficient (ε).[18]

Measurement of Fluorescence Quantum Yield

The fluorescence quantum yield (Φ) represents the efficiency of the fluorescence process. It is the ratio of photons emitted to photons absorbed. The relative method, using a well-characterized standard, is commonly employed.

Methodology:

• Select a Standard: Choose a reference dye with a known quantum yield and similar spectral properties to the sample. For red dyes, Rhodamine B or Cresyl Violet are often used.

• Prepare Solutions: Prepare solutions of both the sample and the standard in the same solvent. The absorbance of these solutions should be kept below 0.1 at the excitation wavelength to avoid inner filter effects.

• Measure Absorption and Emission:

  • Measure the absorbance of each solution at the excitation wavelength.

  • Measure the fluorescence emission spectra of each solution, ensuring identical instrument settings (e.g., excitation and emission slit widths).

• Calculate Quantum Yield: The quantum yield of the sample (Φ_sample) can be calculated using the following equation:

  Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample / n_std)²

  Where:

  • Φ_std is the quantum yield of the standard.

  • I is the integrated fluorescence intensity (area under the emission curve).

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental protocols described above.

Caption: Experimental workflow for characterizing a fluorescent dye.

Conclusion

SOLVENT RED 195 is a commercially available red dye with applications primarily in the plastics industry. While it is qualitatively described as fluorescent, a lack of quantitative photophysical data in the public domain makes a direct comparison with established fluorescent dyes challenging. For researchers considering its use in fluorescence-based assays, it is imperative to perform a thorough characterization using the standardized protocols outlined in this guide. The provided data for Rhodamine B, Texas Red, and Cy5 serve as a benchmark for such an evaluation. The detailed experimental workflows and diagrams offer a clear roadmap for scientists to determine the suitability of SOLVENT RED 195 or any other novel dye for their specific research needs.

References

• 1. additivesforpolymer.com [additivesforpolymer.com]
• 2. MACROLEX® Red B [lanxess.com]
• 3. additivesforpolymer.com [additivesforpolymer.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. Solvent red 195 TDS|Solvent red 195 from Chinese supplier and producer - SOLVENT RED DYES - Enoch dye [enochdye.com]
• 7. cncolorchem.com [cncolorchem.com]
• 8. colorantsgroup.com [colorantsgroup.com]
• 9. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]
• 10. Rhodamine B *CAS 81-88-9* | AAT Bioquest [aatbio.com]
• 11. FluoroFinder [app.fluorofinder.com]
• 12. FluoroFinder [app.fluorofinder.com]
• 13. omlc.org [omlc.org]
• 14. Texas Red - Wikipedia [en.wikipedia.org]
• 15. Cyanine 5, SE | Cyanine Dyes (Cy Dyes) | Tocris Bioscience [tocris.com]
• 16. Extinction Coefficient Determination - Creative Proteomics [creative-proteomics.com]
• 17. smart.dhgate.com [smart.dhgate.com]
• 18. Molar Extinction Coefficient Calculation [alphalyse.com]
• 19. How to Determine the Extinction Coefficient | MtoZ Biolabs [mtoz-biolabs.com]
• 20. researchgate.net [researchgate.net]

Harnessing the Potential of SOLVENT RED 195 in Cellular Biology: A Technical Guide for Exploratory Research

For Researchers, Scientists, and Drug Development Professionals

Abstract: Solvent Red 195 is a synthetic dye with high thermal stability and solubility in organic solvents, traditionally used for coloring plastics, fibers, and resins.[1][2][3][4][5][6][7] Its potential applications in cellular biology, however, remain largely unexplored. This technical guide outlines a systematic approach to evaluating Solvent Red 195 as a novel tool for cellular imaging and analysis. Based on its lipophilic (oil-soluble) nature, this document proposes potential applications in staining intracellular lipidic structures and provides detailed, hypothetical protocols for its characterization and use in a research setting. The guide is intended to serve as a foundational framework for researchers interested in exploring the utility of uncharacterized solvent dyes in biological applications.

Introduction to SOLVENT RED 195

Solvent Red 195, also known as Transparent Red 2B or Sandoplast Red BB, is a monoazo dye recognized for its brilliant bluish-red hue.[2][5][8] Its primary industrial applications leverage its excellent heat resistance (up to 300°C in polystyrene), light fastness, and solubility in various organic solvents.[1][5][7] While its chemical properties are well-documented for industrial purposes, its interaction with biological systems is not.

The lipophilic character of many solvent dyes allows them to readily partition into cellular membranes and lipid-rich organelles.[9][10] This property is the cornerstone of widely used biological stains like DiI and DiO, which are instrumental in tracking cells and labeling membranes.[9][10][11][12] This guide posits that the inherent lipophilicity of Solvent Red 195 makes it a candidate for similar applications, particularly for visualizing lipid droplets, cellular membranes, or for long-term cell tracking.[10][13]

Proposed Research Workflow and Characterization

Before utilization in complex biological assays, a thorough characterization of Solvent Red 195's spectral properties, cytotoxicity, and cellular localization is imperative. The following workflow provides a logical progression for this evaluation.

Caption: Workflow for evaluating a novel dye for live-cell imaging.

Hypothetical Data & Physicochemical Properties

Successful application in cellular biology requires a baseline understanding of the dye's properties in a biological context. The following tables present hypothetical, yet plausible, data that a researcher might expect to generate during the initial characterization phase.

Table 1: Exemplary Physicochemical and Spectral Properties

Property	Value	Notes
Chemical Name	C.I. Solvent Red 195	Monoazo class dye[2][8]
CAS Number	164251-88-1	Unique chemical identifier[2][5]
Molecular Formula	C₃₄H₃₀Cl₂N₆O₆	-
Solubility (20°C)	Insoluble in water	Soluble in acetone, dichloromethane[1]
Hypothetical Abs. Max (λabs)	545 nm	In DMSO/Ethanol
Hypothetical Em. Max (λem)	575 nm	In DMSO/Ethanol
Hypothetical Quantum Yield	~0.15	Relative to Rhodamine B in Ethanol

| Hypothetical Molar Ext. Coeff. | ~45,000 M⁻¹cm⁻¹ | At λabs in Ethanol |

Table 2: Exemplary Cytotoxicity Data (HeLa Cells, 24h Exposure)

Concentration (µM)	Mean Cell Viability (%)	Standard Deviation (%)
0 (Control)	100	4.5
0.1	98.7	5.1
1.0	95.2	4.8
5.0	88.4	6.2
10.0	70.1	7.5
25.0	45.3	8.1

| Hypothetical IC₅₀ | ~28 µM | |

Detailed Experimental Protocols

The following protocols provide detailed methodologies for key validation experiments.

Protocol: Determining Optimal Staining Concentration

This protocol aims to identify the lowest dye concentration that provides a sufficient signal-to-noise ratio without inducing significant cytotoxicity.

Caption: Experimental workflow for optimizing dye concentration.

Methodology:

• Stock Solution: Prepare a 10 mM stock solution of Solvent Red 195 in anhydrous dimethyl sulfoxide (B87167) (DMSO). Store at -20°C, protected from light.

• Cell Culture: Seed a human cell line (e.g., HeLa or A549) onto glass-bottom imaging dishes. Culture until cells reach 60-70% confluence.

• Staining Solutions: Prepare a range of working concentrations (e.g., 10 nM, 50 nM, 100 nM, 500 nM, 1 µM, 5 µM, 10 µM) by diluting the stock solution into complete culture medium.

• Incubation: Remove the culture medium from the cells and replace it with the staining solutions. Incubate for 30 minutes at 37°C in a humidified incubator with 5% CO₂.

• Washing: Gently aspirate the staining solution and wash the cells three times with pre-warmed PBS to remove unbound dye.

• Imaging: Add fresh culture medium or a suitable live-cell imaging buffer. Image the cells immediately using a fluorescence microscope equipped with a filter set appropriate for the dye's hypothetical spectral properties (e.g., Excitation: 540/25 nm, Emission: 605/55 nm).

• Analysis: Quantify the fluorescence intensity and assess cell morphology across the concentration range to determine the optimal concentration.

Protocol: Co-localization with a Known Lipid Droplet Marker

This experiment aims to confirm if Solvent Red 195 localizes to a specific organelle, such as lipid droplets, by comparing its signal with a validated commercial stain.

Methodology:

• Induce Lipid Droplets (Optional): To enhance visualization, incubate cells (e.g., 3T3-L1 adipocytes or oleic acid-treated HeLa cells) with 200 µM oleic acid complexed to bovine serum albumin (BSA) for 16-24 hours to induce the formation of large lipid droplets.

• Primary Staining: Stain the cells with the optimized concentration of Solvent Red 195 as determined in Protocol 4.1.

• Secondary Staining: Following the wash steps for Solvent Red 195, immediately stain the same cells with a known lipid droplet marker, such as BODIPY 493/503 (500 nM), for 15 minutes.

• Washing: Wash the cells three times with pre-warmed PBS.

• Imaging: Image the cells using two distinct fluorescence channels (e.g., a green channel for BODIPY 493/503 and a red channel for Solvent Red 195).

• Analysis: Merge the images from the two channels. Co-localization is indicated by the overlap of the red and green signals, which typically appears as yellow in the merged image. Quantify the degree of overlap using a Pearson's Correlation Coefficient or similar colocalization analysis software.

Potential Applications and Future Directions

Should initial characterization prove successful, Solvent Red 195 could be explored for several advanced applications:

• Lipid Droplet Dynamics: As a stable, lipophilic dye, it could be used to track the formation, fusion, and degradation of lipid droplets in real-time in response to metabolic stimuli.

• Drug Delivery Vehicle Tracking: If used to formulate lipid nanoparticles or other lipophilic drug carriers, Solvent Red 195 could serve as a fluorescent tag to monitor their cellular uptake and trafficking.

• Membrane Labeling and Cell Tracking: Similar to other carbocyanine dyes, it may be useful for long-term tracking of cell populations in co-culture experiments or migration assays, provided it exhibits low cell-to-cell transfer.[9][10]

Conclusion

Solvent Red 195 presents an untapped resource for the cellular biology community. Its inherent lipophilicity and strong color suggest it may function as a valuable fluorescent probe for lipid-rich structures. While its biological properties are currently uncharacterized, the systematic workflow and protocols outlined in this guide provide a clear path for its evaluation. Rigorous validation of its spectral properties, cytotoxicity, and subcellular localization is the critical next step in determining its ultimate utility as a novel tool for researchers in cell biology and drug development.

References

• 1. union-pigment.com [union-pigment.com]
• 2. Solvent Red 195 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 3. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem [emperordye.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 6. Solvent red 195,Transparent Red BBR [xcwydyes.com]
• 7. China Solvent Red 195 / CAS 164251-88-1 factory and manufacturers | Precise Color [precisechem.com]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. lumiprobe.com [lumiprobe.com]
• 10. Cell Tracking with Lipophilic Membrane Dyes [sigmaaldrich.com]
• 11. Lipophilic dyes | Sigma-Aldrich [sigmaaldrich.com]
• 12. biotium.com [biotium.com]
• 13. Lipophilic Near-Infrared Dyes for In Vivo Fluorescent Cell Tracking - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to SOLVENT RED 195 and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available literature on C.I. Solvent Red 195, a monoazo dye utilized in the coloration of various materials. The guide delves into its chemical and physical properties, synthesis, analytical methodologies, and toxicological profile, with a particular focus on the metabolic pathways of azo dyes and the potential implications for human health. Information on related compounds is included to provide a broader context for understanding the characteristics of this class of dyes.

Physicochemical Properties of Solvent Red 195

Solvent Red 195 is a synthetic organic dye belonging to the monoazo class, characterized by a single azo (-N=N-) group. Its chemical structure is methyl 4-cyano-5-[[5-cyano-2,6-bis[(3-methoxypropyl)amino]-4-methyl-3-pyridinyl]azo]-3-methyl-2-thiophenecarboxylate[1]. This complex structure imparts its distinct color and solubility characteristics.

Property	Value	Reference(s)
CI Name	Solvent Red 195	[2]
CAS Number	72968-71-9	[1]
Molecular Formula	C23H29N7O4S	[1]
Appearance	Red powder	[3]
Heat Resistance	300°C	[2]
Light Fastness	7	[2]
Immigration Resistance	5	[2]
Maximum Absorption Wavelength (λmax)	542 nm	[4]

Synthesis of Solvent Red 195 and Related Monoazo Dyes

The synthesis of Solvent Red 195, like other azo dyes, is typically achieved through a two-step process: diazotization followed by an azo coupling reaction.

General Synthesis Pathway

The general principle involves the reaction of a primary aromatic amine with a diazotizing agent, such as nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid), to form a diazonium salt. This highly reactive intermediate is then coupled with an electron-rich coupling component, such as a phenol (B47542) or an aromatic amine, to form the azo dye.

Caption: General synthesis pathway for azo dyes.

Experimental Protocol: A Representative Synthesis of a Monoazo Red Dye

Materials:

• Aniline (B41778)

• Concentrated Hydrochloric Acid

• Sodium Nitrite

• 2-Naphthol (B1666908)

• Sodium Hydroxide

• Ice

• Deionized Water

• Ethanol

Procedure:

• Diazotization:

  • In a beaker, dissolve aniline in a solution of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5°C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite to the aniline solution while maintaining the temperature below 5°C. Stir continuously. The formation of the diazonium salt is indicated by a slight color change.

• Preparation of Coupling Solution:

  • In a separate beaker, dissolve 2-naphthol in an aqueous solution of sodium hydroxide.

  • Cool this solution in an ice bath.

• Azo Coupling:

  • Slowly add the cold diazonium salt solution to the cold 2-naphthol solution with vigorous stirring.

  • A brightly colored precipitate of the azo dye will form immediately.

  • Continue stirring the mixture in the ice bath for 30 minutes to ensure complete reaction.

• Isolation and Purification:

  • Collect the precipitated dye by vacuum filtration and wash with cold water until the filtrate is neutral.

  • The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.

Caption: Experimental workflow for monoazo dye synthesis.

Analytical Methodologies

The characterization and quantification of Solvent Red 195 and related compounds are crucial for quality control and research purposes. High-Performance Liquid Chromatography (HPLC) and UV-Visible Spectroscopy are the primary analytical techniques employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying components in a mixture. For the analysis of solvent dyes, a reverse-phase HPLC method is typically used.

A Representative HPLC Method for Solvent Red Dyes:

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile (B52724) and water is commonly used. For Solvent Red dyes, a mobile phase of acetonitrile and methanol (B129727) has also been reported[5].

• Detection: A Diode Array Detector (DAD) or a UV-Vis detector set at the maximum absorption wavelength (λmax) of the analyte. For Solvent Red 195, the λmax is 542 nm[4].

• Sample Preparation: Samples are typically dissolved in a suitable organic solvent, such as the mobile phase, and filtered before injection.

UV-Visible Spectroscopy

UV-Vis spectroscopy is used to determine the λmax of a dye, which is a characteristic property related to its chemical structure and color. It is also used for quantitative analysis by measuring the absorbance of a solution at a specific wavelength.

Procedure for UV-Vis Analysis:

• Prepare a series of standard solutions of the dye in a suitable solvent (e.g., heptane) of known concentrations.

• Measure the absorbance of each standard solution at the λmax (542 nm for Solvent Red 195) using a spectrophotometer.

• Plot a calibration curve of absorbance versus concentration.

• Measure the absorbance of the unknown sample and determine its concentration from the calibration curve.

Toxicological Profile and Metabolic Pathways

The toxicological assessment of azo dyes is of significant concern due to their widespread use and potential for human exposure. While specific toxicological data for Solvent Red 195 is limited, the general metabolism and toxicity of azo dyes are well-documented.

Metabolic Activation of Azo Dyes

The primary route of metabolism for azo dyes is reductive cleavage of the azo bond, a process primarily carried out by azoreductases produced by the intestinal microbiota[6]. This enzymatic reaction breaks the dye molecule into smaller aromatic amines.

Caption: Metabolic activation of azo dyes.

Genotoxicity of Aromatic Amines

Some of the aromatic amines produced from the metabolism of azo dyes are known or suspected carcinogens and genotoxins[7][8][9][10]. These amines can be absorbed into the bloodstream and undergo further metabolic activation in the liver, leading to the formation of reactive intermediates that can bind to DNA, causing mutations and potentially initiating cancer[6]. The specific aromatic amines that would be formed from the metabolism of Solvent Red 195 are a substituted aniline and a substituted thiophene (B33073) derivative. The metabolism of such compounds can be complex and may lead to the formation of reactive metabolites[11][12][13][14].

Toxicological Data Summary

Specific toxicological studies on Solvent Red 195 are not extensively reported in publicly available literature. A safety data sheet for the compound indicates that no data is available for acute toxicity, skin corrosion/irritation, serious eye damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, or reproductive toxicity[15]. However, the known risks associated with the metabolic products of azo dyes warrant a cautious approach to its handling and potential exposure.

Related Compounds

Understanding the properties and toxicological profiles of compounds structurally related to Solvent Red 195 can provide valuable insights. Other solvent red dyes, which are also azo compounds, have been studied more extensively. For instance, studies on Solvent Red 1 have shown conflicting results regarding its mutagenicity, suggesting it may be a weak mutagen[16]. The general concern for this class of dyes is the potential for them to metabolize into harmful aromatic amines[8][9].

Conclusion

Solvent Red 195 is a monoazo dye with specific physicochemical properties that make it suitable for coloring plastics and other materials. Its synthesis follows the well-established pathway of diazotization and azo coupling. While detailed, publicly available experimental protocols for its specific synthesis and analysis are scarce, general methods for similar compounds can be adapted. The primary toxicological concern for Solvent Red 195, as with other azo dyes, lies in its potential to be metabolized by the gut microbiota into aromatic amines, which may be carcinogenic or genotoxic. Further research is needed to fully elucidate the specific toxicological profile of Solvent Red 195 and its metabolites. Professionals working with this and related compounds should adhere to strict safety protocols to minimize exposure.

References

• 1. Methyl 4-cyano-5-(2-(5-cyano-2,6-bis((3-methoxypropyl)amino)-4-methyl-3-pyridinyl)diazenyl)-3-methyl-2-thiophenecarboxylate | C23H29N7O4S | CID 166379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. additivesforpolymer.com [additivesforpolymer.com]
• 3. ijrpr.com [ijrpr.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hues of risk: investigating genotoxicity and environmental impacts of azo textile dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 10. tandfonline.com [tandfonline.com]
• 11. The metabolism of N-benzyl-4-substituted anilines: factors influencing in vitro C- and N-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Bioconcentration, metabolism and toxicity of substituted anilines in the zebrafish (Brachydanio rerio) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Bioactivation potential of thiophene-containing drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. echemi.com [echemi.com]
• 16. Solvent Red 1 - Toxicity of Military Smokes and Obscurants - NCBI Bookshelf [ncbi.nlm.nih.gov]

SOLVENT RED 195: A Technical Guide to its Potential as a Fluorescent Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Red 195, a monoazo dye, is commercially utilized for its vibrant red coloration in plastics and synthetic fibers.[1] Its chemical structure, 4-cyano-5-[[5-cyano-2,6-bis[(3-methoxypropyl)amino]-4-methyl-3-pyridyl]azo]-3-methyl-2-thiophenecarboxylic acid methyl ester, incorporates a pyridylazo-thiophene core, a feature that suggests the potential for fluorescent properties. While extensively used in industrial applications for its coloring capabilities, the utility of Solvent Red 195 as a fluorescent probe in research and drug development remains largely unexplored. This technical guide aims to provide a comprehensive overview of Solvent Red 195, detailing its known chemical and physical properties and exploring its hypothetical potential as a fluorescent probe. This document will serve as a resource for researchers interested in investigating its fluorescent characteristics and developing novel applications in biological and chemical sensing.

Chemical and Physical Properties

Solvent Red 195 is characterized by its high tinting strength and excellent fastness properties.[2] A summary of its key chemical and physical data is presented in Table 1.

Property	Value	Reference
Chemical Name	4-cyano-5-[[5-cyano-2,6-bis[(3-methoxypropyl)amino]-4-methyl-3-pyridyl]azo]-3-methyl-2-thiophenecarboxylic acid methyl ester	[2]
CAS Number	72968-71-9	[3]
Molecular Formula	C23H29N7O4S	[3]
Molecular Weight	499.59 g/mol	[4]
Appearance	Bluish Red Powder	[5]
Melting Point	216 °C	[5]
Solubility	Soluble in many organic solvents.	[6]
Heat Resistance (in PS)	300 °C	[5]
Light Fastness (in PS)	8 (on a scale of 1 to 8, where 8 is superior)	[5]

Potential Fluorescent Properties (Hypothetical)

Parameter	Hypothetical Value	Rationale
Absorption Maximum (λmax)	~450 - 550 nm	Azo dyes and thiophene (B33073) derivatives typically absorb in this range. The exact wavelength would be influenced by the solvent polarity.
Emission Maximum (λem)	~550 - 650 nm	A Stokes shift is expected, with emission occurring at a longer wavelength than absorption.
Stokes Shift	~50 - 100 nm	This is a typical range for organic fluorophores.
Molar Extinction Coefficient	> 30,000 M⁻¹cm⁻¹	Azo dyes are known for their high molar absorptivity.
Quantum Yield (Φ)	0.1 - 0.5	The fluorescence of azo dyes can be weak due to non-radiative decay, but the thiophene moiety may enhance the quantum yield. This is highly solvent-dependent.

Experimental Protocols

To rigorously assess the potential of Solvent Red 195 as a fluorescent probe, detailed experimental characterization is necessary. The following protocols provide a framework for its synthesis, purification, and the determination of its key fluorescent properties.

Synthesis of Solvent Red 195

The synthesis of Solvent Red 195 is typically achieved through a two-stage diazotization and azo coupling reaction.[7]

Materials:

• Diazo auxiliary agent (e.g., a primary aromatic amine)

• Coupling auxiliary agent

• Nitrosyl sulfuric acid

• Sulfuric acid

• Ice

• Sodium hydroxide

Protocol:

• Diazotization:

  • Dissolve the diazo auxiliary agent in concentrated sulfuric acid in a reaction vessel.

  • Cool the mixture to 0-5 °C using an ice bath.

  • Slowly add nitrosyl sulfuric acid to the cooled solution while maintaining the temperature below 5 °C.

  • Stir the reaction mixture for several hours at 0-5 °C to ensure complete formation of the diazonium salt.

• Azo Coupling:

  • In a separate vessel, dissolve the coupling auxiliary agent in an alkaline solution (e.g., sodium hydroxide).

  • Cool the coupling component solution to 0-10 °C.

  • Slowly add the diazonium salt solution to the coupling component solution while maintaining the temperature and pH of the reaction mixture.

  • Continue stirring for several hours to allow the coupling reaction to complete.

• Isolation and Purification:

  • Filter the resulting precipitate.

  • Wash the solid product with water to remove any unreacted starting materials and inorganic salts.

  • Dry the purified Solvent Red 195 product.

Synthesis workflow for Solvent Red 195.

Characterization of Fluorescent Properties

A systematic evaluation of the photophysical properties of Solvent Red 195 is crucial to determine its suitability as a fluorescent probe.

Materials:

• Solvent Red 195

• A series of solvents with varying polarity (e.g., cyclohexane, toluene, dichloromethane, acetone, ethanol, methanol, water)

• UV-Vis spectrophotometer

• Fluorometer

• Quantum yield standard (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄, Φ = 0.54)

Protocol:

• Sample Preparation:

  • Prepare a stock solution of Solvent Red 195 in a suitable solvent (e.g., DMSO).

  • Prepare a series of dilutions of the stock solution in the different solvents to be tested. The absorbance of the solutions for fluorescence measurements should be kept below 0.1 at the excitation wavelength to avoid inner filter effects.

• UV-Visible Absorption Spectroscopy:

  • Record the absorption spectrum of Solvent Red 195 in each solvent over a wavelength range of 300-800 nm.

  • Determine the wavelength of maximum absorption (λmax) for each solvent.

  • Calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl).

• Fluorescence Spectroscopy:

  • Excite the sample at its λmax and record the emission spectrum.

  • Determine the wavelength of maximum emission (λem).

  • Record the excitation spectrum by monitoring the emission at λem.

• Quantum Yield Determination (Relative Method):

  • Measure the integrated fluorescence intensity and absorbance at the excitation wavelength for both the Solvent Red 195 sample and the quantum yield standard.

  • Calculate the quantum yield (Φ) of Solvent Red 195 using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where I is the integrated fluorescence intensity, A is the absorbance, and n is the refractive index of the solvent.

Workflow for fluorescence characterization.

Potential Applications in Research and Drug Development

Should Solvent Red 195 prove to possess favorable fluorescent properties, it could be a valuable tool in various research and drug development applications.

• Cellular Imaging: Its hydrophobicity suggests it may preferentially stain lipid-rich structures within cells, such as membranes or lipid droplets. This could be useful for studying cellular metabolism and lipid trafficking.

• Environmental Sensing: The fluorescence of azo dyes can be sensitive to changes in pH, polarity, and the presence of metal ions. This could be exploited to develop fluorescent sensors for environmental monitoring.

• High-Throughput Screening: A bright and photostable fluorescent probe could be used in high-throughput screening assays to identify drug candidates that modulate specific cellular pathways.

Hypothetical Application: Monitoring Drug-Induced Steatosis

One potential application of a lipophilic fluorescent probe like Solvent Red 195 is in the study of drug-induced steatosis (fatty liver). A hypothetical signaling pathway and the role of the probe are depicted below.

References

• 1. benchchem.com [benchchem.com]
• 2. additivesforpolymer.com [additivesforpolymer.com]
• 3. methyl 4-cyano-5-[[5-cyano-2,6-bis[(3-methoxypropyl)amino]-4-methyl-3-pyridyl]azo]-3-methyl-2-thenoate CAS#: 72968-71-9 [m.chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 6. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]
• 7. CN107501988B - Preparation method of solvent red 195 - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes: Live-Cell Imaging of Lipid Droplets with BODIPY™ 493/503

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid droplets are dynamic cellular organelles essential for energy storage, lipid homeostasis, and cellular signaling. Their study is crucial in various research areas, including metabolism, obesity, diabetes, and cancer. Visualizing and tracking these organelles in living cells provides invaluable insights into cellular processes and the effects of therapeutic compounds. While various fluorescent dyes are available for this purpose, BODIPY™ 493/503 has emerged as a gold standard due to its high selectivity for neutral lipids, excellent photostability, and bright green fluorescence, making it ideal for live-cell imaging.[] This document provides a detailed protocol for staining lipid droplets in live cells using BODIPY™ 493/503.

Quantitative Data Summary

For optimal staining of lipid droplets in live cells, the concentration of BODIPY™ 493/503 and the incubation time are critical parameters. The following table summarizes the recommended ranges for these parameters.

Parameter	Recommended Range	Notes
Stock Solution Concentration	1 mg/mL in DMSO	Store at -20°C, protected from light.[2]
Working Concentration	0.5 - 2 µM	Lower concentrations minimize non-specific staining, while higher concentrations may increase background.[]
Incubation Time	15 - 30 minutes	Shorter incubation times are generally preferred for live-cell imaging to minimize potential cytotoxicity.[]
Excitation Wavelength (max)	~493 nm
Emission Wavelength (max)	~503 nm	Compatible with standard FITC/GFP filter sets.[]

Experimental Protocol: Live-Cell Staining with BODIPY™ 493/503

This protocol outlines the steps for staining lipid droplets in live adherent cells.

Materials

• BODIPY™ 493/503 (powder)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Phosphate-buffered saline (PBS), sterile

• Complete cell culture medium

• Live-cell imaging medium (e.g., phenol (B47542) red-free medium)

• Glass-bottom dishes or chamber slides suitable for microscopy

Reagent Preparation

• BODIPY™ 493/503 Stock Solution (1 mg/mL):

  • Dissolve 1 mg of BODIPY™ 493/503 powder in 1 mL of anhydrous DMSO.

  • Aliquot into small volumes to avoid repeated freeze-thaw cycles.

  • Store at -20°C, protected from light.[2]

• BODIPY™ 493/503 Working Solution (1 µM):

  • On the day of the experiment, dilute the 1 mg/mL stock solution in pre-warmed (37°C) live-cell imaging medium to a final concentration of 1 µM.

  • Protect the working solution from light.

Cell Preparation

• Plate cells on glass-bottom dishes or chamber slides.

• Culture cells in a suitable incubator (e.g., 37°C, 5% CO₂) until they reach the desired confluency (typically 60-80%).

• Ensure the cells are healthy and in a logarithmic growth phase before staining.

Staining Procedure

• Remove the cell culture medium from the dishes.

• Gently wash the cells twice with pre-warmed sterile PBS to remove any residual serum and media components.

• Add the pre-warmed 1 µM BODIPY™ 493/503 working solution to the cells, ensuring the entire monolayer is covered.

• Incubate the cells for 15-30 minutes at 37°C in the incubator, protected from light.[]

• After incubation, remove the staining solution.

• Wash the cells twice with pre-warmed live-cell imaging medium to remove any unbound dye and reduce background fluorescence.

• Add fresh, pre-warmed live-cell imaging medium to the cells for imaging.

Live-Cell Imaging

• Image the stained cells immediately using a fluorescence microscope equipped for live-cell imaging (with environmental control: 37°C, 5% CO₂).

• Use a standard FITC/GFP filter set to visualize the green fluorescence of the stained lipid droplets.

• To minimize phototoxicity and photobleaching, especially for time-lapse imaging, use the lowest possible excitation light intensity and exposure time that provides a good signal-to-noise ratio.[]

Experimental Workflow

Caption: Workflow for live-cell lipid droplet staining.

Considerations for Optimal Results

• Cytotoxicity: While BODIPY™ 493/503 is generally considered to have low cytotoxicity for short-term imaging, it is always advisable to perform a toxicity assessment for your specific cell line and experimental conditions, especially for long-term time-lapse studies.[]

• Photostability: BODIPY™ 493/503 offers good photostability compared to other dyes like Nile Red.[3] However, to preserve the fluorescent signal and cell health during extended imaging sessions, it is crucial to minimize light exposure.

• Specificity: BODIPY™ 493/503 is highly specific for neutral lipids found in lipid droplets. However, at very high concentrations, some non-specific background staining may occur.

• Alternative Dyes: For multicolor imaging or if different spectral properties are required, other lipid droplet stains such as LipidSpot™ dyes or Nile Red can be considered. Note that Nile Red may have broader emission spectra and lower photostability.[3][4]

Troubleshooting

Issue	Possible Cause	Suggested Solution
No or weak fluorescence	- Low dye concentration- Short incubation time- Incorrect filter set	- Increase the working concentration of BODIPY™ 493/503 (within the 0.5-2 µM range)- Increase the incubation time (up to 30 minutes)- Ensure the use of a standard FITC/GFP filter set
High background fluorescence	- High dye concentration- Inadequate washing	- Decrease the working concentration of BODIPY™ 493/503- Increase the number and duration of wash steps after staining
Cell death or morphological changes	- Cytotoxicity of the dye- Phototoxicity from imaging	- Reduce the dye concentration and/or incubation time- Use the lowest possible excitation light intensity and exposure time during imaging- Ensure the imaging medium and environment are optimal for cell health

Signaling Pathway Diagram

While BODIPY™ 493/503 is a staining reagent and does not directly interact with a specific signaling pathway, its use is integral to studying pathways involved in lipid metabolism. The diagram below illustrates a simplified overview of fatty acid uptake and lipid droplet formation, processes that can be visualized using this dye.

Caption: Simplified pathway of lipid droplet formation.

References

• 2. Lipid droplet visualisation in cultured cells using BODIPY 493/503 stain [protocols.io]
• 3. thno.org [thno.org]
• 4. biotium.com [biotium.com]

Application Notes and Protocols for SOLVENT RED 195 in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

SOLVENT RED 195 is a lipophilic dye with potential applications in fluorescence microscopy for visualizing lipid-rich structures within cells, such as lipid droplets and membranes. Its hydrophobic nature allows it to readily partition into nonpolar environments, offering a tool for researchers studying cellular metabolism, lipid storage diseases, and drug delivery systems involving lipid nanoparticles. This document provides an overview of its properties, hypothetical protocols for its use in cellular imaging, and guidance for experimental design.

Disclaimer: SOLVENT RED 195 is primarily documented as a solvent dye for industrial applications in plastics and fibers.[1][2][3][4][5][6][7][8][9] Its use in fluorescence microscopy is not well-established in the scientific literature. The following protocols and data are based on the known properties of similar lipophilic dyes and should be considered as a starting point for experimental validation. Key photophysical properties like quantum yield and photostability will require experimental determination.

Physicochemical and Spectral Properties

Property	Value/Characteristic	Source/Note
Chemical Class	Sulphonazo series	[10]
Appearance	Bluish-red powder	[3][4]
Solubility	Soluble in organic solvents (e.g., Acetone, Dichloromethane)	[3]
Maximum Absorption (λmax)	~542 nm (in solution)	[11] (for Reactive Red 195)
Estimated Emission (λem)	~560 - 590 nm	Estimated based on typical Stokes shift for red dyes
Heat Resistance	High (up to 300°C in polystyrene)	[2][3]
Light Fastness	Good	[2][3]

Experimental Protocols

The following are generalized protocols for using a lipophilic dye like SOLVENT RED 195 for staining lipid droplets in both live and fixed cells. Optimization of dye concentration, incubation time, and imaging parameters is highly recommended for each specific cell type and experimental setup.

Protocol 1: Staining of Lipid Droplets in Live Cells

This protocol is designed for the real-time visualization of lipid droplets in living cells, allowing for the study of their dynamics.

Materials:

• SOLVENT RED 195

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Cell culture medium

• Live-cell imaging chamber or glass-bottom dishes

• Fluorescence microscope with appropriate filter sets (e.g., for TRITC/Rhodamine)

Procedure:

• Preparation of Stock Solution:

  • Prepare a 1 mM stock solution of SOLVENT RED 195 in high-quality, anhydrous DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -20°C, protected from light.

• Cell Preparation:

  • Plate cells on a live-cell imaging chamber or glass-bottom dish at an appropriate density to allow for individual cell imaging without excessive confluence.

  • Allow cells to adhere and grow under standard culture conditions until they reach the desired confluency.

• Staining:

  • Prepare a fresh working solution of SOLVENT RED 195 by diluting the stock solution in serum-free culture medium or HBSS to a final concentration of 1-10 µM. The optimal concentration should be determined empirically.

  • Remove the culture medium from the cells and wash once with warm PBS or HBSS.

  • Add the staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing:

  • Remove the staining solution and wash the cells two to three times with warm PBS or HBSS to remove excess dye and reduce background fluorescence.

• Imaging:

  • Add fresh, warm culture medium (phenol red-free medium is recommended to reduce background) to the cells.

  • Image the cells immediately using a fluorescence microscope equipped with a suitable filter set (e.g., excitation around 540-550 nm and emission detection around 570-620 nm).

  • Use the lowest possible laser power and exposure time to minimize phototoxicity and photobleaching.

Protocol 2: Staining of Lipid Droplets in Fixed Cells

This protocol is suitable for endpoint assays and for co-staining with other markers, such as antibodies for immunofluorescence.

Materials:

• SOLVENT RED 195 stock solution (as in Protocol 1)

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• (Optional) DAPI or Hoechst for nuclear counterstaining

• Mounting medium

• Microscope slides and coverslips

Procedure:

• Cell Preparation and Fixation:

  • Grow cells on coverslips to the desired confluency.

  • Wash the cells once with PBS.

  • Fix the cells by incubating with 4% PFA in PBS for 15-20 minutes at room temperature.

  • Wash the cells three times with PBS to remove the fixative.

• Staining:

  • Prepare a working solution of SOLVENT RED 195 at a concentration of 1-5 µM in PBS.

  • Add the staining solution to the fixed cells and incubate for 20-30 minutes at room temperature, protected from light.

• Washing:

  • Remove the staining solution and wash the cells three times with PBS.

• (Optional) Nuclear Counterstaining:

  • If desired, incubate the cells with a DAPI or Hoechst solution according to the manufacturer's instructions to stain the nuclei.

  • Wash the cells twice with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

  • Seal the coverslips and allow the mounting medium to cure.

  • Image the slides using a fluorescence microscope with the appropriate filter sets.

Visualizations

Below are graphical representations of the experimental workflow and a hypothetical signaling pathway that could be investigated using SOLVENT RED 195.

Caption: Workflow for staining live cells with SOLVENT RED 195.

Caption: Pathway for lipid droplet formation, visualized by SOLVENT RED 195.

Considerations for Drug Development Professionals

• High-Throughput Screening (HTS): The straightforward staining protocol makes SOLVENT RED 195 a candidate for HTS assays to identify compounds that modulate lipid storage or metabolism.

• Drug-Induced Steatosis: This dye could be used to assess drug-induced lipid accumulation (steatosis) in hepatocytes or other cell types, a common toxicity concern in drug development.

• Lipid-Based Drug Delivery: For formulations involving lipid nanoparticles or liposomes, SOLVENT RED 195 could potentially be used to track the cellular uptake and intracellular fate of the delivery vehicle.

Troubleshooting

• High Background:

  • Ensure thorough washing after staining.

  • Use phenol red-free imaging medium.

  • Optimize (lower) the dye concentration.

• Weak Signal:

  • Increase the dye concentration or incubation time.

  • Check the health of the cells; unhealthy cells may not stain well.

  • Ensure the fluorescence microscope's filter sets are appropriate for the estimated excitation and emission spectra.

• Phototoxicity:

  • Minimize exposure time and excitation light intensity.

  • Use a more sensitive camera.

  • Consider using an anti-fade reagent in the imaging medium for live-cell imaging.

Conclusion

While further characterization is needed, SOLVENT RED 195 presents a potential tool for fluorescence imaging of cellular lipids. Its lipophilic nature and red fluorescence make it a candidate for studying lipid droplets and other lipid-rich structures. The provided protocols offer a starting point for researchers to explore its utility in their specific applications, with the understanding that optimization and validation are crucial first steps.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. ijfmr.com [ijfmr.com]
• 6. Fluorescence Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyrylazo Dye: A Novel Azo Dye Structure with Photoinduced Proton Release and Highlighted Photophysical Properties in Biological Media - PMC [pmc.ncbi.nlm.nih.gov]
• 8. additivesforpolymer.com [additivesforpolymer.com]
• 9. Solvent red 195,Transparent Red BBR [xcwydyes.com]
• 10. union-pigment.com [union-pigment.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: SOLVENT RED 195 as a Novel Fluorescent Probe for Mitochondrial Staining in Cultured Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mitochondria are critical cellular organelles involved in energy production, metabolism, and apoptosis. Visualizing mitochondrial morphology and function is essential for a wide range of biological research and drug development. While several fluorescent probes are commercially available for mitochondrial staining, the exploration of novel dyes with unique properties is of continuous interest.

This document outlines the potential application of SOLVENT RED 195 as a fluorescent stain for mitochondria in cultured cells. SOLVENT RED 195, a deep red, solvent-soluble dye, is known for its use in coloring plastics and fibers and possesses fluorescent properties.[1][2] Notably, it is also referred to as Rhodamine B base, a class of dyes known to accumulate in mitochondria.[2] This suggests its potential as a mitochondrial probe.

These application notes provide a theoretical framework and a starting point for researchers to validate and optimize the use of SOLVENT RED 195 for mitochondrial imaging. The protocols are based on established methods for live-cell mitochondrial staining.[3][4][5]

Principle of Staining

Live-cell mitochondrial stains are typically cationic, lipophilic molecules that are cell-permeant.[4][6] They accumulate in the mitochondria due to the negative mitochondrial membrane potential maintained by healthy, respiring cells.[3][7] It is hypothesized that SOLVENT RED 195, due to its likely cationic nature as a Rhodamine B base, will selectively accumulate in active mitochondria.

Data Presentation

The following tables provide recommended starting concentrations and parameters for using SOLVENT RED 195 as a mitochondrial stain. Note: These are suggested starting points and will require optimization for specific cell types and experimental conditions.

Table 1: Reagent Preparation and Recommended Concentrations

Reagent	Stock Solution Concentration	Recommended Final Concentration	Solvent
SOLVENT RED 195	1 mM	50 - 500 nM	DMSO
DMSO (for final dilution)	-	< 0.5% (v/v)	-

Table 2: Typical Incubation and Imaging Parameters

Parameter	Recommended Range	Notes
Incubation Time	15 - 45 minutes	Optimize for specific cell type and dye concentration.[4][5]
Incubation Temperature	37°C	Or optimal growth temperature for the cell line.[5]
Washing Steps	2-3 times with pre-warmed buffer	Crucial for reducing background fluorescence.[5]
Imaging Medium	Pre-warmed live-cell imaging medium or PBS	Maintain cell health during imaging.

Experimental Protocols

1. Reagent Preparation

• 1 mM SOLVENT RED 195 Stock Solution:

  • Due to its solubility in organic solvents, prepare a 1 mM stock solution of SOLVENT RED 195 in high-quality, anhydrous Dimethyl Sulfoxide (DMSO).[1][2][8]

  • Store the stock solution at -20°C, protected from light and moisture.

• Staining Solution (Working Solution):

  • On the day of the experiment, thaw the stock solution.

  • Prepare a fresh staining solution by diluting the 1 mM stock solution in a pre-warmed, serum-free culture medium or a suitable buffer (e.g., PBS) to the desired final concentration (start with a range of 50-500 nM).[4][5]

  • It is critical to ensure the final concentration of DMSO in the staining solution is non-toxic to the cells, typically below 0.5%.[9][10][11]

2. Staining Protocol for Adherent Cells

• Culture cells on a sterile glass-bottom dish or chambered cover glass suitable for fluorescence microscopy.

• When cells reach the desired confluency, remove the culture medium.

• Wash the cells once with a pre-warmed live-cell imaging medium or PBS.[5]

• Add the prepared staining solution to the cells, ensuring the entire surface is covered.

• Incubate the cells for 15-45 minutes at 37°C in a CO2 incubator.[4][5]

• Remove the staining solution and wash the cells two to three times with the pre-warmed imaging medium or PBS to remove unbound dye and reduce background fluorescence.[5]

• Add fresh, pre-warmed imaging medium to the cells.

• Proceed with imaging using a fluorescence microscope.

3. Staining Protocol for Suspension Cells

• Obtain a single-cell suspension from your culture.

• Centrifuge the cells and carefully aspirate the supernatant.

• Gently resuspend the cell pellet in the pre-warmed staining solution.

• Incubate the cells for 15-45 minutes under appropriate growth conditions in the dark.[4]

• Centrifuge the cells again and remove the staining solution.

• Resuspend the cell pellet in fresh, pre-warmed medium or buffer.

• The cells are now ready for analysis by flow cytometry or for mounting on a slide for fluorescence microscopy.

Mandatory Visualizations

References

• 1. union-pigment.com [union-pigment.com]
• 2. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]
• 3. Functional Mitochondrial Staining | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. benchchem.com [benchchem.com]
• 6. Mitochondria | AAT Bioquest [aatbio.com]
• 7. Functional Mitochondrial Staining | Thermo Fisher Scientific - BG [thermofisher.com]
• 8. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 9. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 10. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ajmb.umsha.ac.ir [ajmb.umsha.ac.ir]

Application Notes and Protocols: Measuring Mitochondrial Membrane Potential with Solvent Red 195

These application notes provide a detailed protocol for the use of Solvent Red 195 as a potential fluorescent probe for measuring mitochondrial membrane potential (ΔΨm) in living cells. This document is intended for researchers, scientists, and drug development professionals.

Disclaimer: Solvent Red 195 is a commercially available red dye with fluorescent properties.[1][2][3][4] However, its specific use for measuring mitochondrial membrane potential has not been extensively documented in peer-reviewed literature. The following protocol is a guideline adapted from established methods for other cationic fluorescent dyes, such as TMRE and TMRM, which are commonly used for this application.[5][6][7][8] Optimization will be required for specific cell types and experimental conditions.

Introduction to Mitochondrial Membrane Potential

The mitochondrial membrane potential (ΔΨm) is an essential component of cellular metabolism, generated by the proton pump of the electron transport chain.[9][10][11] It plays a crucial role in ATP synthesis, ion homeostasis, and the regulation of apoptosis.[12][13] A decrease in ΔΨm is a hallmark of mitochondrial dysfunction and is often observed in response to toxic compounds or during the early stages of apoptosis.[9][13]

The measurement of ΔΨm is a reliable method for assessing mitochondrial function and overall cell health.[10][11] Lipophilic cationic fluorescent dyes are widely used for this purpose. These dyes accumulate in the negatively charged mitochondrial matrix in a potential-dependent manner. In healthy cells with a high ΔΨm, the dye accumulates and exhibits a strong fluorescent signal. In cells with a depolarized ΔΨm, the dye fails to accumulate, resulting in a weaker fluorescent signal.[9][12]

Principle of Solvent Red 195 as a ΔΨm Probe (Hypothetical)

Solvent Red 195 is a red, fluorescent dye.[1][3][4] While its primary applications are in the plastics and textile industries, its chemical properties suggest it may act as a lipophilic cation.[1][2][14] Based on this, it is hypothesized that Solvent Red 195 can passively cross the plasma membrane and accumulate in the mitochondria of living cells, driven by the negative potential across the inner mitochondrial membrane. The intensity of the red fluorescence from Solvent Red 195 within the mitochondria is expected to be proportional to the mitochondrial membrane potential.

Experimental Protocol

This protocol provides a general framework for using Solvent Red 195 to measure changes in mitochondrial membrane potential.

Materials

• Solvent Red 195

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) or other mitochondrial uncoupler (as a positive control for depolarization)

• Black, clear-bottom 96-well plates (for plate reader and microscopy)

• Fluorescence microscope, flow cytometer, or microplate reader

Reagent Preparation

• Solvent Red 195 Stock Solution (1 mM): Dissolve an appropriate amount of Solvent Red 195 in anhydrous DMSO to make a 1 mM stock solution. For example, if the molecular weight of Solvent Red 195 is 450 g/mol , dissolve 0.45 mg in 1 mL of DMSO. Mix thoroughly by vortexing. Store the stock solution at -20°C, protected from light.

• CCCP Stock Solution (10 mM): Prepare a 10 mM stock solution of CCCP in DMSO. Store at -20°C.

• Working Solutions: On the day of the experiment, dilute the stock solutions in pre-warmed cell culture medium to the desired final concentrations. It is recommended to test a range of Solvent Red 195 concentrations (e.g., 100 nM to 10 µM) to determine the optimal concentration for your cell type. The final DMSO concentration should be kept below 0.5% to avoid solvent-induced cytotoxicity.

Cell Preparation and Staining

• Cell Seeding: Seed cells in a suitable culture vessel (e.g., 96-well plate, culture dish with coverslips) and allow them to adhere and grow to the desired confluency (typically 70-80%).

• Treatment (Optional): If testing the effect of a compound on ΔΨm, remove the culture medium and add fresh medium containing the test compound at the desired concentration. Incubate for the appropriate duration. Include a vehicle control (e.g., DMSO).

• Positive Control: For a positive control for mitochondrial depolarization, treat cells with an optimized concentration of CCCP (e.g., 10 µM) for a short period (e.g., 15-30 minutes) before or during dye loading.

• Dye Loading: Remove the culture medium and wash the cells once with pre-warmed PBS. Add fresh, pre-warmed medium containing the optimized concentration of Solvent Red 195.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 15-30 minutes, or for a duration optimized for your cell type. The incubation should be done in the dark to prevent photobleaching.

• Washing: After incubation, remove the dye-containing medium and wash the cells twice with pre-warmed PBS or cell culture medium to remove excess dye.

Data Acquisition

Data can be acquired using fluorescence microscopy, flow cytometry, or a microplate reader.

1. Fluorescence Microscopy:

• After the final wash, add fresh, pre-warmed medium or PBS to the cells.

• Observe the cells using a fluorescence microscope equipped with appropriate filters for red fluorescence (e.g., excitation ~540-560 nm, emission ~570-600 nm).

• Capture images of both control and treated cells. A decrease in red fluorescence intensity in the mitochondria indicates depolarization.

2. Flow Cytometry:

• After dye loading and washing, detach the cells using a gentle cell dissociation reagent (e.g., TrypLE™).

• Resuspend the cells in PBS or a suitable buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Analyze the cells on a flow cytometer using an appropriate laser (e.g., 488 nm or 561 nm) and emission filter (e.g., PE or PE-Texas Red channel).

• A shift to the left in the fluorescence intensity histogram indicates a decrease in ΔΨm.

3. Microplate Reader:

• After the final wash, add a consistent volume of PBS or medium to each well of the 96-well plate.

• Measure the fluorescence intensity using a microplate reader with appropriate excitation and emission wavelengths.

• A decrease in the fluorescence reading indicates mitochondrial depolarization.

Data Presentation

The following table summarizes hypothetical parameters for the Solvent Red 195 mitochondrial membrane potential assay. These values should be optimized for your specific experimental setup.

Parameter	Recommended Range/Value	Notes
Solvent Red 195 Stock Concentration	1 mM in DMSO	Store at -20°C, protected from light.
Solvent Red 195 Working Concentration	100 nM - 10 µM	Optimal concentration is cell-type dependent.
Incubation Time	15 - 30 minutes	Longer times may be needed for some cells.
Incubation Temperature	37°C
Positive Control (CCCP)	1 - 10 µM	Induces rapid mitochondrial depolarization.
Fluorescence Microscopy Filters	Excitation: 540-560 nm; Emission: 570-600 nm	Adjust based on instrument specifications.
Flow Cytometry Channel	PE or PE-Texas Red
Microplate Reader Wavelengths	Excitation: ~550 nm; Emission: ~580 nm

Visualizations

Experimental Workflow

References

• 1. union-pigment.com [union-pigment.com]
• 2. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 3. News - SOLVENT RED 195-Introduction and Application [precisechem.com]
• 4. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Measurement of Mitochondrial Membrane Potential with the Fluorescent Dye Tetramethylrhodamine Methyl Ester (TMRM) | Springer Nature Experiments [experiments.springernature.com]
• 8. researchgate.net [researchgate.net]
• 9. Application of a homogenous membrane potential assay to assess mitochondrial function - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Evaluation of Mitochondrial Membrane Potential Using Fluorescent Dyes or a Membrane-Permeable Cation (TPP+) Electrode in Isolated Mitochondria and Intact Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mitochondrial Membrane Potential Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mitochondrial membrane potential probes and the proton gradient: a practical usage guide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem [emperordye.com]

SOLVENT RED 195: Application Notes and Protocols for Staining Fixed Cells and Tissues

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of SOLVENT RED 195, a fluorescent dye with potential applications in the staining of fixed cells and tissues. While primarily utilized in industrial applications for coloring plastics and fibers, evidence suggests a close relationship to Rhodamine B, a well-established fluorophore in biological research. This document offers detailed protocols adapted from established methods for Rhodamine B, providing a foundational guide for the use of SOLVENT RED 195 in laboratory settings.

Introduction to SOLVENT RED 195

SOLVENT RED 195 is a red, oil-soluble dye known for its high heat resistance and light fastness.[] While its direct application in biological staining is not extensively documented, its commercial synonym, "Solvaperm Red BB," and its chemical classification suggest a strong similarity to Rhodamine B. One source explicitly identifies "Solvent red BB" as having the chemical name "Rhodamine B base" and highlights its potential as a fluorescent dye in immunohistochemistry and fluorescence microscopy for the detection of proteins and cells.

Rhodamine B is a versatile and widely used fluorescent dye in various biological applications, including immunofluorescence, histology, and the staining of specific cellular components.[] Given the likely identity or close relationship between SOLVENT RED 195 and Rhodamine B, the protocols and data presented herein are based on the well-established properties and applications of Rhodamine B. Researchers should, however, consider these protocols as a starting point and perform necessary optimizations for their specific experimental conditions.

Quantitative Data

The fluorescent properties of SOLVENT RED 195 are expected to be analogous to those of Rhodamine B. The key spectral characteristics are summarized in the table below.

Property	Value	Reference
Excitation Maximum	~545-556 nm	[2][3][4]
Emission Maximum	~566-567 nm	[3][4]
Color	Red	[2]
Solubility (Aqueous)	Very Soluble	[2]
Solubility (Ethanol)	Very Soluble	[2]

Experimental Protocols

The following protocols are adapted from standard procedures for Rhodamine B and are provided as a guide for using SOLVENT RED 195 to stain fixed cells and tissues. It is crucial to note that optimization of dye concentration, incubation times, and washing steps may be required for optimal results with SOLVENT RED 195.

Staining of Fixed Cultured Cells

This protocol outlines the steps for staining fixed cells grown on coverslips or in culture plates.

Materials:

• SOLVENT RED 195 stock solution (e.g., 1 mg/mL in DMSO or ethanol)

• Phosphate-Buffered Saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 1% Bovine Serum Albumin in PBS)

• Mounting medium

• Coverslips and microscope slides

Protocol:

• Cell Culture: Grow cells on sterile coverslips or in culture plates to the desired confluency.

• Washing: Gently wash the cells twice with PBS.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 10-15 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (for intracellular targets): If staining intracellular structures, incubate the cells with 0.1% Triton X-100 in PBS for 3-5 minutes.

• Washing: Wash the cells three times with PBS.

• Blocking: To reduce non-specific binding, incubate the cells with a blocking solution for 30 minutes at room temperature.

• Staining: Dilute the SOLVENT RED 195 stock solution in a suitable buffer (e.g., PBS with 1% BSA) to the desired working concentration. (Note: A starting concentration in the micromolar range, similar to Rhodamine B, is recommended). Incubate the cells with the staining solution for 20-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each to remove unbound dye.

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Visualize the stained cells using a fluorescence microscope with appropriate filters for Rhodamine B (Excitation: ~540-560 nm; Emission: ~570-590 nm).

Staining of Fixed Tissue Sections

This protocol provides a general procedure for staining paraffin-embedded tissue sections.

Materials:

• SOLVENT RED 195 stock solution (e.g., 1 mg/mL in DMSO or ethanol)

• Xylene

• Ethanol (B145695) series (100%, 95%, 70%)

• Distilled water

• Antigen retrieval buffer (if required for specific targets)

• Phosphate-Buffered Saline (PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 1% Bovine Serum Albumin in PBS)

• Mounting medium

• Microscope slides

Protocol:

• Deparaffinization: Deparaffinize the tissue sections by immersing the slides in xylene (2 changes for 5 minutes each).

• Rehydration: Rehydrate the sections by sequential immersion in 100% ethanol (2 changes for 3 minutes each), 95% ethanol (2 minutes), 70% ethanol (2 minutes), and finally in distilled water.

• Antigen Retrieval (Optional): If necessary for the specific application (e.g., immunohistochemistry), perform antigen retrieval using an appropriate method (e.g., heat-induced epitope retrieval in citrate (B86180) buffer).

• Washing: Wash the slides in PBS.

• Permeabilization: Incubate the sections with 0.1% Triton X-100 in PBS for 10 minutes.

• Washing: Wash the slides three times with PBS.

• Blocking: Apply a blocking solution to the tissue sections and incubate for 30-60 minutes.

• Staining: Dilute the SOLVENT RED 195 stock solution to the desired working concentration in a suitable buffer. Apply the staining solution to the tissue sections and incubate for 1-2 hours at room temperature in a humidified chamber, protected from light.

• Washing: Wash the slides three times with PBS for 5 minutes each.

• Counterstaining (Optional): A nuclear counterstain (e.g., DAPI) can be used if desired.

• Mounting: Dehydrate the sections through an ethanol series, clear in xylene, and mount with a permanent mounting medium.

• Imaging: Observe the stained tissue sections using a fluorescence microscope with appropriate filter sets for Rhodamine B.

Visualizations

The following diagrams illustrate the experimental workflows for staining fixed cells and tissues with SOLVENT RED 195.

Caption: Workflow for staining fixed cultured cells with SOLVENT RED 195.

Caption: Workflow for staining fixed tissue sections with SOLVENT RED 195.

Concluding Remarks

SOLVENT RED 195 presents a promising, cost-effective alternative for fluorescent staining in biological research, likely due to its close relationship with Rhodamine B. The provided protocols offer a solid foundation for its application in staining fixed cells and tissues. Researchers are encouraged to perform systematic optimization of the staining conditions to achieve the best results for their specific samples and targets. Further characterization of SOLVENT RED 195's photophysical properties in biological environments will be valuable for its broader adoption in the scientific community.

References

• 2. stainsfile.com [stainsfile.com]
• 3. Spectrum [Rhodamine B] | AAT Bioquest [aatbio.com]
• 4. FluoroFinder [app.fluorofinder.com]

Application Notes and Protocols for the Investigation of SOLVENT RED 195 as a Fluorescent Cell Stain

Disclaimer: Solvent Red 195 is an industrial dye primarily used for coloring plastics and fibers. Its suitability and efficacy as a fluorescent stain for biological cells have not been established in the scientific literature. The following protocols are provided as a general framework for researchers and scientists to systematically investigate the potential of Solvent Red 195 for cell staining. Extreme caution is advised, and thorough validation, including cytotoxicity assays, is essential before any experimental application.

Introduction

Fluorescent microscopy is a cornerstone of modern cell biology, enabling the visualization of cellular structures and processes with high specificity. The selection of an appropriate fluorescent dye is critical for successful imaging. While a wide array of validated biological stains are commercially available, the exploration of novel fluorophores can open new avenues for research.

This document outlines a series of protocols for evaluating Solvent Red 195, a compound not traditionally used in biological applications, as a potential fluorescent cell stain. The procedures described below are intended to guide the user through the necessary steps of preparing the dye, determining an optimal staining concentration, and performing staining on both live and fixed cells. A troubleshooting guide is also provided to address common issues encountered during the development of a new staining protocol.

Given the unknown properties of Solvent Red 195 in a biological context, a systematic approach to determine its spectral properties, solubility in physiological buffers, staining efficiency, specificity, and potential cytotoxicity is imperative.

Health and Safety Precautions

The toxicological properties of Solvent Red 195 are not well-documented. Therefore, it should be handled with care, assuming it is potentially hazardous.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves (e.g., nitrile gloves) when handling the dye in its solid or dissolved form.

• Ventilation: Handle the powdered dye and concentrated stock solutions in a chemical fume hood to avoid inhalation of dust or vapors.[1]

• Disposal: Dispose of all dye-containing solutions and contaminated materials in accordance with your institution's hazardous waste disposal procedures.

• Spills: Clean up any spills immediately while wearing appropriate PPE.[1]

Preparation of Stock and Working Solutions

The first step in evaluating a new dye is to prepare a concentrated stock solution that can be diluted to various working concentrations. Organic dyes are often soluble in organic solvents like dimethyl sulfoxide (B87167) (DMSO) or ethanol.

Materials

• Solvent Red 195 powder

• Dimethyl sulfoxide (DMSO), spectroscopy or molecular biology grade

• Phosphate-buffered saline (PBS), pH 7.4

• Microcentrifuge tubes

• Vortex mixer

• Syringe filter (0.2 µm)

Protocol for 10 mM Stock Solution

• Weighing: In a chemical fume hood, carefully weigh out a small amount of Solvent Red 195 powder (e.g., 1-5 mg).

• Solubilization: Add the appropriate volume of DMSO to achieve a 10 mM concentration. The molecular weight of Solvent Red 195 should be obtained from the supplier.

• Dissolution: Vortex the solution vigorously for 5-10 minutes to ensure the dye is completely dissolved.[2] Gentle heating or sonication may be required if the dye does not readily dissolve.

• Sterilization & Clarity: Filter the stock solution through a 0.2 µm syringe filter to remove any particulates and sterilize the solution.

• Storage: Aliquot the stock solution into smaller volumes in light-protective microcentrifuge tubes and store at -20°C. Avoid repeated freeze-thaw cycles.[2]

Determining the Optimal Staining Concentration

The optimal concentration of a fluorescent dye is a balance between achieving a bright signal and minimizing background fluorescence and cytotoxicity. A titration experiment is the most effective way to determine this concentration.

Experimental Workflow

Caption: Workflow for determining the optimal concentration of a novel dye.

Protocol

• Cell Seeding: Seed your cells of interest onto a suitable imaging vessel (e.g., 96-well glass-bottom plate or coverslips) and culture until they reach the desired confluency (typically 60-80%).

• Prepare Dilutions: Prepare a series of working solutions by diluting the 10 mM stock solution in your normal cell culture medium. A broad range is recommended for the initial experiment (e.g., 10 µM, 1 µM, 500 nM, 100 nM, 50 nM, 10 nM). Include a "no-dye" control.

• Staining: Remove the culture medium from the cells and replace it with the medium containing the different concentrations of Solvent Red 195.

• Incubation: Incubate the cells for a set period (e.g., 15-30 minutes) at 37°C in a CO2 incubator.

• Washing: Gently wash the cells two to three times with pre-warmed PBS or culture medium to remove any unbound dye.

• Imaging: Immediately image the cells using a fluorescence microscope. Use consistent acquisition settings (e.g., exposure time, laser power) across all conditions.

• Analysis: Quantify the mean fluorescence intensity of the stained cells and a background region for each concentration. Observe the cells for any morphological signs of cytotoxicity (e.g., cell rounding, detachment, membrane blebbing).

Data Presentation

Record your observations in a structured table to facilitate the identification of the optimal concentration.

Concentration	Mean Fluorescence Intensity (Signal)	Mean Fluorescence Intensity (Background)	Signal-to-Noise Ratio (Signal/Background)	Observations (e.g., Localization, Cytotoxicity)
No Dye Control	Healthy, normal morphology
10 nM
50 nM
100 nM
500 nM
1 µM
10 µM

General Staining Protocols

Once an optimal concentration is determined, you can proceed with more detailed staining protocols for live or fixed cells.

Live-Cell Staining Protocol

• Cell Culture: Grow cells on a suitable imaging dish or plate.

• Prepare Staining Solution: Dilute the Solvent Red 195 stock solution to the predetermined optimal concentration in pre-warmed, serum-free culture medium.

• Staining: Remove the existing medium and add the staining solution to the cells.

• Incubation: Incubate for 15-30 minutes at 37°C, protected from light.

• Washing: Wash the cells twice with pre-warmed imaging buffer (e.g., PBS with calcium and magnesium, or phenol (B47542) red-free medium).

• Imaging: Image the live cells immediately on a microscope equipped with environmental control (37°C, 5% CO2).

Fixed-Cell Staining Protocol

• Cell Culture: Grow cells on sterile glass coverslips in a petri dish or multi-well plate.

• Fixation:

  • Gently wash the cells with PBS.

  • Fix the cells by incubating with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.[3]

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization (Optional):

  • If Solvent Red 195 is suspected to stain intracellular targets, permeabilize the cell membranes.

  • Incubate with 0.1-0.5% Triton X-100 in PBS for 10-15 minutes at room temperature.[3]

  • Wash three times with PBS.

• Staining:

  • Dilute the Solvent Red 195 stock solution to the optimal concentration in PBS.

  • Incubate the fixed cells with the staining solution for 30-60 minutes at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each to remove unbound dye.

• Mounting: Mount the coverslip onto a microscope slide using an anti-fade mounting medium.

• Imaging: Image the cells using a fluorescence or confocal microscope.

Visualization and Analysis

Microscopy

• Excitation/Emission Spectra: The specific excitation and emission maxima for Solvent Red 195 in a cellular environment are unknown. It is advisable to test a range of standard laser lines (e.g., 488 nm, 561 nm, 640 nm) and emission filters to determine the optimal imaging conditions.

• Phototoxicity: Be mindful of phototoxicity, especially during live-cell imaging. Use the lowest possible laser power and exposure time that provides an adequate signal-to-noise ratio to minimize cell damage.[4][5]

Logical Relationship of Staining Parameters

References

• 1. lcvu.vu.nl [lcvu.vu.nl]
• 2. allencell.org [allencell.org]
• 3. creative-bioarray.com [creative-bioarray.com]
• 4. Fluorescence Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Developmental Application Notes for Staining Intracellular Lipid Droplets with Solvent Red 195

For Research Use Only. Not for diagnostic use.

Introduction

Solvent Red 195 is a deep red, oil-soluble dye, primarily utilized in the plastics and textile industries for its high thermal stability and vibrant color.[1][2] Its lipophilic nature suggests a potential, though currently undocumented, application in the biological sciences for the visualization of intracellular lipid droplets. These organelles are central to lipid metabolism and are implicated in various physiological and pathological processes, making their study crucial in metabolic research and drug development.

This document provides a developmental protocol for the use of Solvent Red 195 as a chromogenic stain for the detection of lipid droplets in cultured cells. It is important to note that this is an exploratory application, and the provided protocols are based on the general principles of lipid staining with other solvent dyes.[3][4][5] Extensive optimization will be required by the end-user to achieve desired results.

Principle of Staining

The proposed mechanism for staining with Solvent Red 195 relies on its high solubility in neutral lipids, such as triglycerides and sterol esters, which form the core of lipid droplets.[3] When a near-saturated solution of the dye in an appropriate organic solvent is applied to fixed cells, the dye is expected to partition from the solvent phase into the intracellular lipid droplets, rendering them visible as red deposits under bright-field microscopy.

Quantitative Data Summary

As there is no established biological staining protocol for Solvent Red 195, the following table provides suggested starting ranges for incubation times and temperatures. These parameters will require significant optimization depending on the cell type, experimental conditions, and desired staining intensity.

Parameter	Suggested Starting Range	Purpose
Fixation Time	15 - 30 minutes	To preserve cellular morphology and prevent the dissolution of lipids.
Staining Incubation Time	10 - 60 minutes	To allow for sufficient partitioning of the dye into the lipid droplets.
Staining Temperature	Room Temperature	A standard starting point; temperature variations are not expected to significantly impact staining.
Differentiation Time	1 - 5 minutes	To remove excess, non-specific background staining and enhance contrast.

Experimental Protocols

Safety Precautions

Solvent Red 195 is an industrial chemical with limited toxicological data available for laboratory use.[6][7] Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[8] All steps involving organic solvents should be performed in a well-ventilated area or a chemical fume hood.[9]

Protocol 1: Staining of Adherent Cells

Materials and Reagents:

• Solvent Red 195 powder

• 100% Ethanol (B145695) or Isopropanol (B130326)

• 70% Ethanol or 60% Isopropanol

• Phosphate-Buffered Saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• Distilled water

• Aqueous mounting medium (e.g., glycerin jelly)

• Glass microscope slides and coverslips

Procedure:

• Cell Culture: Culture cells on sterile glass coverslips in a suitable multi-well plate until they reach the desired confluency.

• Fixation:

  • Aspirate the culture medium and wash the cells twice with PBS.

  • Fix the cells with 4% PFA in PBS for 15-30 minutes at room temperature.

  • Wash the cells three times with PBS.

• Preparation of Staining Solution:

  • Prepare a stock solution of 0.5% (w/v) Solvent Red 195 in 100% ethanol or isopropanol. This may require stirring or sonication to dissolve.

  • Just before use, prepare the working solution by diluting the stock solution. A starting point is to mix the stock solution with an equal volume of 70% ethanol or 60% isopropanol.

  • Filter the working solution through a 0.2 µm syringe filter to remove any undissolved particles.

• Staining:

  • Immerse the coverslips in the filtered Solvent Red 195 working solution.

  • Incubate for 10-60 minutes at room temperature, protected from light.

• Differentiation and Washing:

  • Briefly rinse the coverslips in 70% ethanol or 60% isopropanol for 1-5 minutes to remove excess stain.[5] The optimal time will depend on the desired balance between staining intensity and background.

  • Wash the coverslips thoroughly with distilled water.

• Mounting:

  • Mount the coverslips onto microscope slides using an aqueous mounting medium. Do not use organic solvent-based mounting media as they will dissolve the stained lipids and leach the dye.

• Microscopy:

  • Observe the stained cells under a bright-field light microscope. Lipid droplets should appear as red intracellular inclusions.

Protocol 2: Staining of Suspension Cells

Materials and Reagents:

• Same as Protocol 1.

Procedure:

• Cell Preparation: Harvest suspension cells by centrifugation.

• Fixation:

  • Wash the cell pellet twice with PBS.

  • Resuspend the cells in 4% PFA and incubate for 20-30 minutes at room temperature.

  • Centrifuge and wash the cells three times with PBS.

• Cell Adhesion to Slides: Adhere the fixed cells to microscope slides. This can be achieved by using a cytocentrifuge or by air-drying a small drop of the concentrated cell suspension on a slide.

• Staining and Subsequent Steps: Follow steps 3-7 from Protocol 1.

Visualizations

Caption: General experimental workflow for Solvent Red 195 staining.

Caption: Interdependence of staining parameters for optimization.

References

• 1. union-pigment.com [union-pigment.com]
• 2. Solvent red 195,Transparent Red BBR [xcwydyes.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. biosynth.com [biosynth.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Working safely with solvents​ | Safety Services - UCL – University College London [ucl.ac.uk]

Application Notes and Protocols for SOLVENT RED 195 in Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

SOLVENT RED 195, also known as Transparent Red BBR, is a synthetic organic dye belonging to the sulphonazo series.[1] It is characterized by its deep red color, high heat resistance, and good light fastness.[1] While traditionally used in the plastics and fiber industries for coloration, its fluorescent properties suggest potential applications in biological imaging and analysis.[2][3] One such promising application is in the field of flow cytometry, a powerful technique for single-cell analysis.

This document provides a detailed, albeit theoretical, framework for the utilization of SOLVENT RED 195 as a fluorescent probe in flow cytometry. Given the current lack of established biological protocols for this specific dye, the following application notes and experimental procedures are based on the known properties of SOLVENT RED 195 and established methodologies for analogous lipophilic dyes used in cellular analysis. It is imperative that researchers empirically validate and optimize these protocols for their specific cell types and experimental systems.

Principle of Application

Based on its nature as an oil-soluble dye, SOLVENT RED 195 is hypothesized to function as a lipophilic stain.[1] Lipophilic dyes are valuable tools in flow cytometry for staining cell membranes and other lipid-rich structures.[4] When introduced to a cell suspension, these dyes are expected to rapidly partition into the hydrophobic lipid bilayer of the cell membrane. This incorporation is often accompanied by an enhancement of their fluorescence, allowing for the stable and uniform labeling of cells. This property makes such dyes suitable for applications like cell tracking, proliferation assays (via dye dilution), and cell-cell interaction studies.

Properties of SOLVENT RED 195

A summary of the known and inferred properties of SOLVENT RED 195 relevant to its potential use in flow cytometry is presented below.

Property	Value/Characteristic	Source(s)
Common Names	Transparent Red BBR, Solvaperm Red BB	[1]
CAS Number	164251-88-1	[5]
Molecular Structure	Sulphonazo series, Single azo class	[1][6]
Appearance	Deep red powder	[1]
Fluorescence	Emits red fluorescence under UV light (Hypothesized)	[2]
Excitation Max (λex)	~540-560 nm (Hypothesized)	-
Emission Max (λem)	~570-600 nm (Hypothesized)	-
Solubility	Soluble in organic solvents like dichloromethane, acetone, and methylbenzene. Poorly soluble in ethanol (B145695) and water.	[5][7]
Cytotoxicity	Expected to be toxic at high concentrations. The final concentration of the organic solvent used for dilution should be minimized (ideally ≤0.5%).	[2][8][9]

Disclaimer: The excitation and emission maxima are hypothetical and need to be determined experimentally using a spectrophotometer.

Experimental Protocols

Preparation of SOLVENT RED 195 Stock Solution

Caution: SOLVENT RED 195 is a chemical dye with potential toxicity.[2] Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Materials:

• SOLVENT RED 195 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Vortex mixer

• Microcentrifuge tubes

Procedure:

• Prepare a 1 mM stock solution of SOLVENT RED 195 by dissolving the appropriate amount of the dye powder in high-quality, anhydrous DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into small, single-use volumes in microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C, protected from light.

Staining of Cells with SOLVENT RED 195 for Flow Cytometry

This protocol provides a general guideline for staining cells in suspension. The optimal dye concentration, incubation time, and temperature should be determined empirically for each cell type.

Materials:

• Cell suspension of interest (e.g., cultured cell line, primary cells)

• Complete cell culture medium

• Phosphate-buffered saline (PBS), pH 7.4

• SOLVENT RED 195 stock solution (1 mM in DMSO)

• Flow cytometry tubes

Procedure:

• Harvest cells and prepare a single-cell suspension at a concentration of 1 x 10^6 cells/mL in pre-warmed complete cell culture medium.

• Prepare a working solution of SOLVENT RED 195 by diluting the 1 mM stock solution in complete cell culture medium. A starting concentration range of 1-10 µM is recommended for initial optimization.

• Add the SOLVENT RED 195 working solution to the cell suspension. For example, add 1 µL of a 10 µM working solution to 1 mL of cell suspension for a final concentration of 10 nM.

• Incubate the cells for 15-30 minutes at 37°C, protected from light.

• After incubation, wash the cells to remove unbound dye. Add 2 mL of PBS to the cell suspension and centrifuge at 300-400 x g for 5 minutes.

• Carefully aspirate the supernatant and resuspend the cell pellet in fresh PBS.

• Repeat the wash step (step 5 and 6) two more times.

• After the final wash, resuspend the cells in an appropriate buffer for flow cytometry analysis (e.g., PBS with 1-2% FBS).

• Keep the stained cells on ice and protected from light until analysis.

Flow Cytometry Analysis

• Set up the flow cytometer with the appropriate laser and filter configuration for detecting red fluorescence. Based on the hypothesized spectral properties, a 561 nm laser for excitation and a 585/42 nm bandpass filter for emission would be a reasonable starting point.

• Use an unstained cell sample to set the forward scatter (FSC) and side scatter (SSC) voltages and to determine the level of autofluorescence.

• Run a compensation control if performing multi-color analysis with other fluorochromes.

• Acquire data for the SOLVENT RED 195-stained cells.

Visualizations

Caption: Workflow for staining cells with SOLVENT RED 195.

Caption: A simplified signaling pathway involved in cell migration.

References

• 1. union-pigment.com [union-pigment.com]
• 2. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 7. Macrolex Red B | Solvent Red 195 Dye for PS & PMMA [ranbarr.com]
• 8. Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells [ajmb.umsha.ac.ir]
• 9. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SOLVENT RED 195 as a Tracer Dye in Microfluidics

Disclaimer: Specific application notes and detailed performance data for the use of SOLVENT RED 195 as a tracer dye in microfluidic applications are not extensively available in public literature. The following information is based on the known physicochemical properties of the dye and established principles of microfluidics. The provided protocols and data should be considered as a starting point for experimental design and will require optimization for specific applications.

Introduction

SOLVENT RED 195 is a deep red, oil-soluble dye belonging to the sulphonazo series.[1] Traditionally used for coloring plastics, fibers, and resins, its properties suggest potential utility as a tracer dye for flow visualization in microfluidic systems, particularly in applications involving organic solvents or oil-in-water emulsions.[1][2][3] Its high thermal stability and good light fastness are advantageous for experiments requiring prolonged observation or exposure to light sources.[1][4][5]

This document provides an overview of the known properties of SOLVENT RED 195, a proposed experimental protocol for its use as a tracer dye in microfluidics, and a workflow for its application.

Physicochemical Properties of SOLVENT RED 195

Property	Value	Reference
Appearance	Bluish Red Powder / Deep red transparent oil solvent dye	[1][4]
CAS Number	164251-88-1	[4]
Melting Point	214-216 °C	[4][5]
Heat Resistance in PS	Up to 300 °C	[1][4]
Light Fastness in PS	Grade 8 (Superior)	[1][4]
Solubility at 20°C (g/L)	Butyl Acetate: 1.3, Acetone: 1.4, Methyl Benzene: 2.7	[4]
Water Solubility	1.0% max	[4]
Fluorescence	Data not readily available. A related compound, Solvent Red BB (Rhodamine B base), is reported to be fluorescent.[2]

Proposed Experimental Protocol for Microfluidics

This protocol outlines a general procedure for utilizing SOLVENT RED 195 as a tracer dye in a microfluidic device. Optimization of dye concentration, solvent system, and imaging parameters will be necessary for specific experimental setups.

Materials

• SOLVENT RED 195 powder

• Solvent compatible with the microfluidic device and experimental conditions (e.g., Butyl Acetate, Acetone, Methyl Benzene, or other organic solvents)

• Carrier fluid (immiscible with the dye solution for droplet-based microfluidics, or the same solvent for single-phase flow)

• Microfluidic device (e.g., PDMS, glass)

• Syringe pumps

• Fluorescence microscope with appropriate filter sets (a rhodamine or TRITC filter set may be a suitable starting point)

• CCD or CMOS camera

Stock Solution Preparation

• Prepare a stock solution of SOLVENT RED 195 by dissolving the powder in a compatible organic solvent. Based on its solubility, a starting concentration of 1 mg/mL can be prepared.

• Use sonication or vortexing to ensure complete dissolution.

• Filter the solution through a 0.22 µm syringe filter to remove any particulates that could clog the microfluidic channels.

Working Solution Preparation

• Dilute the stock solution to a working concentration. For initial experiments, a concentration range of 1-10 µg/mL is recommended.

• The optimal concentration will depend on the channel dimensions, flow rate, and the sensitivity of the detection system. The goal is to achieve sufficient signal-to-noise for visualization without causing excessive background fluorescence or dye aggregation.

Microfluidic Experiment

• Prime the microfluidic device with the carrier fluid to ensure all channels are filled and air bubbles are removed.

• Load the SOLVENT RED 195 working solution into a syringe and connect it to the appropriate inlet of the microfluidic device using tubing.

• If using a secondary immiscible fluid for droplet generation, load it into a separate syringe and connect it to its respective inlet.

• Set the desired flow rates on the syringe pumps. The flow rates will be application-specific.

• Mount the microfluidic device on the stage of the fluorescence microscope.

• Focus on the microfluidic channels.

• Excite the dye and capture the fluorescence emission using the camera. Since the exact excitation and emission wavelengths are not known, start with a standard rhodamine filter set (e.g., Ex: 540/25 nm, Em: 605/55 nm) and adjust as needed to maximize the signal.

• Record images or videos for subsequent analysis.

Data Analysis

• The captured images and videos can be analyzed using image processing software (e.g., ImageJ, MATLAB) to:

  • Visualize flow patterns.

  • Measure flow velocities by tracking the movement of the dye front or fluorescent droplets.

  • Quantify mixing efficiency by analyzing the distribution of fluorescence intensity.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for using SOLVENT RED 195 as a tracer dye in a microfluidic experiment.

Caption: Workflow for using SOLVENT RED 195 in microfluidics.

Conceptual Diagram of a Tracer Dye in a Microfluidic Channel

This diagram illustrates the principle of using a tracer dye to visualize co-flow in a Y-channel microfluidic device.

Caption: Visualization of laminar flow using a tracer dye.

Conclusion

SOLVENT RED 195 presents potential as a tracer dye for microfluidic applications involving organic solvents due to its solubility, high heat resistance, and good light fastness. However, the lack of specific fluorescence data necessitates preliminary characterization of its spectral properties. The provided protocol offers a foundational methodology for researchers and drug development professionals to begin exploring the use of SOLVENT RED 195 for flow visualization in microfluidic systems. Careful optimization and validation are crucial for obtaining reliable and reproducible results.

References

• 1. Microfluidics and fluorescence microscopy protocol to study the response of C. elegans to chemosensory stimuli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Fluorescence detection methods for microfluidic droplet platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Insight Chips [insightchips.com]

Application Notes and Protocols for Labeling Polymers with Solvent Red 195

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Red 195 is a polymer-soluble azo dye known for its vibrant bluish-red hue, excellent thermal stability, and good lightfastness.[1][2] These properties make it a suitable candidate for labeling various polymers in material science research.[3] Applications of fluorescently labeled polymers are extensive, ranging from fluorescent probes and chemosensors to materials for data storage and anti-counterfeiting. This document provides detailed protocols for incorporating Solvent Red 195 into polymer matrices for research applications, methods for characterizing the resulting labeled polymers, and representative data.

Physicochemical and Spectral Properties of Solvent Red 195

A comprehensive understanding of the properties of Solvent Red 195 is crucial for its effective application in polymer labeling. Key properties are summarized in the table below.

Property	Value	Reference
CAS Number	164251-88-1	[3]
Appearance	Bluish Red Powder	[3]
Melting Point	210-216 °C	[2][3]
Heat Resistance in Polystyrene (PS)	300 °C	[3]
Light Fastness in PS	8 (on a scale of 1 to 8, where 8 is superior)	[3]
Solubility at 20°C (g/L)
Butyl Acetate	1.3	[3]
Acetone (B3395972)	1.4	[3]
Methyl Benzene (Toluene)	2.7	[3]
Primary Applications	Coloring for plastics such as PS, HIPS, ABS, PC, PMMA, SAN, AS, PA6, PET, and fibers.	[2][3]

Experimental Protocols

Two primary methods for non-covalently labeling polymers with Solvent Red 195 are detailed below: solvent casting and spin coating. These methods are suitable for creating uniformly dyed polymer films for various material science investigations.

Protocol 1: Polymer Labeling by Solvent Casting

This method is ideal for preparing thicker, free-standing polymer films with embedded Solvent Red 195.

Materials:

• Polymer of interest (e.g., Polystyrene (PS), Polymethyl methacrylate (B99206) (PMMA))

• Solvent Red 195

• A suitable solvent in which both the polymer and dye are soluble (e.g., Toluene, Chloroform)

• Glass petri dish or other flat casting surface

• Magnetic stirrer and stir bar

• Leveling surface

• Drying oven

Procedure:

• Solution Preparation:

  • Prepare a stock solution of the polymer in the chosen solvent. The concentration will depend on the desired film thickness and polymer viscosity. A typical starting point is a 10% (w/v) solution.

  • Prepare a stock solution of Solvent Red 195 in the same solvent.

  • In a clean vial, combine the polymer solution and the Solvent Red 195 solution to achieve the desired final dye concentration. A typical concentration for transparent films is 0.02% - 0.05% by weight of the polymer.[4] For opaque films, a concentration of around 0.1% can be used.[4]

  • Stir the mixture thoroughly using a magnetic stirrer until the dye is completely dissolved and the solution is homogeneous.

• Casting the Film:

  • Place the glass petri dish on a leveling surface to ensure a uniform film thickness.

  • Carefully pour the polymer-dye solution into the petri dish. The volume will determine the final thickness of the film.

  • Cover the petri dish with a lid that is slightly ajar to allow for slow solvent evaporation. This helps to prevent the formation of defects in the film.

• Drying the Film:

  • Allow the solvent to evaporate at room temperature in a fume hood for 24 hours.

  • Transfer the petri dish to a vacuum oven and dry at a temperature below the polymer's glass transition temperature until all the solvent has been removed. The drying time will vary depending on the solvent and film thickness.

• Film Removal:

  • Once completely dry, carefully peel the polymer film from the casting surface.

Protocol 2: Polymer Labeling by Spin Coating

Spin coating is a technique used to deposit uniform thin films onto flat substrates.[5] This method is suitable for applications requiring precise control over film thickness at the nanometer to micrometer scale.

Materials:

• Polymer of interest

• Solvent Red 195

• A suitable volatile solvent

• Substrate (e.g., glass slide, silicon wafer)

• Spin coater

• Syringe and filter (0.2 µm)

• Hot plate

Procedure:

• Solution Preparation:

  • Prepare a homogeneous solution of the polymer and Solvent Red 195 in a volatile solvent. The polymer concentration will influence the final film thickness and should be optimized accordingly (typically 1-5% w/v).

  • Filter the solution using a syringe filter to remove any particulate matter that could affect film quality.

• Substrate Preparation:

  • Ensure the substrate is clean and free of any organic residues. This can be achieved by sonicating the substrate in a series of solvents such as acetone and isopropanol, followed by drying with a stream of nitrogen.

• Spin Coating:

  • Place the substrate on the vacuum chuck of the spin coater.

  • Dispense a small amount of the polymer-dye solution onto the center of the substrate.

  • Start the spin coater. A typical two-step process involves a low-speed spin (e.g., 500 rpm for 10 seconds) to spread the solution, followed by a high-speed spin (e.g., 2000-5000 rpm for 30-60 seconds) to achieve the desired thickness. The optimal spin parameters will depend on the solution viscosity and desired film thickness.

• Drying:

  • After spin coating, transfer the substrate to a hot plate to bake and remove any residual solvent. The baking temperature and time should be optimized for the specific polymer and solvent used.

Characterization of Labeled Polymers

Quantification of Dye Loading using UV-Vis Spectroscopy

The concentration of Solvent Red 195 within the polymer can be determined using UV-Vis spectroscopy.

Protocol:

• Standard Curve Preparation:

  • Prepare a series of Solvent Red 195 solutions of known concentrations in a suitable solvent.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) for Solvent Red 195.

  • Plot a calibration curve of absorbance versus concentration.

• Sample Analysis:

  • Dissolve a known mass of the labeled polymer film in a known volume of solvent.

  • Measure the absorbance of the resulting solution at λmax.

  • Use the calibration curve to determine the concentration of Solvent Red 195 in the solution and subsequently calculate the dye loading in the polymer.

Photostability Testing

The photostability of the labeled polymer can be assessed by exposing it to a light source and monitoring the change in fluorescence intensity or absorbance over time.

Protocol:

• Prepare a thin film of the Solvent Red 195-labeled polymer.

• Mount the film in a sample holder and place it at a fixed distance from a controlled light source (e.g., a xenon lamp with appropriate filters).

• Measure the initial fluorescence intensity or absorbance of the film.

• Expose the film to the light source for defined time intervals.

• After each interval, measure the fluorescence intensity or absorbance.

• Plot the percentage of remaining fluorescence or absorbance as a function of exposure time.

Leaching Test

This protocol determines the stability of the non-covalent labeling by measuring the amount of dye that leaches from the polymer matrix into a surrounding solvent.

Protocol:

• Prepare a known mass of the Solvent Red 195-labeled polymer film.

• Immerse the film in a known volume of a solvent in which the dye is soluble but the polymer is insoluble or has limited solubility.

• Incubate the sample at a specific temperature for various time points (e.g., 24, 48, 72 hours).

• At each time point, take an aliquot of the solvent.

• Measure the absorbance of the aliquot using UV-Vis spectroscopy to determine the concentration of the leached dye.

• Calculate the cumulative percentage of dye leached over time.

Quantitative Data Summary

The following tables present representative data that could be obtained from the characterization of Solvent Red 195-labeled polymers.

Table 1: Photostability of Solvent Red 195 in PMMA Films

Exposure Time (hours)	Remaining Absorbance (%)
0	100
2	98
4	96
8	93
12	90
24	85

Table 2: Leaching of Solvent Red 195 from Polystyrene Films into Ethanol

Incubation Time (hours)	Cumulative Leached Dye (%)
0	0
24	1.2
48	2.5
72	3.8

Visualizations

Experimental Workflow for Polymer Labeling and Characterization

Caption: Workflow for labeling polymers with Solvent Red 195 and subsequent characterization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. Spin coating - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Staining Lipid Droplets with SOLVENT RED 195 in Adipocytes

For Researchers, Scientists, and Drug Development Professionals

I. Introduction and Application Notes

Solvent Red 195, also known by trade names such as Solvaperm Red BB and Macrolex Red B, is a fluorescent, solvent-soluble dye belonging to the monoazo class.[1][2][3] While it is predominantly utilized in the industrial sector for coloring plastics and synthetic fibers due to its high heat stability and lightfastness, its fluorescent properties suggest potential applications in biological imaging.[4][5] This document provides a comprehensive guide for the experimental application of Solvent Red 195 for staining lipid droplets in differentiated adipocytes.

Disclaimer: Solvent Red 195 is not a commonly documented stain for biological applications. The protocols provided herein are adapted from established methods for similar lipophilic dyes, such as Oil Red O, and should be considered experimental. Optimization of parameters such as dye concentration and incubation time is critical for successful staining. One source suggests that "Solvent red BB" may be toxic and irritating; therefore, appropriate safety precautions should be taken.[6]

Comparison with Common Lipid Stains:

Feature	SOLVENT RED 195 (Experimental)	Oil Red O	Nile Red
Staining Principle	Partitioning into neutral lipids	Partitioning into neutral lipids	Partitioning into neutral lipids with fluorescence dependent on the lipid environment
Visualization	Brightfield and Fluorescence Microscopy	Brightfield Microscopy	Fluorescence Microscopy
Fluorescence	Emits red fluorescence under UV light[6]	Generally non-fluorescent	Strong fluorescence, shifts from green to red in more nonpolar environments
Established Use	Primarily industrial	Widely used in biological lipid staining	Commonly used for vital and fixed cell lipid imaging
Protocol Status	Experimental, requires optimization	Well-established and validated	Well-established and validated

II. Experimental Protocols

This section details the necessary protocols for differentiating preadipocytes into mature adipocytes and the subsequent staining of lipid droplets with Solvent Red 195. The following protocols are based on the widely used 3T3-L1 cell line, but can be adapted for other preadipocyte models.

A. Protocol 1: Adipocyte Differentiation

This protocol describes the induction of adipogenesis in 3T3-L1 preadipocytes.

Materials:

• 3T3-L1 preadipocytes

• Dulbecco's Modified Eagle's Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Bovine Calf Serum (BCS)

• Dexamethasone

• 3-isobutyl-1-methylxanthine (IBMX)

• Insulin

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed 3T3-L1 preadipocytes in a suitable culture vessel (e.g., 6-well plate) and culture in DMEM with 10% BCS and 1% Penicillin-Streptomycin until they reach 100% confluence.

• Contact Inhibition: Maintain the cells at confluence for an additional 48 hours to ensure growth arrest.

• Initiation of Differentiation (Day 0): Replace the medium with DMEM containing 10% FBS, 1 µM dexamethasone, 0.5 mM IBMX, and 10 µg/mL insulin.

• Maturation (Day 2): Remove the differentiation medium and replace it with DMEM containing 10% FBS and 10 µg/mL insulin.

• Maintenance (Day 4 onwards): Replace the medium every 2 days with DMEM containing 10% FBS.

• Full Differentiation: Mature adipocytes containing visible lipid droplets should be observable by day 8-10.

B. Protocol 2: Staining of Lipid Droplets with Solvent Red 195 (Experimental)

This protocol outlines the steps for fixing and staining differentiated adipocytes with Solvent Red 195.

Materials:

• Differentiated adipocytes in culture plates

• Phosphate-Buffered Saline (PBS)

• 10% Formalin solution

• Solvent Red 195 (CAS 164251-88-1)

• Isopropanol (B130326) (100% and 60%)

• Distilled water

• Mounting medium

Preparation of Staining Solution (to be prepared fresh):

• Stock Solution: Prepare a 0.3% (w/v) stock solution of Solvent Red 195 in 100% isopropanol. (Note: This is a starting point and may require optimization).

• Working Solution: Mix 6 parts of the Solvent Red 195 stock solution with 4 parts of distilled water. Allow the solution to sit for 10-15 minutes, then filter through a 0.2 µm syringe filter to remove any precipitate.

Staining Procedure:

• Fixation:

  • Carefully remove the culture medium from the differentiated adipocytes.

  • Gently wash the cells twice with PBS.

  • Add a sufficient volume of 10% formalin to cover the cells and incubate for 30-60 minutes at room temperature.

• Washing:

  • Aspirate the formalin and wash the cells twice with distilled water.

  • Add 60% isopropanol to the cells and incubate for 5 minutes at room temperature.

• Staining:

  • Remove the isopropanol and add the freshly prepared Solvent Red 195 working solution to cover the cell monolayer.

  • Incubate for 15-30 minutes at room temperature. (Note: Incubation time is a critical parameter for optimization).

• Destaining and Final Washes:

  • Remove the staining solution.

  • Wash the cells with 60% isopropanol to remove excess stain.

  • Wash the cells 3-4 times with distilled water.

• Imaging:

  • The cells can now be imaged under a brightfield or fluorescence microscope. For fluorescence, use a standard filter set for red fluorescence (e.g., TRITC/Rhodamine) and optimize the exposure time.

  • Keep the cells covered in PBS or a suitable mounting medium for imaging.

III. Data Presentation and Visualization

Quantitative Data Summary

Table 1: Physicochemical Properties of Solvent Red 195

Property	Value	Reference(s)
CAS Number	164251-88-1	[2][7]
Molecular Structure	Single Azo Class	[2]
Appearance	Bluish-Red Powder	[7]
Melting Point	~216 °C	[7]
Heat Resistance (in PS)	Up to 300 °C	[7]
Solubility (g/L at 20°C)	Acetone: 1.4, Dichloromethane: 37.1	[8]

Table 2: Recommended Ranges for Protocol Optimization

Parameter	Recommended Starting Range	Notes
Solvent Red 195 Stock Concentration	0.1% - 0.5% (w/v) in Isopropanol	Higher concentrations may lead to precipitate formation.
Staining Incubation Time	10 - 45 minutes	Shorter times may result in weak staining, longer times may increase background.
Fluorescence Excitation (Estimated)	540 - 560 nm	Based on red fluorescence. Requires empirical validation.
Fluorescence Emission (Estimated)	570 - 620 nm	Based on red fluorescence. Requires empirical validation.

Diagrams and Workflows

Caption: Workflow for the differentiation of 3T3-L1 preadipocytes into mature adipocytes.

Caption: Step-by-step workflow for staining lipid droplets with Solvent Red 195.

IV. Safety and Handling

• Solvent Red 195 is indicated to be potentially toxic and irritating.[6] Handle with care, using appropriate personal protective equipment (PPE) including gloves, lab coat, and eye protection.

• Work in a well-ventilated area.

• Consult the Safety Data Sheet (SDS) from the supplier for detailed safety information.

• It is recommended to perform a cytotoxicity assay (e.g., Trypan Blue exclusion or a commercial viability kit) to assess the effect of Solvent Red 195 on adipocyte viability at the concentrations used for staining.

References

• 1. Solvent red 195 | 72968-71-9 | Benchchem [benchchem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Solvaperm Red BB - Sudarshan Chemical Industries Limited. [sudarshan.com]
• 4. News - SOLVENT RED 195-Introduction and Application [precisechem.com]
• 5. specialchem.com [specialchem.com]
• 6. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]
• 7. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 8. union-pigment.com [union-pigment.com]

SOLVENT RED 195: Not Suitable for Visualizing Endocytic Pathways

Extensive research has revealed that SOLVENT RED 195 is an industrial solvent dye primarily used for coloring plastics, resins, and fibers. There is no scientific literature or evidence to support its application in biological research, specifically for visualizing endocytic pathways. Its chemical properties, such as solubility in organic solvents and high heat stability, are tailored for industrial applications and are not compatible with live cell imaging or aqueous biological systems.

Key Characteristics of SOLVENT RED 195:

Industrial Applications: SOLVENT RED 195 is commercially known by various names including Transparent Red 2B, Thermoplast Red 454, and Sandoplast Red BB.[1][2] Its primary function is to impart a bluish-red color to a variety of plastics such as polystyrene (PS), acrylonitrile (B1666552) butadiene styrene (B11656) (ABS), and polyethylene (B3416737) terephthalate (B1205515) (PET).[1][2][3]

Physical and Chemical Properties: The dye exhibits high thermal stability, with a melting point of approximately 216°C and heat resistance in polystyrene up to 300°C.[1][4] It is soluble in various organic solvents like acetone, butyl acetate, and methylbenzene, but its water solubility is extremely low, making it unsuitable for introduction into cellular environments.[1][4]

Established Methods for Visualizing Endocytic Pathways:

For researchers interested in visualizing endocytic pathways, a variety of well-established fluorescent probes and methods are available. These techniques utilize molecules that are readily taken up by cells through endocytosis and can be tracked using fluorescence microscopy.

Fluid-Phase Endocytosis Probes: Fluorescently labeled dextrans and Lucifer yellow are commonly used to label endocytic vesicles.[5] These probes are internalized by cells through fluid-phase endocytosis, also known as pinocytosis.[5]

Receptor-Mediated Endocytosis Probes: This pathway can be visualized using fluorescently labeled ligands that bind to specific cell surface receptors, such as FITC-labeled transferrin for the transferrin receptor.[5]

pH-Sensitive Dyes: Probes like pHrodo™ dyes are designed to fluoresce only in the acidic environment of endosomes and lysosomes, allowing for the specific tracking of cargo progression through the endocytic pathway.[6][7]

Live-Cell Imaging Probes: A variety of commercially available dyes, such as LysoTracker™ and BioTracker™ probes, are available for real-time visualization of endocytic compartments in living cells.[8]

Experimental Workflow for a Generic Endocytosis Assay:

The following diagram illustrates a general workflow for a typical endocytosis experiment using a suitable fluorescent probe.

Caption: General workflow for a live-cell endocytosis imaging experiment.

Clathrin-Mediated Endocytosis Pathway:

A major route for cellular uptake is clathrin-mediated endocytosis. This process involves the assembly of a clathrin coat on the plasma membrane, leading to the formation of an invaginated pit that eventually pinches off to form a vesicle.

Caption: Key steps of the clathrin-mediated endocytosis pathway.

References

• 1. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 2. Solvent red 195 TDS|Solvent red 195 from Chinese supplier and producer - SOLVENT RED DYES - Enoch dye [enochdye.com]
• 3. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem [emperordye.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. Labeling of Endocytic Vesicles Using Fluorescent Probes for Fluid-Phase Endocytosis [biocyclopedia.com]
• 6. エンドサイトーシスおよびピノサイトーシス | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. Endocytosis and Pinocytosis | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. Fluorescence Assays for Real-Time Tracking of Cell Surface Protein Internalization and Endosomal Sorting in Axons of Primary Mouse Hippocampal Neurons - PMC [pmc.ncbi.nlm.nih.gov]

No Documented Applications of Solvent Red 195 in Neuroscience Research Found

A comprehensive review of available scientific literature and chemical databases reveals no established applications of Solvent Red 195 in the field of neuroscience research. This industrial dye, primarily used for coloring plastics, fibers, and resins, does not appear to be utilized as a fluorescent tracer, neuroanatomical stain, or for any other experimental purpose within neuroscience.

Efforts to find documented protocols, quantitative data, or signaling pathway interactions involving Solvent Red 195 in neuronal studies were unsuccessful. The dye's properties, such as its high heat resistance and light fastness, are tailored for industrial manufacturing processes and are not indicative of suitability for biological applications.[1][2][3][4]

Industrial dyes are generally not intended for biological or medical research due to potential toxicity and the lack of specific binding properties required for accurate scientific investigation. Researchers in neuroscience utilize a variety of specialized fluorescent probes and histological stains designed for compatibility with living tissues and specific molecular targets. These include, but are not limited to, dyes for neuronal tracing, membrane labeling, and identification of specific cellular components.[5][6][7]

Given the absence of any scientific basis for the use of Solvent Red 195 in neuroscience, no application notes or experimental protocols can be provided. The use of industrial chemicals in a biological research setting without prior validation and safety assessment is strongly discouraged, as it can lead to unreliable data and potential neurotoxic effects.[8][9]

For researchers seeking reagents for neuroscience studies, it is recommended to consult established suppliers of biological stains and probes who provide detailed documentation on their products' specificity, toxicity, and appropriate experimental protocols.

References

• 1. additivesforpolymer.com [additivesforpolymer.com]
• 2. union-pigment.com [union-pigment.com]
• 3. Solvent red 195 TDS|Solvent red 195 from Chinese supplier and producer - SOLVENT RED DYES - Enoch dye [enochdye.com]
• 4. News - SOLVENT RED 195-Introduction and Application [precisechem.com]
• 5. polysciences.com [polysciences.com]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. Fluorescent Molecules That Help Reveal Previously Unidentified Neural Connections in Adult, Neonatal and Peripubertal Mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solvent neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Effects of Solvent Exposure on Memory and Motor Dexterity in Working Children - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SOLVENT RED 195 in High-Content Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

SOLVENT RED 195 is a lipophilic, fluorescent dye with a characteristic bluish-red hue. Its high thermal stability and light fastness make it a robust candidate for various applications, including high-content screening (HCS) assays.[1][2][3] While traditionally used in the plastics and textile industries, its fluorescent properties suggest its potential as a valuable tool for cellular imaging and analysis in drug discovery and biological research.[4] These application notes provide a comprehensive guide to utilizing SOLVENT RED 195 for HCS, focusing on a hypothetical application in lipid droplet analysis, a critical area in the study of metabolic diseases and toxicology.

Principle of Application: Lipid Droplet Staining in High-Content Screening

High-content screening (HCS) combines automated fluorescence microscopy with quantitative image analysis to extract multi-parametric data from cells.[5][6] In the context of drug discovery, HCS is a powerful tool for identifying compounds that modulate cellular phenotypes.

SOLVENT RED 195, being a lipophilic molecule, is expected to readily partition into neutral lipid environments within cells, such as lipid droplets. This accumulation would result in a localized increase in fluorescence intensity, allowing for the visualization and quantification of these organelles. Changes in the number, size, and intensity of lipid droplets are important indicators of cellular metabolic state and can be modulated by various pharmacological agents. Therefore, SOLVENT RED 195 can potentially be employed as a fluorescent probe in HCS assays to screen for compounds that affect lipid metabolism.

Key Features of SOLVENT RED 195 for HCS

• Red-Shifted Fluorescence: Probes with red-shifted excitation and emission spectra are advantageous in HCS as they minimize the interference from cellular autofluorescence, which is typically more prominent in the blue and green spectral regions.[7]

• High Stability: The inherent heat and light stability of SOLVENT RED 195 suggests that it may be more resistant to photobleaching during automated imaging compared to some conventional fluorescent dyes.[1][2][3]

• Cost-Effectiveness: As an industrial dye, SOLVENT RED 195 may offer a more economical alternative to specialized biological stains.

Note: The precise excitation and emission maxima of SOLVENT RED 195 in a cellular environment should be experimentally determined. For a similar dye, Reactive Red 195, the maximum absorption wavelength is at 542 nm.[8] This suggests that excitation with a laser in the green-yellow range (e.g., 561 nm) and emission collection in the red spectrum would be a suitable starting point.

Experimental Protocol: High-Content Screening for Modulators of Lipid Droplet Accumulation

This protocol outlines a method for a high-content screening assay to identify compounds that alter lipid droplet formation in a cellular model.

1. Materials and Reagents:

• SOLVENT RED 195 (powder)

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Hepatocellular carcinoma cell line (e.g., HepG2)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Black, clear-bottom 96-well or 384-well microplates

• Phosphate-buffered saline (PBS)

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Nuclear stain (e.g., Hoechst 33342)

• Positive control (e.g., Oleic acid to induce lipid droplet formation)

• Negative control (vehicle, e.g., 0.1% DMSO)

• Test compound library (dissolved in DMSO)

• High-content imaging system with appropriate filter sets

2. Preparation of Reagents:

• SOLVENT RED 195 Stock Solution (10 mM): Dissolve the appropriate amount of SOLVENT RED 195 powder in anhydrous DMSO. Store at -20°C, protected from light.

• SOLVENT RED 195 Working Solution (1-10 µM): Dilute the stock solution in pre-warmed cell culture medium to the desired final concentration. The optimal concentration should be determined experimentally to achieve bright staining with minimal background.

• Nuclear Stain Working Solution: Prepare according to the manufacturer's instructions.

3. Cell Seeding:

• Culture HepG2 cells to ~80% confluency.

• Trypsinize and resuspend the cells in fresh culture medium.

• Seed the cells into black, clear-bottom microplates at a density that will result in a sub-confluent monolayer at the time of imaging.

4. Compound Treatment:

• After allowing the cells to adhere overnight, treat the cells with the test compounds from the library at various concentrations.

• Include wells with positive control (oleic acid) and negative control (vehicle) on each plate.

• Incubate the plates for a duration determined by the biological question (e.g., 24-48 hours).

5. Staining Procedure:

• Carefully remove the compound-containing medium from the wells.

• Wash the cells once with pre-warmed PBS.

• Add the SOLVENT RED 195 working solution to each well and incubate for 15-30 minutes at 37°C, protected from light.

• Remove the SOLVENT RED 195 solution and wash the cells twice with PBS.

• Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Wash the cells twice with PBS.

• Add the nuclear stain working solution and incubate for 10-15 minutes at room temperature, protected from light.

• Wash the cells twice with PBS and leave them in the final wash of PBS for imaging.

6. High-Content Imaging and Analysis:

• Acquire images using a high-content imaging system.

  • Channel 1 (Blue): Nuclear stain (e.g., Hoechst 33342) for cell segmentation and counting.

  • Channel 2 (Red): SOLVENT RED 195 for lipid droplet detection.

• Perform image analysis using appropriate software to identify and segment individual cells and nuclei.

• Within each cell, identify and quantify the lipid droplets based on the SOLVENT RED 195 signal.

• Extract quantitative data for each cell, such as:

  • Number of lipid droplets per cell

  • Total area of lipid droplets per cell

  • Average size of lipid droplets

  • Total intensity of SOLVENT RED 195 fluorescence per cell

Data Presentation

The quantitative data obtained from the HCS assay can be summarized in a table for easy comparison and identification of hit compounds.

Compound ID	Concentration (µM)	Cell Count	Avg. Lipid Droplets per Cell	Avg. Total Lipid Area per Cell (µm²)	Avg. Lipid Droplet Intensity (a.u.)
Negative Control	0	5000	5.2	15.8	120.5
Positive Control	100	4800	45.7	150.3	850.2
Compound A	1	4950	6.1	18.2	135.7
Compound A	10	4900	28.9	95.6	620.1
Compound B	1	4980	4.9	14.5	115.3
Compound B	10	2500	3.5	10.1	90.4

Visualizations

Signaling Pathway: SREBP-1c Mediated Lipogenesis

Caption: SREBP-1c signaling pathway regulating lipogenesis.

Experimental Workflow for HCS Lipid Droplet Assay

Caption: High-content screening workflow for lipid droplet analysis.

References

• 1. Detection and Quantification of Lipid Droplets in Differentiated Human Podocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HCS Mitochondrial Health Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 3. A high-content screening platform with fluorescent chemical probes for the discovery of first-in-class therapeutics - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Assay Development Guidelines for Image-Based High Content Screening, High Content Analysis and High Content Imaging - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: SOLVENT RED 195 for Two-Photon Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

SOLVENT RED 195 is a synthetic organic dye, characterized by its vibrant bluish-red hue and high thermal stability.[1][2] Traditionally used as a colorant in the plastics and textile industries, its potential application in biological imaging, specifically two-photon microscopy (2PM), remains largely unexplored.[3][4] Its hydrophobic nature suggests a potential affinity for lipid-rich structures within cells, such as lipid droplets and the endoplasmic reticulum. This document provides a detailed, albeit theoretical, framework for the application of SOLVENT RED 195 as a fluorescent probe in two-photon microscopy, based on its known physical properties and established principles of 2PM.

Disclaimer: The following protocols and data are hypothetical and based on the known properties of SOLVENT RED 195 and general principles of two-photon microscopy. Experimental validation is required to confirm its suitability and optimize its use for biological imaging.

Quantitative Data Summary

Due to the limited availability of specific photophysical data for SOLVENT RED 195 in a biological context, the following table presents a combination of known physical properties and estimated spectral characteristics. The spectral estimations are derived from its observed color and are intended as a starting point for experimental investigation.

Property	Value	Reference / Note
Chemical Name	4-cyano-5-[[5-cyano-2,6-bis[(3-methoxypropyl)amino]-4-methyl-3-pyridyl]azo]-3-methyl-2-thiophenecarboxylic acid methyl ester	[5]
CAS Number	164251-88-1	[3]
Appearance	Bluish-red powder	[3]
Solubility	Insoluble in water; Soluble in organic solvents (e.g., acetone, xylene)	[6]
Melting Point	~216 °C	[3]
Heat Resistance	Up to 280-300 °C	[2][7]
Light Fastness	Grade 7-8 (Excellent)	[7]
Estimated One-Photon Absorption (λ_abs)	~560 nm	Estimated based on bluish-red color
Estimated One-Photon Emission (λ_em)	~610 nm	Estimated based on bluish-red color
Estimated Two-Photon Excitation (λ_2P-ex)	~1120 nm	Estimated as ~2 x λ_abs
Estimated Molar Extinction Coefficient (ε)	Not available	Requires experimental determination
Estimated Fluorescence Quantum Yield (Φ)	Not available	Requires experimental determination
Estimated Two-Photon Absorption Cross-Section (σ_2P)	Not available	Requires experimental determination

Potential Applications in Two-Photon Microscopy

Given its lipophilic nature, SOLVENT RED 195 is hypothesized to be a suitable candidate for imaging lipid-rich organelles within cells.

• Lipid Droplet Imaging: Lipid droplets are dynamic organelles involved in lipid metabolism and storage. Alterations in their number and size are associated with various metabolic diseases. Two-photon microscopy is a powerful tool for visualizing these structures in live cells and tissues.[8][9][10][11][12]

• Endoplasmic Reticulum (ER) Staining: The endoplasmic reticulum is a vast network of membranes involved in protein and lipid synthesis. Its structure and function are critical for cellular homeostasis. Several two-photon probes have been developed for imaging the ER.[13][14][15][16][17]

Experimental Protocols

The following are detailed, hypothetical protocols for the use of SOLVENT RED 195 in two-photon microscopy.

Protocol 1: Preparation of SOLVENT RED 195 Staining Solution

Objective: To prepare a stock and working solution of SOLVENT RED 195 for cellular staining.

Materials:

• SOLVENT RED 195 powder (CAS 164251-88-1)

• Dimethyl sulfoxide (B87167) (DMSO), spectroscopy grade

• Phosphate-buffered saline (PBS), pH 7.4

• Vortex mixer

• Microcentrifuge

Procedure:

• Stock Solution Preparation (1 mM):

  • Accurately weigh 4.99 mg of SOLVENT RED 195 powder.

  • Dissolve the powder in 10 mL of DMSO to achieve a 1 mM stock solution.

  • Vortex thoroughly until the dye is completely dissolved.

  • Centrifuge the solution at 10,000 x g for 5 minutes to pellet any undissolved particulates.

  • Carefully transfer the supernatant to a new, light-protected tube.

  • Store the stock solution at -20°C, protected from light.

• Working Solution Preparation (1-10 µM):

  • On the day of the experiment, thaw the stock solution at room temperature.

  • Dilute the 1 mM stock solution in pre-warmed (37°C) cell culture medium or PBS to the desired final concentration (e.g., for a 5 µM working solution, add 5 µL of 1 mM stock to 995 µL of medium).

  • Vortex briefly to ensure homogeneity.

Protocol 2: Staining of Live Cells for Two-Photon Microscopy

Objective: To stain live cultured cells with SOLVENT RED 195 for subsequent imaging with a two-photon microscope.

Materials:

• Cultured cells grown on glass-bottom dishes or coverslips

• SOLVENT RED 195 working solution (1-10 µM)

• Pre-warmed (37°C) cell culture medium

• Incubator (37°C, 5% CO₂)

Procedure:

• Grow cells to the desired confluency on a suitable imaging substrate.

• Remove the existing culture medium.

• Wash the cells once with pre-warmed PBS.

• Add the SOLVENT RED 195 working solution to the cells, ensuring the entire surface is covered.

• Incubate the cells for 15-30 minutes at 37°C in a 5% CO₂ incubator, protected from light.

• Remove the staining solution.

• Wash the cells twice with pre-warmed culture medium to remove any unbound dye.

• Add fresh, pre-warmed culture medium to the cells.

• Proceed immediately to imaging on the two-photon microscope.

Protocol 3: Two-Photon Imaging of Stained Cells

Objective: To acquire high-resolution images of SOLVENT RED 195-stained cells using a two-photon microscope.

Materials:

• Two-photon microscope equipped with a tunable femtosecond laser.

• Objective lens suitable for 2PM (e.g., 20x or 60x water immersion objective).

• Image acquisition and analysis software.

Procedure:

• Place the dish or slide with stained cells on the microscope stage.

• Set the excitation wavelength of the laser to the estimated two-photon excitation maximum of SOLVENT RED 195 (e.g., start with a range around 1100-1140 nm and optimize for the best signal).

• Adjust the laser power to the minimum level necessary to obtain a clear signal, to minimize phototoxicity and photobleaching.

• Select an appropriate emission filter based on the estimated emission maximum of the dye (e.g., a bandpass filter centered around 610 nm).

• Focus on the cells and acquire images using the imaging software.

• For 3D imaging, acquire a Z-stack of images through the desired volume of the cells.

Visualizations

// Nodes Laser [label="Femtosecond Laser\n(~1120 nm)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Sample [label="Cell Stained with\nSOLVENT RED 195", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Objective [label="Objective Lens", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Dichroic [label="Dichroic Mirror", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"]; EmissionFilter [label="Emission Filter\n(~610 nm)", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"]; Detector [label="Detector (PMT)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Computer [label="Image", shape=cylinder, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Laser -> Dichroic [label="Excitation Light"]; Dichroic -> Objective; Objective -> Sample; Sample -> Objective [label="Emitted Fluorescence", style=dashed, color="#EA4335"]; Objective -> Dichroic; Dichroic -> EmissionFilter; EmissionFilter -> Detector; Detector -> Computer; } DOT Caption: Simplified logic of the two-photon microscope setup.

// Nodes ER [label="Endoplasmic Reticulum", fillcolor="#FBBC05", fontcolor="#202124"]; LipidDroplet [label="Lipid Droplet", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cytosol [label="Cytosol", fillcolor="#F1F3F4", fontcolor="#202124"]; SR195 [label="SOLVENT RED 195", shape=box, style=rounded, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges SR195 -> ER [label="Potential Accumulation\n(Hydrophobic Interaction)"]; SR195 -> LipidDroplet [label="Potential Accumulation\n(Hydrophobic Interaction)"]; ER -> LipidDroplet [label="Lipid Synthesis\n& Transfer"]; } DOT Caption: Hypothesized subcellular localization of SOLVENT RED 195.

References

• 1. Macrolex Red B | Solvent Red 195 Dye for PS & PMMA [ranbarr.com]
• 2. China Solvent Red 195 / CAS 164251-88-1 factory and manufacturers | Precise Color [precisechem.com]
• 3. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 4. Solvent Red 195 Manufacturer | Ahmedabad | Gujarat | India [rsdcindustries.com]
• 5. CN107501988B - Preparation method of solvent red 195 - Google Patents [patents.google.com]
• 6. sdinternational.com [sdinternational.com]
• 7. jadechem-colours.com [jadechem-colours.com]
• 8. Two-photon AIE bio-probe with large Stokes shift for specific imaging of lipid droplets - Chemical Science (RSC Publishing) DOI:10.1039/C7SC01400G [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Intravital Two-photon Imaging of Dynamic Alteration of Hepatic Lipid Droplets in Fasted and Refed State - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Multicolor Two-Photon Microscopy Imaging of Lipid Droplets and Liver Capsule Macrophages In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Two-photon probes for the endoplasmic reticulum: its detection in a live tissue by two-photon microscopy - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. Two-photon imaging of the endoplasmic reticulum thiol flux in the brains of mice with depression phenotypes - Analyst (RSC Publishing) [pubs.rsc.org]
• 15. tandfonline.com [tandfonline.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Background Fluorescence

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background fluorescence in my experiment?

Background fluorescence can originate from several sources, broadly categorized as:

• Autofluorescence: Endogenous fluorescence from cellular components (e.g., NADH, collagen, elastin) or the sample matrix itself. This is often more prominent in the green and yellow channels but can extend into the red spectrum.

• Non-specific binding: The fluorescent probe (antibody-conjugate, fluorescent dye, etc.) binding to unintended targets within the sample.

• Excess probe: Unbound fluorescent molecules that were not adequately washed away from the sample.

• Sample medium and mounting medium: The solutions and media used to prepare and mount the sample can have inherent fluorescent properties.

• Consumables: Fluorescence from glass slides, coverslips, or plasticware.

Q2: How can I determine the source of my high background fluorescence?

To identify the source of the background, it is crucial to include proper controls in your experiment.

• Unstained Control: A sample that has gone through all the processing steps (fixation, permeabilization, etc.) but has not been incubated with any fluorescent probe. Imaging this sample will reveal the level of autofluorescence.

• Isotype Control (for antibody-based staining): A sample stained with an antibody of the same isotype and at the same concentration as the primary antibody, but which is not specific to the target antigen. This helps to identify background from non-specific antibody binding.

• Secondary-only Control (for indirect immunofluorescence): A sample incubated only with the fluorescently-labeled secondary antibody. This will show background contributed by non-specific binding of the secondary antibody.

Q3: Can my choice of fluorescent dye affect the background?

Yes, the choice of fluorophore plays a significant role. Dyes with longer excitation and emission wavelengths (in the red and far-red spectrum) are often preferred as autofluorescence is typically lower in this range. However, every dye has its own chemical properties that can influence its propensity for non-specific binding.

Troubleshooting Guides

Issue 1: High Autofluorescence

Autofluorescence can mask the desired signal, especially when the signal is weak.

Protocol 1: Quenching of Aldehyde-Induced Autofluorescence

This protocol is for samples fixed with glutaraldehyde (B144438) or paraformaldehyde.

• Reagent Preparation: Prepare a fresh solution of 0.1% sodium borohydride (B1222165) in phosphate-buffered saline (PBS).

• Incubation: After the fixation step, wash the sample twice with PBS.

• Quenching: Incubate the sample in the sodium borohydride solution for 30 minutes at room temperature.

• Washing: Wash the sample three times with PBS for 5 minutes each.

• Proceed: Continue with your standard staining protocol.

Protocol 2: Sudan Black B Staining for Lipofuscin Autofluorescence

Lipofuscin granules are a common source of autofluorescence in aged tissues.

• Reagent Preparation: Prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol.

• Staining: After your primary and secondary antibody incubations and final washes, incubate the sample with the Sudan Black B solution for 10-20 minutes at room temperature.

• Washing: Wash thoroughly with PBS or your buffer of choice to remove excess Sudan Black B.

• Mounting: Mount the sample in an aqueous mounting medium.

Issue 2: Non-specific Staining

This occurs when the fluorescent probe binds to unintended sites.

Data Presentation: Comparison of Blocking Buffers

Blocking Buffer	Composition	Best For	Considerations
BSA	1-5% Bovine Serum Albumin in PBS/TBS	General purpose, good for most applications.	Ensure it is high-purity, "IgG-free" or "protease-free".
Normal Serum	5-10% serum from the same species as the secondary antibody.	Indirect immunofluorescence.	Can have high cost; potential for cross-reactivity if not chosen correctly.
Casein-based blockers	Solutions containing purified casein.	General purpose, can be more effective than BSA for some samples.	Can cause higher background in some systems.
Commercial Blockers	Proprietary formulations.	Often optimized for specific applications (e.g., phospho-antibodies).	Can be expensive.

Protocol 3: Optimizing Blocking and Washing Steps

• Blocking:

  • Increase the blocking time (e.g., from 1 hour to 2 hours at room temperature or overnight at 4°C).

  • Increase the concentration of the blocking agent (e.g., from 1% to 5% BSA).

  • Try a different blocking agent (see table above).

• Antibody Dilution:

  • Dilute your primary and secondary antibodies in the blocking buffer.

  • Perform a titration experiment to find the optimal antibody concentration that maximizes signal-to-noise.

• Washing:

  • Increase the number and duration of wash steps after antibody incubations (e.g., from 3x 5-minute washes to 4x 10-minute washes).

  • Add a small amount of a non-ionic detergent like Tween-20 (0.05%) to the wash buffer to reduce non-specific interactions.

Visualizations

Caption: Troubleshooting workflow for identifying and addressing sources of background fluorescence.

Caption: Key steps in an immunofluorescence workflow where background can be reduced.

Troubleshooting weak or no signal in SOLVENT RED 195 staining

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experiencing weak or no signal when using SOLVENT RED 195, a lipophilic fluorescent dye. Given the limited specific biological application data for SOLVENT RED 195, this guide also includes information on troubleshooting for analogous red lipophilic dyes.

Troubleshooting Guide: Weak or No Signal

This guide addresses common issues encountered during staining with SOLVENT RED 195 and similar lipophilic dyes.

dot

Caption: Troubleshooting workflow for weak or no signal in lipophilic dye staining.

Frequently Asked Questions (FAQs)

1. Why am I getting a very weak or no fluorescent signal?

There are several potential reasons for a weak or absent signal:

• Suboptimal Dye Concentration: The concentration of SOLVENT RED 195 may be too low for adequate staining. It is recommended to perform a concentration titration to find the optimal level for your specific cell type.

• Incorrect Solvent: Lipophilic dyes like SOLVENT RED 195 are insoluble in aqueous solutions and require an organic solvent like DMSO or ethanol (B145695) for the initial stock solution. The final staining solution should be prepared in a suitable buffer (e.g., HBSS or PBS) immediately before use.

• Dye Aggregation: If the dye is not properly dissolved or if it aggregates in the staining buffer, it will not efficiently label the cell membranes. Ensure the stock solution is fully dissolved and sonicate briefly if necessary.

• Incompatible Microscope Filters: The excitation and emission spectra of your microscope's filter sets must align with those of the dye. For a red dye like SOLVENT RED 195, a filter set appropriate for Rhodamine or similar red fluorophores should be considered.

• Photobleaching: Excessive exposure to the excitation light can cause the fluorescent signal to fade. Minimize exposure times and use an anti-fade mounting medium if possible.

• Cell Health: Unhealthy or dead cells may not stain properly. Ensure your cells are viable and at an appropriate confluency before staining.

2. My staining appears patchy and non-uniform. How can I fix this?

Uneven staining is a common issue with lipophilic dyes and can be caused by:

• Dye Precipitation: If the dye comes out of solution during staining, it can lead to fluorescent precipitates on the cells or coverslip. Ensure the staining solution is well-mixed and used promptly. Warming the dye solution slightly may help improve solubility.

• Inadequate Mixing: Ensure the staining solution is gently but thoroughly mixed with the cell suspension or added evenly to adherent cells to ensure uniform exposure.

• Cell Clumping: If staining cells in suspension, ensure they are well-dispersated to avoid clumps that can lead to uneven staining.

3. I lose the signal after I fix and permeabilize my cells for antibody staining. What is happening?

SOLVENT RED 195 is a lipophilic dye that intercalates into the lipid bilayer of cell membranes. The use of detergents (e.g., Triton X-100, saponin) or organic solvents (e.g., methanol, acetone) for permeabilization will disrupt the membrane and cause the dye to leach out, leading to signal loss.

• Solution: If intracellular antibody staining is required, consider staining with SOLVENT RED 195 after fixation and permeabilization. However, be aware that detergents should be omitted from subsequent washing and antibody incubation steps.

dot

Caption: Impact of permeabilization on lipophilic dye signal.

4. What are the recommended excitation and emission wavelengths for SOLVENT RED 195?

Specific excitation and emission maxima for SOLVENT RED 195 in a biological context are not readily published. However, as a red fluorescent dye, its spectral properties are likely to be in the following range:

• Estimated Excitation Maximum: ~540-560 nm

• Estimated Emission Maximum: ~570-600 nm

It is crucial to experimentally determine the optimal settings on your specific fluorescence microscope. A standard TRITC or Rhodamine filter set is a good starting point.

Comparative Data of Common Lipophilic Dyes

For reference, the table below summarizes the properties of other commonly used lipophilic fluorescent dyes.

Feature	DiI	DiO	DiD	Nile Red
Excitation Max	~549 nm	~484 nm	~644 nm	~552 nm (in lipids)
Emission Max	~565 nm	~501 nm	~665 nm	~636 nm (in lipids)
Color	Orange-Red	Green	Far-Red	Red
Primary Use	Cell tracing, membrane labeling	Cell tracing, membrane labeling	Cell tracing, membrane labeling	Lipid droplet staining
Fixable?	No (signal lost with permeabilization)	No (signal lost with permeabilization)	No (signal lost with permeabilization)	Yes

Detailed Experimental Protocol (General Guidance)

This protocol provides a general framework for staining live cells with a lipophilic dye like SOLVENT RED 195. Optimization of concentrations and incubation times is highly recommended.

Materials:

• SOLVENT RED 195

• High-quality, anhydrous DMSO or ethanol

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Cell culture medium

• Fetal Bovine Serum (FBS) or Bovine Serum Albumin (BSA)

Protocol:

• Preparation of Stock Solution:

  • Prepare a 1-5 mM stock solution of SOLVENT RED 195 in high-quality DMSO or ethanol.

  • Vortex or sonicate briefly to ensure the dye is completely dissolved.

  • Store the stock solution at -20°C, protected from light and moisture.

• Preparation of Staining Solution:

  • Immediately before use, dilute the stock solution to a final working concentration of 1-10 µM in a suitable buffer like PBS or HBSS.

  • The optimal concentration will vary depending on the cell type and should be determined empirically.

• Staining of Cells in Suspension:

  • Harvest cells and wash once with serum-free medium or PBS.

  • Resuspend the cell pellet in the staining solution at a density of 1 x 10^6 cells/mL.

  • Incubate for 5-20 minutes at 37°C, protected from light.

  • Stop the staining by adding an equal volume of complete medium containing 10% FBS. The protein in the serum will help to quench the unincorporated dye.

  • Pellet the cells by centrifugation and wash 2-3 times with complete medium to remove any residual unbound dye.

  • Resuspend the cells in the appropriate medium for imaging or downstream applications.

• Staining of Adherent Cells:

  • Wash adherent cells grown on coverslips once with serum-free medium or PBS.

  • Add the staining solution to the cells and ensure the entire surface of the coverslip is covered.

  • Incubate for 5-20 minutes at 37°C, protected from light.

  • Remove the staining solution and wash the cells 2-3 times with complete medium.

  • The cells are now ready for imaging. For live-cell imaging, it is recommended to image in a buffer like HBSS.

dot

Caption: General experimental workflow for staining with lipophilic dyes.

Technical Support Center: Photobleaching of SOLVENT RED 195

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the photobleaching of SOLVENT RED 195 in experimental settings.

Troubleshooting Guides

This section provides solutions to common problems encountered during fluorescence experiments with SOLVENT RED 195.

Problem 1: Rapid loss of fluorescence signal during imaging.

• Question: My SOLVENT RED 195 signal is fading very quickly when I try to capture an image. What can I do?

• Answer: Rapid signal loss is a classic sign of photobleaching. Here are several steps you can take to mitigate this issue:

  • Reduce Excitation Light Intensity: This is the most effective way to decrease the rate of photobleaching.[1][2]

    • Lower the power of the laser or the intensity of the lamp.

    • Use neutral density (ND) filters to reduce the amount of light reaching your sample.[3]

  • Minimize Exposure Time: Use the shortest possible exposure time that provides an adequate signal-to-noise ratio. Modern sensitive cameras can often produce high-quality images with very short exposure times.

  • Optimize Imaging Protocol:

    • Focus on your sample using transmitted light (e.g., DIC) before switching to fluorescence to minimize light exposure.[3]

    • Locate the region of interest using a lower magnification objective and then switch to a higher magnification for image acquisition.

    • Avoid continuous illumination. Use the shutter to block the excitation light path when not actively acquiring images.

Problem 2: Inconsistent fluorescence intensity between samples.

• Question: I am observing variable fluorescence intensity with SOLVENT RED 195 across different samples that should be identical. Could this be due to photobleaching?

• Answer: Yes, differential photobleaching can lead to inconsistent fluorescence intensity. To ensure consistency:

  • Standardize Imaging Conditions: Use the exact same instrument settings (laser power, exposure time, gain) for all samples in your experiment.

  • Image Samples in the Same Session: If possible, image all your samples in a single session to avoid variations in lamp output or laser power over time.

  • Use an Antifade Reagent: Consistently use an effective antifade mounting medium for all samples to provide a stable chemical environment and reduce photobleaching.

  • Create a Photobleaching Correction Curve: For highly quantitative studies, you can measure the rate of photobleaching on a control sample and use this curve to correct the intensity measurements of your experimental samples.[3]

Frequently Asked Questions (FAQs)

Q1: What is photobleaching?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, in this case, SOLVENT RED 195, upon exposure to excitation light.[1][2] This process leads to a permanent loss of the molecule's ability to fluoresce, resulting in a fading of the signal during imaging experiments.

Q2: What causes the photobleaching of SOLVENT RED 195?

A2: The primary cause of photobleaching is the interaction of the excited-state fluorophore with molecular oxygen, which generates highly reactive oxygen species (ROS). These ROS can then chemically damage the dye, rendering it non-fluorescent.[1] Another pathway involves the transition of the fluorophore to a long-lived, highly reactive triplet state, from which it can undergo destructive chemical reactions.[1]

Q3: How can I prevent or minimize the photobleaching of SOLVENT RED 195?

A3: While photobleaching cannot be entirely eliminated, it can be significantly reduced by following these strategies:

• Optimize Illumination: Use the lowest possible excitation light intensity and the shortest exposure times that allow for good image quality.

• Use Antifade Reagents: Mount your samples in a high-quality antifade medium. These reagents contain chemicals that scavenge reactive oxygen species and quench the triplet state of the fluorophore.

• Choose the Right Imaging System: If available, two-photon microscopy can reduce photobleaching in thick samples by confining excitation to the focal plane.[4]

• Control the Sample Environment: In some specialized setups, deoxygenating the sample medium can reduce photobleaching, as oxygen is a key mediator of the process.

Q4: Are there specific antifade reagents recommended for red fluorescent dyes like SOLVENT RED 195?

A4: While specific data on the compatibility of antifade reagents with SOLVENT RED 195 is limited in the scientific literature, several antifade agents are known to be effective for red fluorescent dyes in general. These include formulations containing:

• p-Phenylenediamine (PPD): A very effective antifade agent, but it can cause initial quenching of some dyes and may not be compatible with all fluorophores.[5][6]

• n-Propyl gallate (NPG): A widely used antioxidant that is less toxic than PPD and can be used in live-cell imaging.[5]

• 1,4-diazabicyclo[2.2.2]octane (DABCO): A good free radical scavenger that is less effective than PPD but also less toxic.[5]

It is recommended to test a few different antifade reagents to determine the best one for your specific experimental conditions.

Data Presentation

Currently, there is a lack of published quantitative data on the fluorescence quantum yield, lifetime, and photobleaching quantum yield of SOLVENT RED 195 in solvents typically used for biological research. The available data primarily focuses on its excellent lightfastness in solid matrices like plastics.[5][7][8][][10][11][12][13][14][15][16]

Table 1: Properties of SOLVENT RED 195 in Industrial Applications

Property	Value	Matrix	Reference
Light Fastness	7-8 (on a scale of 1-8)	Polystyrene (PS)	[5][7][10][11][13][15]
Heat Resistance	300 °C	Polystyrene (PS)	[5][7][10][11][13][15]

Researchers are encouraged to experimentally determine the photostability of SOLVENT RED 195 under their specific imaging conditions.

Experimental Protocols

Protocol 1: Quantitative Assessment of SOLVENT RED 195 Photostability

This protocol allows for the determination of the photobleaching rate of SOLVENT RED 195.

Objective: To measure the rate of fluorescence decay of SOLVENT RED 195 under specific and controlled illumination conditions.

Materials:

• Fluorescence microscope (confocal or widefield)

• Stable light source (laser or stabilized lamp)

• Sensitive camera (e.g., sCMOS or EMCCD)

• Solution of SOLVENT RED 195 at a known concentration in the desired solvent or buffer

• Microscope slides and coverslips

• Image analysis software (e.g., Fiji/ImageJ)

Procedure:

• Sample Preparation: Prepare a dilute solution of SOLVENT RED 195. The absorbance at the excitation wavelength should be low (ideally < 0.1) to avoid inner filter effects. Mount a small volume of the solution on a microscope slide and cover with a coverslip.

• Microscope Setup:

  • Choose an appropriate objective and filter set for SOLVENT RED 195.

  • Set the excitation light intensity and camera exposure time to the values you intend to use in your experiments.

• Image Acquisition:

  • Focus on the sample.

  • Acquire a time-lapse series of images of the same field of view. The time interval between images should be consistent.

• Data Analysis:

  • Open the image series in your analysis software.

  • Define a region of interest (ROI) within the illuminated area.

  • Measure the mean fluorescence intensity within the ROI for each frame (time point).

  • Correct for background by subtracting the mean intensity of an ROI outside the illuminated area.

  • Normalize the fluorescence intensity at each time point to the initial intensity (at t=0).

  • Plot the normalized intensity as a function of time. The resulting curve represents the photobleaching decay.

Protocol 2: Evaluating the Efficacy of Antifade Reagents

Objective: To compare the effectiveness of different antifade reagents in preventing the photobleaching of SOLVENT RED 195.

Materials:

• Same as Protocol 1

• A selection of commercial or homemade antifade mounting media

Procedure:

• Sample Preparation: Prepare multiple identical samples of SOLVENT RED 195 as described in Protocol 1. Mount each sample in a different antifade medium. Include a control sample mounted in a buffer without any antifade agent (e.g., PBS).

• Image Acquisition and Data Analysis: Repeat the image acquisition and data analysis steps from Protocol 1 for each of the prepared samples, ensuring that the illumination conditions are identical for all.

• Comparison: Plot the photobleaching decay curves for all tested conditions on the same graph. A slower decay rate indicates a more effective antifade reagent.

Visualizations

Caption: Simplified Jablonski diagram illustrating the photobleaching pathway.

Caption: A logical workflow for troubleshooting photobleaching issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Enhancing the photostability of red fluorescent proteins through FRET with Si-rhodamine for dynamic super-resolution fluorescence imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. einsteinmed.edu [einsteinmed.edu]
• 5. What are some antifading agents used to prevent photobleaching? | AAT Bioquest [aatbio.com]
• 6. bidc.ucsf.edu [bidc.ucsf.edu]
• 7. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 8. Solvent Red 195 Dyes CAS No 164251-88-1 for PET DRAWING [colorbloomdyes.com]
• 10. union-pigment.com [union-pigment.com]
• 11. epsilonpigments.com [epsilonpigments.com]
• 12. Solvent red 195,Transparent Red BBR [xcwydyes.com]
• 13. China Solvent Red 195 / CAS 164251-88-1 factory and manufacturers | Precise Color [precisechem.com]
• 14. haihangchem.com [haihangchem.com]
• 15. epsilonpigments.com [epsilonpigments.com]
• 16. additivesforpolymer.com [additivesforpolymer.com]

Cytotoxicity of SOLVENT RED 195 in long-term imaging experiments

Introduction

This technical support center provides guidance on assessing the cytotoxicity of Solvent Red 195 for long-term live-cell imaging applications. Currently, there is limited publicly available data specifically detailing the cytotoxic effects of Solvent Red 195 in biological systems. Therefore, this guide offers a framework and detailed protocols for researchers to independently evaluate its suitability for their specific experimental needs. The information provided is also applicable to the assessment of other novel fluorescent probes.

Frequently Asked Questions (FAQs)

Q1: Is Solvent Red 195 cytotoxic?

A1: The cytotoxicity of Solvent Red 195 has not been extensively documented in peer-reviewed literature for long-term imaging. It is crucial to perform empirical testing to determine the optimal, non-toxic concentration for your specific cell type and experimental conditions. Factors such as cell type, dye concentration, incubation time, and imaging parameters (light intensity, exposure time) can all influence potential cytotoxicity.

Q2: What are the common signs of cytotoxicity in long-term imaging?

A2: Signs of cytotoxicity can range from subtle to severe. These include, but are not limited to:

• Changes in cell morphology (e.g., rounding, blebbing, vacuolization).[1]

• Reduced cell proliferation or mitotic arrest.[2]

• Induction of apoptosis or necrosis.

• Altered cellular functions (e.g., changes in mitochondrial membrane potential, metabolic rate).[2]

• Increased production of reactive oxygen species (ROS).[2][3]

• Detachment of adherent cells from the culture substrate.[1]

Q3: What is the difference between cytotoxicity and phototoxicity?

A3: Cytotoxicity refers to the inherent toxicity of the chemical substance (the dye itself) to the cells, even in the absence of light. Phototoxicity , on the other hand, is light-induced cell damage. It occurs when the fluorescent dye, upon excitation by the imaging light source, generates reactive oxygen species (ROS) that can damage cellular components.[2][3] Both should be evaluated in long-term imaging experiments.

Q4: How can I minimize phototoxicity?

A4: To minimize phototoxicity, you should:

• Use the lowest possible excitation light intensity and the shortest possible exposure times that still provide an adequate signal-to-noise ratio.[1]

• Increase the time interval between image acquisitions.

• Use highly sensitive detectors (e.g., sCMOS cameras) that require less light.

• Consider using imaging modalities that reduce out-of-focus illumination, such as confocal or light-sheet microscopy.[2]

• Incorporate antioxidants in the imaging medium to quench reactive oxygen species.[2]

Q5: What are some alternatives to Solvent Red 195 if it proves to be toxic?

A5: If Solvent Red 195 is found to be cytotoxic for your application, consider using other well-validated, non-toxic dyes for long-term live-cell imaging. Options include:

• Genetically encoded fluorescent proteins (e.g., GFP, RFP), which can be expressed as fusions with a protein of interest.

• Cell-permeable dyes with low toxicity profiles, such as some of the newer far-red or near-infrared dyes.[4]

• Nanoparticle-based labels, which can offer high photostability and biocompatibility.[5][6]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High background fluorescence	- Dye concentration is too high.- Incomplete removal of unbound dye.- Autofluorescence from cell culture medium or vessel.	- Perform a concentration titration to find the optimal staining concentration.- Increase the number and duration of wash steps after staining.- Use phenol (B47542) red-free medium during imaging.- Use imaging dishes with low autofluorescence.
Weak fluorescent signal	- Dye concentration is too low.- Inefficient cellular uptake of the dye.- Photobleaching.	- Increase the dye concentration or incubation time.- Optimize staining buffer conditions (e.g., pH, serum presence).- Reduce excitation light intensity and exposure time.- Use an anti-fade reagent in the imaging medium.
Cells appear stressed or are dying during the experiment	- Cytotoxicity of the dye.- Phototoxicity from the imaging process.- Unhealthy initial cell culture.	- Lower the dye concentration or reduce the incubation time.- Decrease the frequency of image acquisition and the light exposure.- Confirm the health of the cells before starting the experiment.- Include positive and negative controls for cytotoxicity.
Inconsistent staining between cells	- Heterogeneity in the cell population.- Uneven dye distribution in the well.	- Ensure a single-cell suspension before seeding.- Gently mix the dye in the medium before adding to the cells.- Analyze a larger population of cells to account for variability.

Experimental Protocols for Cytotoxicity Assessment

To evaluate the potential cytotoxicity of Solvent Red 195, a multi-assay approach is recommended. Below are detailed protocols for key cytotoxicity assays.

I. Cell Viability and Proliferation Assay (e.g., MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density that will not reach confluency by the end of the experiment.

• Dye Incubation: Treat the cells with a range of concentrations of Solvent Red 195. Include an untreated control group.

• Long-Term Incubation: Incubate the cells for the desired duration of your imaging experiment (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.[7]

• Formazan (B1609692) Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.[7]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[7]

• Data Analysis: Calculate the percentage of viable cells compared to the untreated control.

II. Membrane Integrity Assay (e.g., Propidium (B1200493) Iodide Staining)

This assay identifies dead cells by detecting the loss of plasma membrane integrity.

Methodology:

• Cell Preparation: Prepare a single-cell suspension from your long-term culture treated with Solvent Red 195.

• Dye Staining: Add propidium iodide (PI) to the cell suspension at a final concentration of 1-5 µg/mL.[8]

• Incubation: Incubate for 5-15 minutes at room temperature, protected from light.[9]

• Analysis: Analyze the cells using flow cytometry or fluorescence microscopy. PI-positive cells are considered non-viable.

• Quantification: Determine the percentage of dead cells in the treated and control populations.

III. Apoptosis Assay (e.g., Annexin V/PI Staining)

This assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

Methodology:

• Cell Harvesting: Collect the cells after the long-term incubation with Solvent Red 195.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in Annexin V binding buffer.

• Staining: Add FITC-conjugated Annexin V and propidium iodide to the cell suspension.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Quantitative Data Summary

Since no specific data for Solvent Red 195 is available, the following table is a template for presenting your experimental results.

Assay	Concentration of Solvent Red 195	Result (relative to control)	Interpretation
MTT Assay (48h)	1 µM	98% Viability	No significant cytotoxicity
10 µM	85% Viability	Mild cytotoxicity
50 µM	40% Viability	Significant cytotoxicity
Membrane Integrity (PI)	1 µM	2% PI positive	No loss of membrane integrity
10 µM	12% PI positive	Some loss of membrane integrity
50 µM	55% PI positive	Widespread cell death
Apoptosis (Annexin V)	10 µM	15% Annexin V positive	Induction of apoptosis

Signaling Pathways and Workflows

Potential Cytotoxicity-Related Signaling Pathways

The following diagram illustrates general signaling pathways that can be activated by cytotoxic compounds, leading to different forms of cell death.

Caption: Potential signaling pathways affected by cytotoxic agents.

Experimental Workflow for Cytotoxicity Assessment

This diagram outlines the recommended workflow for assessing the cytotoxicity of a new fluorescent dye.

References

• 1. Phototoxicity in Live-Cell Imaging | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. publications.mpi-cbg.de [publications.mpi-cbg.de]
• 3. Phototoxicity in live fluorescence microscopy, and how to avoid it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DAPI Staining - Imaging and Counting Live Cells | Molecular Devices [moleculardevices.com]
• 5. Reagenzien für die Lebendzellbildgebung [sigmaaldrich.com]
• 6. luminicell.com [luminicell.com]
• 7. benchchem.com [benchchem.com]
• 8. Real-Time Cytotoxicity Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.aip.org [pubs.aip.org]

SOLVENT RED 195 aggregation and precipitation in staining solutions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the use of SOLVENT RED 195 in staining solutions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is SOLVENT RED 195 and what are its primary applications?

SOLVENT RED 195 is a synthetic dye belonging to the monoazo or sulphonazo chemical class.[1][2][3] It typically appears as a bluish-red to deep red powder.[4][5] Its primary industrial applications are in the coloring of plastics, resins, and synthetic fibers due to its high heat stability, good lightfastness, and strong coloring power.[1][6][7][8][9][10] While not a conventional biological stain, its solubility in organic solvents suggests its potential use in specialized non-aqueous staining protocols in histology and related fields.

Q2: What are the key properties of SOLVENT RED 195?

SOLVENT RED 195 is characterized by its excellent solubility in organic solvents and its insolubility in water.[6][11] It possesses high thermal stability, with a melting point of 216°C and heat resistance up to 300°C in some applications.[4][5] Its lightfastness is also considered good.[1][7]

Q3: In which solvents is SOLVENT RED 195 soluble?

SOLVENT RED 195 is soluble in a range of organic solvents. Its solubility varies depending on the solvent. For detailed solubility data, please refer to the table below.

Troubleshooting Guide: Aggregation and Precipitation

One of the most common challenges encountered with SOLVENT RED 195 in staining solutions is its tendency to aggregate and precipitate out of solution. This can lead to uneven staining, the presence of artifacts on tissue sections, and a general failure of the staining protocol.

Problem: Precipitate is observed in the SOLVENT RED 195 staining solution.

Potential Cause	Recommended Solution
Supersaturated Solution	The concentration of SOLVENT RED 195 may be too high for the chosen solvent at the current temperature. Prepare a new solution with a lower dye concentration. Gentle warming of the solution may help to redissolve the precipitate, but it may reappear upon cooling.
Improper Dissolution	The dye may not have been fully dissolved during preparation. Use a magnetic stirrer to ensure thorough mixing. Gentle heating can aid dissolution, but avoid boiling. After dissolution, filter the solution using a 0.2-0.45 µm filter to remove any micro-aggregates.[12][13]
Poor Solvent Quality	The use of low-grade solvents can introduce impurities that may reduce the solubility of the dye. Use high-purity, anhydrous solvents appropriate for your staining protocol.
Low Temperature	A decrease in ambient temperature can reduce the solubility of SOLVENT RED 195, leading to precipitation. Store and use the staining solution at a consistent, controlled room temperature. If necessary, gently warm the solution before use.
Solution Age and Degradation	Over time, the dye solution may degrade, leading to the formation of insoluble byproducts. Prepare fresh staining solutions regularly and store them in tightly sealed, light-protected containers.[13]
Solvent Evaporation	Evaporation of the solvent will increase the concentration of the dye, potentially leading to precipitation. Keep staining containers covered during use to minimize evaporation.[13]

Problem: Stained sections show crystalline artifacts or uneven staining.

Potential Cause	Recommended Solution
Precipitate in Staining Solution	Filter the staining solution immediately before use to remove any aggregates or precipitate.[12]
Carryover from Aqueous Solutions	Since SOLVENT RED 195 is insoluble in water, any carryover of aqueous solutions (e.g., from rehydration steps) into the staining solution can cause the dye to precipitate directly on the tissue. Ensure thorough dehydration of tissue sections with a graded alcohol series before immersing them in the staining solution.
Incomplete Deparaffinization	Residual paraffin (B1166041) wax on the tissue can prevent uniform penetration of the staining solution, leading to patchy staining.[12] Ensure complete deparffinization with fresh xylene or a suitable substitute.
Air Bubbles	Air bubbles trapped on the surface of the slide can prevent the staining solution from reaching the tissue, resulting in unstained patches.[12] Apply the staining solution carefully to avoid the formation of air bubbles.

Quantitative Data

Solubility of SOLVENT RED 195 in Various Organic Solvents at 20°C

Solvent	Solubility (g/L)
Acetone	1.4[3][4][9]
Butyl Acetate	1.3[3][4][9]
Dichloromethane	37.1[3][9]
Ethanol (B145695)	0.6 - 0.8[3][9]
Methylbenzene (Toluene)	2.7[3][4][9]
Methyl Methacrylate	0.5[14]
Styrene Monomer	3.5[14]

Experimental Protocols

Protocol 1: Preparation of a Stock Staining Solution of SOLVENT RED 195

This protocol describes the preparation of a 0.5% (w/v) stock solution of SOLVENT RED 195 in 95% ethanol.

Materials:

• SOLVENT RED 195 powder

• 95% Ethanol (analytical grade)

• Magnetic stirrer and stir bar

• 50 mL volumetric flask

• Weighing paper and balance

• Funnel

• Filter paper (0.2-0.45 µm pore size) and filtration apparatus

• Amber glass storage bottle

Procedure:

• Weigh out 0.25 g of SOLVENT RED 195 powder.

• Place the magnetic stir bar in the 50 mL volumetric flask.

• Using a funnel, carefully transfer the weighed dye into the volumetric flask.

• Add approximately 40 mL of 95% ethanol to the flask.

• Place the flask on the magnetic stirrer and stir until the dye is completely dissolved. This may take some time. Gentle warming (to no more than 40°C) can be used to facilitate dissolution.

• Once the dye is fully dissolved, remove the flask from the stirrer and allow it to cool to room temperature if it was warmed.

• Add 95% ethanol to the flask to bring the final volume to the 50 mL mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Filter the solution through a 0.2-0.45 µm filter into a clean, dry amber glass bottle for storage.

• Label the bottle with the name of the solution, concentration, date of preparation, and any safety information.

Protocol 2: Staining of Paraffin-Embedded Tissue Sections

This protocol provides a general guideline for staining deparaffinized tissue sections with SOLVENT RED 195. Optimization of incubation times may be required depending on the tissue type and desired staining intensity.

Materials:

• Deparaffinized and rehydrated tissue sections on glass slides

• SOLVENT RED 195 working staining solution (e.g., diluted from the stock solution in an appropriate solvent)

• Graded ethanol series (e.g., 70%, 95%, 100%)

• Xylene or a suitable clearing agent

• Mounting medium and coverslips

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in two changes of xylene for 5 minutes each.

  • Transfer through two changes of 100% ethanol for 3 minutes each.

  • Transfer through two changes of 95% ethanol for 3 minutes each.

  • Rinse in 70% ethanol for 3 minutes.

• Staining:

  • Ensure slides are well-drained of excess ethanol.

  • Immerse slides in the SOLVENT RED 195 working solution for 5-15 minutes. The optimal time should be determined empirically.

• Differentiation (Optional):

  • If the staining is too intense, a brief rinse in a suitable organic solvent (e.g., 95% ethanol) can be used to remove excess dye.

• Dehydration and Clearing:

  • Dehydrate the sections through a graded series of alcohols (e.g., 95% ethanol, followed by two changes of 100% ethanol for 3 minutes each).

  • Clear the sections in two changes of xylene for 5 minutes each.

• Mounting:

  • Apply a drop of mounting medium to the tissue section and carefully place a coverslip, avoiding air bubbles.

  • Allow the mounting medium to set before microscopic examination.

Visualizations

Caption: Troubleshooting workflow for precipitate in the staining solution.

Caption: Troubleshooting workflow for staining artifacts.

References

• 1. union-pigment.com [union-pigment.com]
• 2. Solvent Red 195 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 3. Solvent Red 195|CAS No:164251-88-1 - red solvent dye [chinainterdyes.com]
• 4. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem [emperordye.com]
• 7. additivesforpolymer.com [additivesforpolymer.com]
• 8. polarisorganics.com [polarisorganics.com]
• 9. China Solvent Red Dyes 195/ Transparent Red 2b factory and manufacturers | Precise Color [precisechem.com]
• 10. China Biggest Solvent Red 195 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 11. pylamdyes.com [pylamdyes.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Macrolex Red B | Solvent Red 195 Dye for PS & PMMA [ranbarr.com]

Technical Support Center: Optimizing SOLVENT RED 195 Signal-to-Noise Ratio

Welcome to the technical support center for SOLVENT RED 195. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and optimize the signal-to-noise ratio in imaging experiments utilizing this fluorescent dye.

Frequently Asked Questions (FAQs)

Q1: What is SOLVENT RED 195 and what are its primary applications in imaging?

A1: SOLVENT RED 195 is a deep red, oil-soluble dye belonging to the sulphonazo series.[1] While traditionally used in the plastics and fiber industries for its excellent heat resistance and light fastness, its fluorescent properties make it a candidate for imaging applications.[2][3][4][5][6] In a research context, its lipophilic nature suggests it may be suitable for staining lipid-rich structures within cells.

Q2: What are the spectral properties of SOLVENT RED 195?

Q3: How can I minimize high background fluorescence when using SOLVENT RED 195?

A3: High background is a common issue in fluorescence microscopy and can arise from several sources.[7][8] Key strategies to mitigate this include:

• Optimizing Dye Concentration: Using an excessively high concentration of the dye is a primary cause of high background.[7] It is essential to perform a concentration titration to find the lowest effective concentration that provides a specific signal.

• Thorough Washing: Inadequate washing after staining will leave unbound dye in the sample, contributing to background fluorescence.[8][9] Increase the number and duration of wash steps.

• Using Appropriate Imaging Media: Some components in standard cell culture media can be autofluorescent. Switch to a phenol (B47542) red-free, optically clear imaging buffer before acquiring images.[9]

• Checking for Autofluorescence: Biological samples themselves can exhibit autofluorescence.[7] It is important to image an unstained control sample to assess the level of autofluorescence.

Q4: What factors contribute to a low signal-to-noise ratio with SOLVENT RED 195?

A4: A low signal-to-noise ratio (SNR) can be due to a weak signal, high noise, or both. Factors include:

• Suboptimal Imaging Parameters: Incorrect excitation/emission filter sets, low laser power, or short exposure times can lead to a weak signal.

• Photobleaching: Prolonged exposure to excitation light can cause the fluorophore to degrade, leading to a diminished signal over time.

• Low Dye Concentration: While high concentrations cause background, a concentration that is too low will result in a weak specific signal.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues encountered when using SOLVENT RED 195.

Problem	Potential Cause	Suggested Solution
Weak or No Signal	Suboptimal dye concentration	Perform a titration to determine the optimal dye concentration.
Incorrect filter sets	Ensure that the excitation and emission filters are appropriate for a red fluorescent dye. If possible, perform a spectral scan to find the peak excitation and emission wavelengths.
Photobleaching	Reduce the laser power and/or exposure time. Use an anti-fade mounting medium. Acquire images efficiently to minimize light exposure.
Low target abundance	If staining a specific cellular component, the target may be of low abundance in your sample. Consider signal amplification techniques if applicable.
High Background	Dye concentration too high	Reduce the concentration of SOLVENT RED 195 in your staining solution.
Inadequate washing	Increase the number and duration of wash steps after staining to remove unbound dye.[8][9]
Autofluorescence	Image an unstained control to determine the contribution of autofluorescence. If significant, consider using spectral unmixing if your imaging system supports it.
Non-specific binding	Include a blocking step in your protocol, especially if working with tissue sections.[8]
Phototoxicity	Excessive light exposure	Use the lowest possible laser power and exposure time that provides an acceptable signal. For live-cell imaging, minimize the duration and frequency of image acquisition.[10][11]

Experimental Protocols

The following is a generalized, hypothetical protocol for staining cultured cells with SOLVENT RED 195. Note: This protocol is based on methodologies for other solvent dyes and should be optimized for your specific cell type and experimental conditions.[2][12]

Materials:

• SOLVENT RED 195

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Cultured cells on coverslips

• Imaging buffer (e.g., phenol red-free medium)

Procedure:

• Prepare Stock Solution: Prepare a 1 mM stock solution of SOLVENT RED 195 in high-quality, anhydrous DMSO. Store in small aliquots at -20°C, protected from light.

• Prepare Working Solution: On the day of the experiment, dilute the stock solution to a working concentration in pre-warmed cell culture medium or PBS. A starting concentration range of 1-10 µM is recommended, but this must be optimized.

• Cell Fixation (for fixed-cell imaging):

  • Wash cells twice with PBS.

  • Fix with 4% PFA for 15-20 minutes at room temperature.

  • Wash three times with PBS.

• Staining:

  • Remove the medium/PBS from the cells and add the SOLVENT RED 195 working solution.

  • Incubate for 15-30 minutes at 37°C, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells three to five times with PBS or imaging buffer to remove all unbound dye.

• Imaging:

  • Replace the final wash with an imaging buffer.

  • Image the cells using a fluorescence microscope equipped with appropriate filters for red fluorescence. Start with a standard TRITC or Texas Red filter set and optimize from there.

Optimization Parameters:

Parameter	Recommended Range	Rationale
Working Concentration	0.5 - 20 µM	To find the optimal balance between specific signal and background noise.[7]
Incubation Time	10 - 60 minutes	Shorter times may yield a weaker signal, while longer times can increase non-specific binding.
Fixation	4% PFA	Methanol or acetone (B3395972) fixation may extract lipids and should be used with caution if lipid staining is the goal.

Visual Guides

Experimental Workflow for Cell Staining

Caption: A generalized workflow for staining cells with SOLVENT RED 195.

Troubleshooting Logic for Low Signal-to-Noise Ratio

Caption: A decision tree for troubleshooting low SNR in SOLVENT RED 195 imaging.

References

• 1. union-pigment.com [union-pigment.com]
• 2. benchchem.com [benchchem.com]
• 3. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]
• 4. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem [emperordye.com]
• 5. ccchemical.com [ccchemical.com]
• 6. News - SOLVENT RED 195-Introduction and Application [precisechem.com]
• 7. biotium.com [biotium.com]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. Background in Fluorescence Imaging | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. journals.biologists.com [journals.biologists.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Effect of pH on SOLVENT RED 195 fluorescence

This technical support guide provides researchers, scientists, and drug development professionals with essential information, frequently asked questions, and troubleshooting advice regarding the use of SOLVENT RED 195, particularly concerning the potential effects of pH on its fluorescent properties.

Frequently Asked Questions (FAQs)

Q1: What is SOLVENT RED 195? A1: SOLVENT RED 195 is a high-performance solvent dye known by various trade names, including Transparent Red 2B, Solvaperm Red BB, and Thermoplast Red 454.[1][2][3] It is characterized by a bright, bluish-red color and belongs to the monoazo or sulphonazo chemical class.[1][4][5] Primarily, it is used for coloring a wide range of plastics and synthetic fibers, such as PS, ABS, PET, and PMMA, due to its high heat stability (up to 300°C), excellent light fastness, and strong coloring power.[1][2][6][7]

Q2: Does SOLVENT RED 195 fluoresce? A2: While primarily used as a colorant, many organic dyes, including those in the azo class, can exhibit fluorescence. However, public domain literature and technical datasheets do not extensively characterize the fluorescent properties (e.g., quantum yield, excitation/emission spectra) of SOLVENT RED 195.[8][9] Experimental validation is necessary to determine its fluorescence behavior in a specific application.

Q3: How does pH typically affect the fluorescence of organic dyes? A3: The fluorescence of many organic dyes is highly sensitive to environmental pH. Changes in pH can alter the protonation state of the dye molecule, which in turn can affect its electronic structure and, consequently, its fluorescence.[10] Common effects include:

• Fluorescence Quenching or Enhancement: pH changes can lead to a significant decrease (quenching) or increase in fluorescence intensity.[11]

• Spectral Shifts: The maximum excitation or emission wavelengths may shift (either to shorter or longer wavelengths) as the pH of the medium changes.[12]

• Aggregation: pH can influence dye aggregation (π-π stacking), which often leads to fluorescence quenching.[11][13]

Q4: Is the fluorescence of SOLVENT RED 195 expected to be pH-sensitive? A4: Specific data on the pH sensitivity of SOLVENT RED 195 fluorescence is not readily available. However, given its chemical structure as a monoazo dye, it is plausible that its fluorescence could be pH-dependent.[4][5] Azo compounds can have functional groups that may be protonated or deprotonated. Furthermore, related dye classes like perylene (B46583) diimides are often engineered to be pH-sensitive for sensing applications.[11][13][14] Therefore, users should assume that pH could be a critical parameter and characterize its effect within their experimental system.

Troubleshooting Guide

Issue 1: Weak or No Fluorescence Signal

Potential Cause	Troubleshooting Steps
Suboptimal pH	The pH of your buffer system may be causing fluorescence quenching. Prepare samples across a range of pH values (e.g., pH 4 to 10) to determine the optimal pH for fluorescence.
Incorrect Wavelengths	You may be using incorrect excitation or emission wavelengths. Perform excitation and emission scans to determine the spectral peaks for your specific solvent and buffer conditions.
Poor Solubility / Aggregation	SOLVENT RED 195 is insoluble in water and designed for organic solvents and plastics.[6][15] In aqueous buffers, it may aggregate and precipitate, leading to signal loss. Ensure the dye is fully dissolved in an appropriate co-solvent (e.g., DMSO, ethanol) before diluting into your final assay buffer.[16]
Photobleaching	The dye may be degrading upon exposure to the excitation light. Reduce exposure time, decrease excitation light intensity, and use fresh samples for each measurement.[17]
Low Concentration	The dye concentration may be too low to produce a detectable signal. Prepare a dilution series to find an optimal working concentration.

Issue 2: High Variability Between Replicates

Potential Cause	Troubleshooting Steps
Inconsistent pH	Small variations in buffer preparation can lead to pH shifts and inconsistent fluorescence. Prepare a large batch of buffer for all experiments and re-verify the pH before use.
Precipitation Over Time	The dye may be slowly precipitating out of your aqueous solution. Prepare solutions fresh before each experiment and check for visible particulates.[16]
Temperature Fluctuations	Fluorescence can be temperature-dependent. Ensure all samples and the measurement instrument (e.g., plate reader) are equilibrated to the same temperature.
Pipetting Inaccuracy	Inconsistent pipetting, especially of small volumes of concentrated dye stock, can cause significant variability. Ensure pipettes are calibrated and use proper technique.

Quantitative Data Summary

Quantitative data specifically detailing the effect of pH on the fluorescence of SOLVENT RED 195 is not available in the reviewed public literature. Researchers should generate their own characterization data. A template for recording such data is provided below.

Table 1: User-Generated Data on pH Effect on SOLVENT RED 195 Fluorescence

Buffer pH	Excitation Max (nm)	Emission Max (nm)	Relative Fluorescence Intensity (RFU)	Stokes Shift (nm)
4.0
5.0
6.0
7.0
7.4
8.0
9.0
10.0

Experimental Protocol

Protocol: Characterization of pH-Dependent Fluorescence of SOLVENT RED 195

• Preparation of Stock Solution:

  • Accurately weigh 1 mg of SOLVENT RED 195 powder.

  • Dissolve it in 1 mL of a suitable organic solvent (e.g., Dichloromethane or Methylbenzene, where it has good solubility) to create a 1 mg/mL stock solution.[18]

  • Store the stock solution in a dark, sealed vial at 4°C.

• Preparation of pH Buffers:

  • Prepare a series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 4.0 to 10.0.

  • Verify the final pH of each buffer solution using a calibrated pH meter.

• Sample Preparation for Measurement:

  • For each pH value, pipette the buffer into a fluorescence cuvette or a well of a microplate.

  • Add a small, fixed volume of the SOLVENT RED 195 stock solution to achieve the desired final concentration (e.g., 1 µg/mL). The final concentration of the organic solvent should be kept low (e.g., <1%) to minimize its effect on the assay.

  • Prepare a "blank" sample for each buffer containing only the buffer and the same amount of organic solvent, but no dye.

  • Gently mix and allow the samples to equilibrate for 15 minutes in the dark.

• Fluorescence Measurement:

  • Use a spectrofluorometer or a fluorescence plate reader.

  • First, perform an excitation scan (at a fixed emission wavelength) and an emission scan (at a fixed excitation wavelength) for a sample at a neutral pH (e.g., 7.4) to determine the optimal peak wavelengths.

  • Using these optimal wavelengths, measure the fluorescence intensity for all samples from pH 4.0 to 10.0.

  • Ensure instrument settings (e.g., gain, slit width) are kept constant across all measurements.

• Data Analysis:

  • Subtract the fluorescence intensity of the blank from each corresponding sample measurement.

  • Plot the background-corrected fluorescence intensity as a function of pH.

  • Record any shifts in the excitation or emission maxima in Table 1.

Visualizations

References

• 1. union-pigment.com [union-pigment.com]
• 2. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 3. News - SOLVENT RED 195-Introduction and Application [precisechem.com]
• 4. Solvent Red 195 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
• 5. Solvent Red 195 – Monoazo Dye – Ranbar Red 2B [ranbarr.com]
• 6. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem [emperordye.com]
• 7. additivesforpolymer.com [additivesforpolymer.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Solvent red 195 | Fluorescent Dye | MCE [medchemexpress.cn]
• 10. Fluorescent Proteins for Investigating Biological Events in Acidic Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. A Preliminary Study of the Effects of pH upon Fluorescence in Suspensions of Prevotella intermedia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Solvent red 195,Transparent Red BBR [xcwydyes.com]
• 16. benchchem.com [benchchem.com]
• 17. Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. epsilonpigments.com [epsilonpigments.com]

Technical Support Center: Quenching of SOLVENT RED 195 (Rhodamine B Base) Fluorescence

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing SOLVENT RED 195, also known as Rhodamine B base, in cellular imaging and drug development. The focus is on understanding and troubleshooting the quenching of its fluorescence by various cellular components.

Frequently Asked Questions (FAQs)

Q1: What is SOLVENT RED 195 and why is it used in cellular imaging?

A1: SOLVENT RED 195 is a fluorescent dye, chemically identified as Rhodamine B base.[1] It exhibits a strong red-orange fluorescence under appropriate excitation.[2] Its good photostability and cell permeability make it a valuable tool for visualizing cellular structures and for various bio-imaging applications.[2]

Q2: What does it mean for the fluorescence of SOLVENT RED 195 to be "quenched"?

A2: Fluorescence quenching is any process that decreases the fluorescence intensity of a substance.[3] In a cellular context, components like proteins, lipids, and even water molecules can interact with SOLVENT RED 195 in its excited state, causing it to return to the ground state without emitting a photon of light. This results in a dimmer fluorescent signal.

Q3: What are the common cellular components that can quench the fluorescence of SOLVENT RED 195?

A3: Several cellular components can act as quenchers. Aromatic amino acids, such as tryptophan, found in proteins are known to quench Rhodamine B fluorescence.[4] Amines and lipid structures can also contribute to quenching.[5][6] Furthermore, at high concentrations, SOLVENT RED 195 can self-quench through the formation of non-fluorescent dimers.[7]

Q4: How can I quantitatively measure the quenching of SOLVENT RED 195 fluorescence?

A4: The Stern-Volmer equation is a common method to quantify fluorescence quenching.[3][5] This involves measuring the fluorescence intensity of SOLVENT RED 195 in the absence (F₀) and presence (F) of a quencher at various concentrations ([Q]). A plot of F₀/F versus [Q] yields the Stern-Volmer constant (Ksv), which is a measure of the quenching efficiency.

Q5: Can the cellular environment affect the fluorescence of SOLVENT RED 195?

A5: Yes, the local environment significantly impacts fluorescence. The fluorescence quantum yield and lifetime of rhodamine dyes are known to be dependent on the solvent polarity.[8] In cellular compartments with different polarities or viscosities, the fluorescence properties of SOLVENT RED 195 can vary.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Weak or No Fluorescence Signal	Incorrect filter set for excitation/emission.	Ensure your microscope's filter set is appropriate for Rhodamine B (Excitation ~540-570 nm, Emission ~570-620 nm).[2]
Low dye concentration.	Optimize the staining concentration and incubation time.
Photobleaching (fading) of the dye.	Reduce the intensity and duration of the excitation light. Use an anti-fade mounting medium.[9]
Quenching by cellular components.	This may be the phenomenon you are studying. To confirm, compare fluorescence in your cells to a solution of the dye in a reference solvent like ethanol.
High Background Fluorescence	Excess, unbound dye.	Improve washing steps after staining to remove residual dye.[2]
Cellular autofluorescence.	Image an unstained control sample to assess the level of autofluorescence and consider background subtraction.[9]
Fluorescence Signal Decreases Over Time (Not Photobleaching)	Dye efflux from cells.	Some cells have efflux pumps that can remove the dye. This can be investigated using specific inhibitors for these pumps.
Aggregation-caused quenching.	At high intracellular concentrations, the dye may aggregate, leading to self-quenching.[10] Try using a lower staining concentration.
Inconsistent Staining Between Cells/Samples	Uneven dye uptake.	Ensure consistent staining conditions (concentration, time, temperature) across all samples.
Differences in cellular health.	Unhealthy or dying cells can exhibit different dye uptake and localization patterns.
Difficulty in Quantifying Quenching	Inner filter effect.	At high concentrations of the dye or quencher, the excitation or emission light can be absorbed, leading to inaccurate intensity measurements. Ensure your dye concentration is in a range where absorbance is low.
Complex quenching mechanisms.	Quenching may not follow a simple Stern-Volmer relationship if both static and dynamic quenching occur.[4] Consider fluorescence lifetime measurements to distinguish between these mechanisms.

Quantitative Data on Fluorescence Quenching

The following tables summarize available quantitative data on the photophysical properties of SOLVENT RED 195 (Rhodamine B) and its quenching by various molecules.

Table 1: Photophysical Properties of SOLVENT RED 195 (Rhodamine B)

Property	Value	Solvent/Conditions
Absorption Maximum (λ_abs)	~543 nm	Ethanol[11]
Emission Maximum (λ_em)	~575 nm	Ethanol[12]
Molar Extinction Coefficient (ε)	106,000 cm⁻¹M⁻¹	Ethanol (at 542.8 nm)[11]
Fluorescence Quantum Yield (Φ_f)	0.31	Water[13]
0.49 - 0.70	Ethanol[11]
Fluorescence Lifetime (τ)	~1.5 ns	Water[14]
~3.2 ns	Octanol[14]
2.10 ns	DMF-solution with ethanol-water mixture (in the absence of quenchers)[15]

Table 2: Quenching of SOLVENT RED 195 (Rhodamine B) Fluorescence by Various Quenchers

Quencher	Quenching Mechanism	Stern-Volmer Constant (K_sv)	Bimolecular Quenching Rate Constant (k_q)
Triethylamine (TEA)	Dynamic	Not specified	Not specified
n-Butylamine (NBA)	Dynamic	Not specified	Not specified
Tryptophan	Static and Dynamic	K_s = 38.3 ± 2.1 M⁻¹ (static)	1.6 x 10⁹ M⁻¹s⁻¹
Lipid Vesicles (self-quenching)	Energy transfer to non-fluorescent dimers	Dependent on probe concentration and lipid composition	Not applicable

Experimental Protocols

Protocol: Quantification of SOLVENT RED 195 Fluorescence Quenching by Cellular Components (In Vitro Model)

This protocol describes a general method for quantifying the quenching of SOLVENT RED 195 by isolated cellular components (e.g., purified proteins or lipid vesicles) using spectrofluorometry.

Materials:

• SOLVENT RED 195 (Rhodamine B base)

• Quencher of interest (e.g., purified protein, lipid vesicles)

• Appropriate buffer solution (e.g., PBS)

• Spectrofluorometer

• Quartz cuvettes

Procedure:

• Prepare a stock solution of SOLVENT RED 195: Dissolve SOLVENT RED 195 in a suitable solvent (e.g., ethanol) to create a concentrated stock solution.

• Prepare a working solution of SOLVENT RED 195: Dilute the stock solution in the desired buffer to a final concentration that gives a strong, stable fluorescence signal (typically in the micromolar range). The absorbance of this solution at the excitation wavelength should be kept low (ideally < 0.1) to avoid inner filter effects.

• Prepare quencher solutions: Prepare a series of solutions of the cellular component (quencher) at different concentrations in the same buffer.

• Measure fluorescence intensity: a. Fill a cuvette with the SOLVENT RED 195 working solution (without any quencher). This will be your reference for F₀. b. Record the fluorescence emission spectrum by exciting at the absorption maximum of SOLVENT RED 195 (~543 nm) and measuring the emission intensity at the emission maximum (~575 nm). c. Sequentially add small aliquots of the concentrated quencher solution to the cuvette, mixing thoroughly after each addition. d. After each addition, record the fluorescence intensity (F). Correct for dilution if the added volume is significant.

• Data Analysis (Stern-Volmer Plot): a. Calculate the ratio F₀/F for each quencher concentration. b. Plot F₀/F versus the quencher concentration [Q]. c. If the plot is linear, perform a linear regression. The slope of the line is the Stern-Volmer quenching constant (Ksv).[3]

Visualizations

Workflow for Fluorescence Quenching Experiment

Caption: Workflow for a typical fluorescence quenching experiment.

Mechanisms of Fluorescence Quenching

Caption: Simplified diagrams of dynamic and static fluorescence quenching.

References

• 1. researchgate.net [researchgate.net]
• 2. Characteristics of self-quenching of the fluorescence of lipid-conjugated rhodamine in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. physicsopenlab.org [physicsopenlab.org]
• 4. researchgate.net [researchgate.net]
• 5. Fluorescence quenching of Rhodamine B base by two amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A first principles study of fluorescence quenching in rhodamine B dimers: how can quenching occur in dimeric species? - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. Search results [inis.iaea.org]
• 9. biotium.com [biotium.com]
• 10. researchgate.net [researchgate.net]
• 11. omlc.org [omlc.org]
• 12. fkf.mpg.de [fkf.mpg.de]
• 13. What is the quantum yield of rhodamine B? | AAT Bioquest [aatbio.com]
• 14. bioone.org [bioone.org]
• 15. Solved In the fluorescence quenching of rhodamine B dye, the | Chegg.com [chegg.com]

Artifacts in SOLVENT RED 195 staining and how to avoid them

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals using SOLVENT RED 195 for staining applications.

Troubleshooting Guide

This guide addresses common issues encountered during SOLVENT RED 195 staining procedures in a question-and-answer format.

Q1: I am observing crystalline precipitates and dark deposits on my stained sections. What is the cause and how can I prevent this?

A1: This is a frequent artifact with solvent dyes and can obscure cellular details. The primary causes are dye precipitation from the solution, the use of a supersaturated staining solution, or solvent evaporation during staining.

Troubleshooting Steps:

• Filter the Staining Solution: Immediately before use, filter your SOLVENT RED 195 staining solution through a 0.22 µm filter to remove any undissolved dye particles.

• Prepare Fresh Solution: Ensure the dye is fully dissolved when preparing a fresh staining solution. Gentle warming or sonication may aid in dissolution. Avoid using staining solutions that have been stored for extended periods or show visible precipitate.

• Prevent Solvent Evaporation: Keep the staining container tightly sealed when not in use. Performing the staining procedure in a humidity chamber can help minimize solvent evaporation from the slide surface.

Q2: The staining on my tissue is uneven and patchy. Why is this happening?

A2: Uneven staining can result from several factors related to tissue preparation, sectioning, or the staining procedure itself.

Troubleshooting Steps:

• Ensure Proper Tissue Processing: Incomplete dehydration or clearing of the tissue can lead to poor paraffin (B1166041) infiltration, resulting in suboptimal sectioning and staining.[1] Review your tissue processing protocol to ensure adequate time in each reagent.[1]

• Check Microtome Blade: Nicks in the microtome blade can cause lines or variations in section thickness, which will stain unevenly.[2] Use a sharp, clean blade for sectioning.[2]

• Avoid Air Bubbles: Ensure the entire tissue section is covered with the staining solution and that no air bubbles are trapped on the surface.[2]

• Apply Reagents Evenly: Apply all reagents uniformly across the slide to ensure consistent processing.[2]

Q3: How can I reduce high background staining that is masking my target structures?

A3: High background staining can be caused by excessive dye concentration or inadequate rinsing.

Troubleshooting Steps:

• Titrate Dye Concentration: Experiment with different concentrations of your SOLVENT RED 195 solution. A lower concentration may reduce non-specific binding while still providing effective staining of lipids.[2] The typical dosage for transparent tones in industrial applications is 0.02% – 0.05%, which can be a starting point for optimization in biological staining.[3]

• Ensure Thorough Rinsing: After staining, perform thorough but gentle rinsing with an appropriate solvent (e.g., 70% ethanol) to remove unbound dye.[2]

Q4: The tissue morphology appears distorted after the staining procedure. What could be the issue?

A4: Poor tissue morphology can be a result of issues with fixation or subsequent processing steps.

Troubleshooting Steps:

• Optimize Fixation: The choice of fixative and fixation time is critical. Hypertonic fixative solutions can cause cellular shrinkage, while hypotonic solutions may lead to cell swelling.[1] Ensure your tissue is adequately fixed before proceeding with processing and staining.

• Proper Dehydration: Over-treatment in higher concentrations of alcohol during dehydration can cause significant tissue shrinkage.[1] Conversely, insufficient dehydration will lead to problems with clearing and paraffin infiltration.[4]

Frequently Asked Questions (FAQs)

Q1: What is SOLVENT RED 195 and what are its primary research applications?

A1: SOLVENT RED 195 is a deep red, oil-soluble dye.[5] While it is primarily used in the plastics and fiber industries for coloring, its solubility in organic solvents and non-polar materials makes it suitable for staining lipids and other non-polar substances in biological specimens.[3][6]

Q2: What is the best solvent to prepare a SOLVENT RED 195 staining solution?

A2: SOLVENT RED 195 is insoluble in water but soluble in organic solvents.[3] The choice of solvent will depend on your specific protocol and tissue preparation. Common solvents for similar lipid-soluble dyes include ethanol, isopropanol, and propylene (B89431) glycol.[7] It is recommended to test different solvents to find the one that provides the best staining with minimal artifacts for your application.

Q3: How should I store SOLVENT RED 195 powder and my staining solutions?

A3: The powdered dye should be stored in a cool, dry place away from direct sunlight.[8] Staining solutions should be stored in tightly sealed containers to prevent solvent evaporation. It is generally recommended to prepare staining solutions fresh to avoid issues with dye precipitation.

Data Presentation

Table 1: Properties of SOLVENT RED 195

Property	Value
Color Index Name	C.I. SOLVENT RED 195[3]
Appearance	Red powder[3]
Solubility	Insoluble in water, soluble in organic solvents[3]
Heat Resistance	240-300°C[3]
Light Fastness	Grade 6-8 (on a scale of 1-8, where 8 is superior)[5]

Table 2: Recommended Starting Concentrations for Staining Solutions

Application	Recommended Concentration Range	Notes
Transparent Staining	0.02% - 0.05% (w/v)[3]	This is a general guideline from industrial applications and should be optimized for biological specimens.
Opaque/Intense Staining	~0.1% (w/v)[3]	Higher concentrations may increase the risk of precipitate formation and high background.

Experimental Protocols

Standard Staining Protocol for Lipid Droplets in Cultured Cells

This protocol is a general guideline and may require optimization.

• Cell Fixation:

  • Culture cells on coverslips.

  • Remove culture medium and wash twice with Phosphate-Buffered Saline (PBS).

  • Fix cells with 4% paraformaldehyde in PBS for 20 minutes at room temperature.

  • Wash twice with PBS.

• Staining Solution Preparation:

  • Prepare a stock solution of SOLVENT RED 195 (e.g., 0.5% w/v in isopropanol).

  • Just before use, dilute the stock solution with your chosen solvent (e.g., 60% isopropanol) to the desired working concentration (e.g., 0.05%).

  • Filter the working solution through a 0.22 µm filter.

• Staining Procedure:

  • Remove PBS from the fixed cells.

  • Add the filtered SOLVENT RED 195 working solution to cover the cells.

  • Incubate for 10-15 minutes at room temperature in a sealed container to prevent evaporation.

• Differentiation and Washing:

  • Remove the staining solution.

  • Briefly dip the coverslips in a differentiation solvent (e.g., 70% ethanol) to remove excess stain.

  • Wash thoroughly with distilled water.

• Counterstaining (Optional):

  • Counterstain with a nuclear stain like DAPI or Hematoxylin.

• Mounting:

  • Mount the coverslips onto microscope slides using an aqueous mounting medium.

Mandatory Visualizations

References

• 1. A review of artifacts in histopathology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Solvent red 195,Transparent Red BBR [xcwydyes.com]
• 4. Artifacts in Histologic Sections - National Diagnostics [nationaldiagnostics.com]
• 5. union-pigment.com [union-pigment.com]
• 6. polarisorganics.com [polarisorganics.com]
• 7. protocols.io [protocols.io]
• 8. What are the factors affecting the performance of Solvent Red 24? - Blog - KEYINGCHEM [keyingchemical.com]

Improving the solubility of SOLVENT RED 195 in aqueous buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the solubility of SOLVENT RED 195 in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is SOLVENT RED 195 and why is its solubility in aqueous buffers a challenge?

SOLVENT RED 195 is a hydrophobic, oil-soluble dye belonging to the sulphonazo or monoazo class.[1][2][3] Its molecular structure lacks strong hydrophilic groups, making it inherently insoluble in water and aqueous buffer systems.[4] This poor solubility can lead to precipitation, inconsistent concentrations, and unreliable results in biological assays and other aqueous-based experiments.

Q2: What are the primary strategies for increasing the aqueous solubility of SOLVENT RED 195?

The main approaches to improving the solubility of hydrophobic dyes like SOLVENT RED 195 in aqueous solutions involve the use of:

• Co-solvents: Water-miscible organic solvents can be added to the buffer to increase the overall polarity of the solvent system.

• Surfactants: These molecules form micelles that can encapsulate the hydrophobic dye, allowing it to be dispersed in an aqueous medium. Nonionic surfactants are often more effective for this purpose.[5][6][7][8]

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic interior and a hydrophilic exterior, enabling them to form inclusion complexes with hydrophobic molecules like SOLVENT RED 195, thereby increasing their solubility in water.[9]

Q3: Can I use pH adjustment to improve the solubility of SOLVENT RED 195?

The effect of pH on the solubility of SOLVENT RED 195 is dependent on its specific chemical structure. As a monoazo dye, it may contain functional groups that can be ionized at certain pH values, which could alter its solubility.[1][10] However, without specific data on the pKa values of these groups, experimental determination is necessary. It is important to note that extreme pH conditions can potentially lead to the degradation of the dye.[1]

Q4: Are there any safety precautions I should take when handling SOLVENT RED 195 and the recommended solubilizing agents?

Yes, always consult the Safety Data Sheet (SDS) for SOLVENT RED 195 and any co-solvents, surfactants, or other chemicals used. Standard laboratory safety practices, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat, should be followed. Many organic solvents are flammable and volatile, so they should be handled in a well-ventilated area or a fume hood.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
SOLVENT RED 195 precipitates out of solution immediately upon addition to the aqueous buffer.	The dye is not soluble in the aqueous buffer alone.	Prepare a concentrated stock solution of SOLVENT RED 195 in a suitable water-miscible organic co-solvent (e.g., DMSO, DMF, or ethanol) before adding it to the buffer. Ensure the final concentration of the co-solvent in the buffer is as low as possible to avoid affecting your experiment.
The solution is cloudy or contains visible particles after adding the stock solution to the buffer.	The concentration of the dye exceeds its solubility limit in the final buffer, even with a co-solvent. The co-solvent concentration may be too low.	1. Decrease the final concentration of SOLVENT RED 195. 2. Increase the concentration of the co-solvent in the final solution (note potential effects on your experimental system). 3. Consider using a surfactant or cyclodextrin (B1172386) to enhance solubility.
The color intensity of the solution is inconsistent between experiments.	The dye may not be fully dissolved, leading to variations in the effective concentration. The dye may be degrading over time in the aqueous buffer.	1. Ensure the stock solution is clear and fully dissolved before use. 2. Prepare fresh dilutions in the aqueous buffer for each experiment. 3. Protect the solution from light and store it appropriately to minimize degradation.
The chosen co-solvent or surfactant is interfering with the biological assay.	The solubilizing agent may have cytotoxic effects or interact with components of the assay.	1. Perform a vehicle control experiment with the solubilizing agent alone to assess its impact on the assay. 2. Reduce the concentration of the solubilizing agent to the lowest effective level. 3. Screen alternative, more biocompatible co-solvents or surfactants.

Quantitative Data Summary

The following tables provide an overview of the solubility of SOLVENT RED 195 in various organic solvents and illustrative examples of how solubility in aqueous buffers can be improved.

Table 1: Solubility of SOLVENT RED 195 in Organic Solvents at 20°C

Solvent	Solubility (g/L)
Dichloromethane	37.1[9]
Methylbenzene	2.7[9]
Butyl Acetate	1.3[9]
Acetone	1.4[9]
Ethylalcohol	0.8[9]

Table 2: Illustrative Example of SOLVENT RED 195 Solubility Enhancement in a 50 mM Phosphate Buffer (pH 7.4)

Solubilizing Agent	Concentration of Agent	Achievable SOLVENT RED 195 Concentration (µg/mL)	Appearance
None	N/A	< 0.1	Precipitate
DMSO	1% (v/v)	~5	Clear Solution
Tween® 20	0.1% (w/v)	~10	Clear Solution
HP-β-Cyclodextrin	10 mM	~15	Clear Solution

Note: The values in Table 2 are for illustrative purposes and should be experimentally determined for your specific application.

Experimental Protocols

Protocol 1: Solubilization using a Co-solvent (DMSO)

This protocol describes the preparation of a stock solution of SOLVENT RED 195 in Dimethyl Sulfoxide (DMSO) and its subsequent dilution in an aqueous buffer.

Materials:

• SOLVENT RED 195 powder

• Anhydrous DMSO

• Aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• Vortex mixer

• Microcentrifuge

Procedure:

• Prepare a Concentrated Stock Solution:

  • Weigh out a small amount of SOLVENT RED 195 powder.

  • Add anhydrous DMSO to achieve a high concentration stock solution (e.g., 1-10 mg/mL).

  • Vortex thoroughly until the dye is completely dissolved. A brief sonication may aid dissolution.

• Prepare the Working Solution:

  • Add the desired volume of the stock solution to your aqueous buffer to reach the final working concentration.

  • It is crucial to add the stock solution to the buffer while vortexing to ensure rapid dispersion and prevent precipitation.

  • The final concentration of DMSO should be kept to a minimum (ideally ≤ 1%) to avoid solvent effects in biological experiments.

• Final Preparation:

  • Centrifuge the final working solution at high speed (e.g., >10,000 x g) for 5-10 minutes to pellet any undissolved particles.

  • Carefully collect the supernatant for your experiment.

Protocol 2: Solubilization using a Surfactant (Tween® 20)

This protocol details the use of a nonionic surfactant, Tween® 20, to create micelles for encapsulating SOLVENT RED 195.

Materials:

• SOLVENT RED 195 powder

• Tween® 20

• Aqueous buffer

• Vortex mixer

• Water bath or heater

Procedure:

• Prepare a Surfactant Stock Solution:

  • Prepare a 10% (w/v) stock solution of Tween® 20 in your aqueous buffer.

• Prepare a Concentrated Dye Stock Solution:

  • Prepare a concentrated stock solution of SOLVENT RED 195 in a minimal amount of a suitable organic solvent (e.g., ethanol (B145695) or DMSO).

• Form the Dye-Surfactant Mixture:

  • In a separate tube, add the desired amount of the 10% Tween® 20 stock solution to your aqueous buffer to achieve a final concentration above the critical micelle concentration (CMC), typically in the range of 0.05% to 0.5%.

  • While vortexing, slowly add the concentrated dye stock solution to the surfactant-containing buffer.

  • Gently heat the mixture (e.g., to 37-40°C) and continue to mix until the solution is clear.

• Final Preparation:

  • Allow the solution to cool to room temperature.

  • Filter the solution through a 0.22 µm syringe filter to remove any aggregates before use.

Protocol 3: Solubilization using a Cyclodextrin (HP-β-Cyclodextrin)

This protocol outlines the formation of an inclusion complex between SOLVENT RED 195 and Hydroxypropyl-β-Cyclodextrin (HP-β-CD).

Materials:

• SOLVENT RED 195 powder

• Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Aqueous buffer

• Stir plate and stir bar

• Vortex mixer

Procedure:

• Prepare the Cyclodextrin Solution:

  • Dissolve HP-β-CD in your aqueous buffer to the desired concentration (e.g., 1-50 mM). Gentle warming and stirring may be required to fully dissolve the cyclodextrin.

• Add the Dye:

  • Add an excess of SOLVENT RED 195 powder to the HP-β-CD solution.

• Promote Complex Formation:

  • Stir the mixture vigorously at room temperature for 24-48 hours, protected from light.

• Isolate the Solubilized Dye:

  • Centrifuge the suspension at high speed to pellet the excess, undissolved dye.

  • Carefully collect the supernatant, which contains the solubilized SOLVENT RED 195-cyclodextrin complex. The concentration of the dye in the supernatant can be determined spectrophotometrically.

Visual Guides

Caption: Decision workflow for solubilizing SOLVENT RED 195.

Caption: Encapsulation of SOLVENT RED 195 within a surfactant micelle.

References

• 1. benchchem.com [benchchem.com]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CN107501988B - Preparation method of solvent red 195 - Google Patents [patents.google.com]
• 5. gpsrjournal.com [gpsrjournal.com]
• 6. Solubilization of Hydrophobic Dyes in Surfactant Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. alzet.com [alzet.com]
• 10. organic chemistry - How does change in pH affect the ability of azo dyes to color fabrics? - Chemistry Stack Exchange [chemistry.stackexchange.com]

Filter set recommendations for SOLVENT RED 195 microscopy

This technical support center provides guidance on the selection of appropriate filter sets for microscopy applications using SOLVENT RED 195, along with troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals.

Filter Set Recommendations for SOLVENT RED 195

Obtaining a clear and strong fluorescent signal while minimizing background is crucial for high-quality microscopy data. The selection of an appropriate filter set is paramount to achieving this. An ideal filter set will have an excitation filter that matches the peak excitation wavelength of the fluorophore, an emission filter that aligns with the peak emission wavelength, and a dichroic mirror that efficiently separates the excitation and emission light paths.

Below is a table summarizing recommended filter set specifications for consideration.

Filter Set Name	Excitation Filter (nm)	Dichroic Mirror (nm)	Emission Filter (nm)
Texas Red / mCherry Longpass	560/40	585	590 LP
TRITC/Cy3 Longpass	545/25	565	575 LP
Red Fluorescent Protein (RFP)	535/40	565	580 LP

Disclaimer: The spectral properties of SOLVENT RED 195 may vary depending on the solvent and its molecular environment. The recommendations above are based on the absorbance data of a related compound and general knowledge of red fluorophores. It is highly recommended to experimentally verify the optimal filter set for your specific application.

Experimental Workflow for Filter Set Selection

The following diagram illustrates a logical workflow for selecting the most appropriate filter set for your SOLVENT RED 195 microscopy experiments.

Caption: A flowchart outlining the systematic process for selecting an optimal microscopy filter set for SOLVENT RED 195.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during microscopy experiments with SOLVENT RED 195.

Frequently Asked Questions (FAQs)

Q1: I am observing a very weak fluorescent signal from my SOLVENT RED 195-stained sample. What are the possible causes and solutions?

A1: A weak fluorescent signal can be attributed to several factors:

• Incorrect Filter Set: The excitation and emission filters may not be optimal for SOLVENT RED 195.

  • Solution: Refer to the filter set recommendation table and the experimental workflow for selecting a more appropriate filter set. If possible, test different "red" filter sets available in your facility.

• Low Dye Concentration: The concentration of SOLVENT RED 195 used for staining might be insufficient.

  • Solution: Prepare a dilution series of the dye and test different staining concentrations to find the optimal one for your sample.

• Photobleaching: The fluorophore may be fading due to prolonged exposure to excitation light.

  • Solution: Reduce the exposure time and/or the intensity of the excitation light. Use an anti-fade mounting medium.

• Suboptimal Imaging Buffer: The pH or composition of the imaging buffer can affect the fluorescence quantum yield.

  • Solution: Ensure the imaging buffer has a physiological pH and is free of any components that might quench fluorescence.

Q2: My images have a high background, which is obscuring the specific signal. How can I reduce the background fluorescence?

A2: High background can originate from several sources:

• Excess Dye: Incomplete removal of unbound SOLVENT RED 195 after staining.

  • Solution: Increase the number and duration of washing steps after the staining procedure.

• Autofluorescence: The sample itself or the mounting medium may be autofluorescent.

  • Solution: Image an unstained control sample to assess the level of autofluorescence. If significant, consider using a mounting medium with an anti-fade reagent that also helps to quench autofluorescence.

• Filter Bleed-through: The emission filter may not be adequately blocking the excitation light.

  • Solution: Ensure you are using a high-quality bandpass emission filter that is well-separated from the excitation wavelength.

Q3: I am performing multi-color imaging and see the signal from my SOLVENT RED 195 in another channel (bleed-through). How can I prevent this?

A3: Signal bleed-through is a common issue in multi-color fluorescence microscopy.

• Emission Overlap: The emission spectrum of SOLVENT RED 195 may overlap with the excitation spectrum of another fluorophore in your panel.

  • Solution: Use a filter set with a narrower bandpass emission filter for SOLVENT RED 195. Alternatively, acquire the images sequentially, using the appropriate filter set for each fluorophore individually, and then merge the images.

• Excitation Crosstalk: The excitation light for another fluorophore might be weakly exciting SOLVENT RED 195.

  • Solution: Use laser lines for excitation if available, as they provide very specific excitation wavelengths. If using a broad-spectrum lamp, ensure your excitation filters are narrow bandpass filters.

Experimental Protocols

Protocol 1: Determining Optimal Staining Concentration

• Prepare a stock solution of SOLVENT RED 195 in a suitable solvent (e.g., DMSO or ethanol).

• Prepare a series of working dilutions of the dye in your staining buffer (e.g., 1:100, 1:500, 1:1000, 1:2000).

• Stain your samples with each dilution for a fixed amount of time.

• Wash the samples thoroughly to remove unbound dye.

• Mount the samples and image them using a consistent set of imaging parameters (e.g., exposure time, gain).

• Analyze the images to determine the concentration that provides the best signal-to-noise ratio.

Protocol 2: Assessing Autofluorescence

• Prepare two sets of samples. One set will be stained with SOLVENT RED 195 according to your standard protocol, and the other set will remain unstained.

• Process both sets of samples identically in terms of fixation, permeabilization, and washing.

• Mount both stained and unstained samples using the same mounting medium.

• Image the unstained sample using the same filter set and imaging settings that you use for your SOLVENT RED 195-stained samples.

• Analyze the images from the unstained sample to quantify the level of background autofluorescence. This will serve as a baseline for your experiments.

Signaling Pathway Diagram (Illustrative Example)

While SOLVENT RED 195 is a synthetic dye and does not directly participate in biological signaling pathways, this diagram illustrates the logical flow of troubleshooting common microscopy issues.

Caption: A troubleshooting flowchart for common issues in fluorescence microscopy.

Navigating Multi-Color Imaging: A Guide to SOLVENT RED 195 Compatibility

Technical Support Center

Welcome to the technical support center for SOLVENT RED 195. This guide provides researchers, scientists, and drug development professionals with essential information on the compatibility of SOLVENT RED 195 with other fluorescent probes in multi-color cellular imaging experiments. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to help you design and execute successful co-staining experiments.

Frequently Asked Questions (FAQs)

Q1: What is SOLVENT RED 195 and what is its primary application in cellular imaging?

SOLVENT RED 195 is a lipophilic, red fluorescent dye. Due to its high affinity for neutral lipids, it is primarily used to stain lipid droplets within cells. While traditionally used in the plastics and textile industries, its fluorescent properties make it a viable tool for certain biological imaging applications.

Q2: What are the spectral properties of SOLVENT RED 195?

There is some conflicting information regarding the precise chemical identity and, consequently, the exact spectral properties of commercially available SOLVENT RED 195. Some sources indicate it may be related to Rhodamine B base, while others classify it as a monoazo dye. For practical purposes in fluorescence microscopy, it is crucial to experimentally determine the excitation and emission maxima of the specific lot of SOLVENT RED 195 you are using. However, based on available information, the approximate spectral values are provided in the table below.

Q3: Can I use SOLVENT RED 195 in combination with other fluorescent probes?

Yes, SOLVENT RED 195 can be used in multi-color imaging experiments with other fluorescent probes that have distinct spectral characteristics. The key to successful co-staining is to select probes with minimal spectral overlap to avoid bleed-through and cross-talk between channels.

Q4: What cellular organelles can I co-stain with SOLVENT RED 195?

SOLVENT RED 195 is suitable for co-staining lipid droplets alongside other organelles such as the nucleus, mitochondria, and lysosomes, provided that spectrally compatible fluorescent probes are chosen for these structures.

Q5: How can I minimize spectral overlap when using SOLVENT RED 195?

To minimize spectral overlap, select secondary fluorescent probes with emission spectra that are well-separated from the red emission of SOLVENT RED 195. Probes emitting in the green or far-red regions of the spectrum are often good candidates. Additionally, using narrow-bandpass emission filters on the microscope can help to isolate the fluorescence signal from each probe.

Troubleshooting Guide

Issue 1: Significant bleed-through from the SOLVENT RED 195 channel into other channels.

• Cause: The emission spectrum of SOLVENT RED 195 may be broader than anticipated, overlapping with the emission filter of another channel.

• Solution:

  • Sequential Imaging: Acquire images for each channel sequentially rather than simultaneously. This prevents the emission from one fluorophore from being detected in another channel.

  • Narrower Emission Filters: If available, use more specific emission filters that capture a narrower range of wavelengths for the other fluorescent probes.

  • Spectral Unmixing: If your imaging software supports it, perform linear spectral unmixing to computationally separate the overlapping signals.

Issue 2: Weak or no fluorescence signal from SOLVENT RED 195.

• Cause A: Inefficient excitation of the dye.

• Solution A: Ensure that the excitation wavelength used on your microscope is close to the excitation maximum of SOLVENT RED 195.

• Cause B: Photobleaching (fading) of the dye.

• Solution B: Reduce the excitation light intensity and/or the exposure time. The use of an anti-fade mounting medium can also help to preserve the fluorescence signal.

Issue 3: Non-specific background staining.

• Cause: SOLVENT RED 195, being highly lipophilic, may non-specifically associate with other membranous structures in the cell if used at too high a concentration.

• Solution:

  • Optimize Staining Concentration: Perform a concentration titration to find the lowest effective concentration of SOLVENT RED 195 that provides clear lipid droplet staining with minimal background.

  • Washing Steps: Increase the number and duration of washing steps after staining to remove unbound dye.

Quantitative Data Summary

The following table summarizes the approximate spectral properties of SOLVENT RED 195 and a selection of compatible fluorescent probes for co-staining experiments. Note: These are approximate values and should be confirmed experimentally.

Target Organelle	Fluorescent Probe	Excitation Max (nm)	Emission Max (nm)	Primary Color Channel	Spectral Overlap with SOLVENT RED 195
Lipid Droplets	SOLVENT RED 195	~560	~585	Red	-
Mitochondria	MitoTracker™ Green FM	~490	~516	Green	Low
Lysosomes	LysoTracker™ Green DND-26	~504	~511	Green	Low
Nucleus	SYTOX™ Green	~504	~523	Green	Low
Mitochondria	MitoTracker™ Deep Red FM	~644	~665	Far-Red	Low
Lysosomes	LysoTracker™ Deep Red	~647	~668	Far-Red	Low

Experimental Protocols

Protocol 1: Co-staining of Lipid Droplets and Mitochondria

• Cell Preparation: Seed cells on a suitable imaging dish or slide and culture overnight.

• Mitochondria Staining:

  • Prepare a working solution of MitoTracker™ Green FM at a final concentration of 50-200 nM in serum-free medium.

  • Incubate cells with the MitoTracker™ solution for 15-30 minutes at 37°C.

  • Wash cells three times with pre-warmed phosphate-buffered saline (PBS).

• Lipid Droplet Staining:

  • Prepare a stock solution of SOLVENT RED 195 in DMSO.

  • Dilute the stock solution to a final working concentration of 1-5 µg/mL in PBS.

  • Incubate cells with the SOLVENT RED 195 solution for 10-15 minutes at room temperature.

  • Wash cells three times with PBS.

• Imaging: Image the cells immediately using appropriate filter sets for the green (MitoTracker™) and red (SOLVENT RED 195) channels.

Protocol 2: Co-staining of Lipid Droplets and Lysosomes

• Cell Preparation: Seed cells on a suitable imaging dish or slide and culture overnight.

• Lysosome Staining:

  • Prepare a working solution of LysoTracker™ Green DND-26 at a final concentration of 50-75 nM in pre-warmed cell culture medium.

  • Incubate cells with the LysoTracker™ solution for 30-60 minutes at 37°C.

  • Wash cells three times with pre-warmed PBS.

• Lipid Droplet Staining:

  • Follow step 3 from Protocol 1.

• Imaging: Image the cells immediately using appropriate filter sets for the green (LysoTracker™) and red (SOLVENT RED 195) channels.

Mandatory Visualizations

Caption: Troubleshooting workflow for spectral bleed-through.

Caption: General experimental workflow for co-staining.

Impact of fixation method on SOLVENT RED 195 staining

This technical support center provides troubleshooting guidance and frequently asked questions regarding the use of SOLVENT RED 195 for staining, with a particular focus on the impact of fixation methods on staining outcomes. As a lipophilic dye, proper sample preparation is critical for accurate and reliable results.

Troubleshooting Guide

Encountering issues with your SOLVENT RED 195 staining? This guide addresses common problems and provides systematic solutions.

Problem 1: Weak or No Staining

Possible Causes & Solutions

• Inappropriate Fixation: The most common cause of poor staining with lipophilic dyes is the loss of lipids during fixation and subsequent processing.

  • Solution: Use a fixation method that preserves lipids. Formaldehyde-based fixatives are recommended. Avoid alcohol-based fixatives and clearing agents like xylene, as these will dissolve lipids.

• Insufficient Dye Concentration or Incubation Time: The dye may not have been present in a high enough concentration or for a long enough duration to effectively stain the lipid structures.

  • Solution: Optimize the dye concentration and incubation time. Start with a concentration range similar to other lipophilic dyes (e.g., 0.1-0.5% w/v) and an incubation time of 15-60 minutes.

• Low Lipid Content in Sample: The sample itself may have a low abundance of the lipids that SOLVENT RED 195 targets.

  • Solution: Use a positive control tissue known to be rich in lipids (e.g., adipose tissue, liver tissue with steatosis) to validate the staining protocol.

Problem 2: High Background or Non-Specific Staining

Possible Causes & Solutions

• Dye Precipitation: If the dye is not fully dissolved, precipitates can deposit on the tissue, leading to non-specific background staining.

  • Solution: Ensure the SOLVENT RED 195 is completely dissolved in an appropriate solvent (e.g., isopropanol, propylene (B89431) glycol) before preparing the working solution. Filter the staining solution before use.

• Excessive Dye Concentration: Too high a concentration of the dye can lead to non-specific binding to other cellular components.

  • Solution: Reduce the concentration of the SOLVENT RED 195 working solution.

• Inadequate Washing: Insufficient washing after staining can leave residual dye on the slide.

  • Solution: Increase the number or duration of washing steps after staining. Use a wash buffer that helps to remove unbound dye without dissolving the stained lipids.

Problem 3: Uneven Staining

Possible Causes & Solutions

• Incomplete Fixation: If the fixative has not fully penetrated the tissue, some areas may not be properly preserved, leading to differential lipid loss and uneven staining.

  • Solution: Ensure the tissue is cut into thin enough sections for the fixative to penetrate completely. Increase the fixation time if necessary.

• Non-uniform Application of Staining Solution: If the staining solution is not evenly applied to the tissue section, some areas will be stained more intensely than others.

  • Solution: Ensure the entire tissue section is covered with the staining solution during incubation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended fixation method for SOLVENT RED 195 staining of lipids?

For optimal preservation of lipids, fixation with 4% paraformaldehyde in phosphate-buffered saline (PBS) is recommended.[1] It is crucial to avoid alcohol-based fixatives (e.g., methanol, ethanol) and clearing agents like xylene, as they will extract lipids from the tissue.[1][2]

Q2: Can I use paraffin-embedded tissues for SOLVENT RED 195 staining?

Standard paraffin (B1166041) embedding protocols involve dehydration steps with alcohols and clearing with xylene, which will remove most lipids.[2] Therefore, paraffin-embedded tissues are generally not suitable for staining with lipophilic dyes like SOLVENT RED 195. Frozen sections are the preferred sample type.

Q3: My SOLVENT RED 195 staining is very weak. How can I improve the signal?

Weak staining is often due to lipid loss during sample preparation.[3] Ensure you are using a lipid-preserving fixation method (e.g., paraformaldehyde) and avoiding any solvents that can dissolve fats.[1] You can also try optimizing the staining protocol by increasing the dye concentration or extending the incubation time. Using a positive control tissue with high lipid content can help verify that your staining protocol is working.

Q4: I am seeing a lot of background staining. What can I do to reduce it?

High background can be caused by dye precipitates or non-specific binding. To minimize this, ensure your SOLVENT RED 195 is fully dissolved and filter the staining solution before use. You can also try reducing the dye concentration and increasing the stringency of the post-staining washes.

Q5: Is SOLVENT RED 195 fluorescent?

While some solvent dyes exhibit fluorescence, there is limited information available in the provided search results to definitively characterize the fluorescent properties of SOLVENT RED 195 in a biological context. It is recommended to test for fluorescence using appropriate filter sets on a fluorescence microscope.

Data Presentation

Table 1: Impact of Fixation Method on Lipid Preservation

Fixation Method	Expected Lipid Preservation	Suitability for SOLVENT RED 195 Staining
4% Paraformaldehyde	Good	Recommended
10% Neutral Buffered Formalin	Good	Recommended
Methanol/Ethanol	Poor (Lipid Extraction)	Not Recommended[1]
Acetone	Poor (Lipid Extraction)	Not Recommended[1]
Glutaraldehyde	Variable (can cause some lipid loss)	Use with caution
Fresh/Frozen (No Fixation)	Excellent	Recommended for specific applications

Experimental Protocols

Recommended Protocol for SOLVENT RED 195 Staining of Frozen Sections

This protocol is a general guideline and may require optimization for your specific cell or tissue type.

• Sample Preparation:

  • Snap-freeze fresh tissue in isopentane (B150273) cooled with liquid nitrogen.

  • Store frozen tissue at -80°C until sectioning.

  • Cut frozen sections at 5-10 µm thickness using a cryostat.

  • Mount sections on pre-coated slides.

• Fixation:

  • Fix the sections in 4% paraformaldehyde in PBS for 15-30 minutes at room temperature.

  • Wash the slides three times with PBS for 5 minutes each.

• Staining:

  • Prepare a stock solution of SOLVENT RED 195 (e.g., 0.5% w/v in isopropanol).

  • Prepare a working solution by diluting the stock solution in an appropriate buffer (e.g., PBS) to the desired concentration (e.g., 0.1-0.3%). Filter the working solution before use.

  • Incubate the sections with the SOLVENT RED 195 working solution for 15-60 minutes at room temperature in a dark, humidified chamber.

• Washing and Counterstaining:

  • Wash the slides in PBS to remove excess stain.

  • (Optional) Counterstain with a suitable nuclear stain like DAPI or Hematoxylin.

  • Wash again in PBS.

• Mounting and Imaging:

  • Mount the coverslip with an aqueous mounting medium.

  • Image the slides using a bright-field or fluorescence microscope.

Visualizations

Caption: Recommended workflow for SOLVENT RED 195 staining of frozen tissue sections.

Caption: Troubleshooting logic for common SOLVENT RED 195 staining issues.

References

• 1. Fixation methods for the study of lipid droplets by immunofluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Special Stains [webpath.med.utah.edu]
• 3. Immunocytochemistry of lipids: chemical fixatives have dramatic effects on the preservation of tissue lipids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Laser Power for SOLVENT RED 195 Imaging

This guide provides technical assistance for researchers, scientists, and drug development professionals on optimizing laser power for imaging applications using SOLVENT RED 195. Due to the limited availability of specific fluorescence microscopy data for SOLVENT RED 195, this document focuses on the fundamental principles of laser power optimization applicable to novel or less-characterized red fluorophores.

Frequently Asked Questions (FAQs)

Q1: What is the most critical principle for setting laser power in fluorescence imaging?

The cardinal rule is to use the lowest possible laser power that provides an acceptable signal-to-noise ratio (SNR) for your imaging experiment.[1] Excessive laser power can lead to photobleaching and phototoxicity, which can damage the sample and compromise the experimental results.[1][2]

Q2: How do I determine the correct excitation wavelength for SOLVENT RED 195?

Q3: What are the signs of excessive laser power?

There are two primary indicators of excessive laser power:

• Photobleaching: A rapid and irreversible loss of the fluorescent signal upon repeated exposure to the excitation light.[2] If your signal intensity drops significantly over a time-lapse acquisition, your laser power is likely too high.

• Phototoxicity: In live-cell imaging, high laser power can induce cellular stress or cell death.[3] Signs of phototoxicity can include changes in cell morphology, blebbing, or cessation of normal cellular processes.

Q4: Is a higher laser power percentage on one microscope comparable to the same percentage on another?

No. The percentage of laser power is a relative measure specific to the maximum output of a particular laser on a specific microscope.[1][4] Different systems have lasers with different maximum power outputs. Therefore, it is nearly impossible to directly compare laser power settings between different confocal microscopes, even from the same manufacturer.[1]

Troubleshooting Guide

Issue 1: The fluorescence signal is too weak or noisy.

Possible Cause	Recommended Solution
Insufficient Laser Power	Gradually increase the laser power in small increments. Observe the signal intensity to find a balance where the signal is clear without inducing rapid photobleaching.[3]
Incorrect Filter Set	Ensure the excitation and emission filters are appropriate for a red fluorophore. If you have determined the spectra, match the filters accordingly.
Low Dye Concentration	The concentration of SOLVENT RED 195 may be too low. Consider performing a titration to find the optimal concentration for your sample.[2]
Suboptimal Detector Settings	Increase the detector gain or exposure time. Note that increasing exposure time can also increase photobleaching.[2][4]

Issue 2: The signal fades very quickly during imaging (Photobleaching).

Possible Cause	Recommended Solution
Laser Power is Too High	This is the most common cause. Reduce the laser power to the minimum level required to obtain a good signal.[2][3]
Excessive Exposure Time	Decrease the camera exposure time or the pixel dwell time (for confocal). You may need to compensate by slightly increasing laser power or detector gain.[2]
Sample Environment	For fixed samples, use a commercial anti-fade mounting medium to help reduce photobleaching.[2][3]

Issue 3: I observe changes in cell health or morphology during live-cell imaging.

Possible Cause	Recommended Solution
Phototoxicity	The combination of laser power and exposure time is damaging the cells.[3] Significantly reduce the laser power and minimize the total light exposure by using the shortest possible exposure time and acquiring images less frequently.
Heat-Related Damage	High-power light sources can generate heat. Ensure that your microscope is equipped with appropriate heat filters, especially when using mercury or xenon lamps.[5]

Quantitative Data & Starting Parameters

The following tables provide generalized starting points for optimizing imaging with a new red dye like SOLVENT RED 195. These are not absolute values and must be optimized for your specific instrument and sample.[1][4]

Table 1: General Laser Power Starting Points for Confocal Microscopy

Sample Type	Laser Power (as % of max)	Rationale
Fixed Cells / Tissues	5 - 20%	Less susceptible to phototoxicity, allowing for slightly higher power to achieve a strong signal.
Live Cells (Short-term)	1 - 10%	Balances signal strength with minimizing phototoxicity for imaging over minutes.[4]
Live Cells (Long-term)	0.1 - 5%	The lowest possible power is crucial to maintain cell health over hours.[4]

Table 2: SOLVENT RED 195 Physical Properties (for Plastics)

Note: These properties are from its application in materials science and may not directly translate to performance in biological solvents. However, the high heat stability and light fastness suggest a potentially robust molecule.

Property	Value	Reference
Heat Resistance	Up to 300°C (in Polystyrene)	[6][7][8]
Light Fastness	Grade 7-8 (out of 8)	[6][7]
Melting Point	~210-216°C	[6][7][9]
Appearance	Deep/Bluish Red Powder	[6][9]

Experimental Protocols

Protocol 1: Determining Optimal Laser Power

This protocol outlines a systematic approach to finding the ideal laser power for your experiment.

• Prepare a Representative Sample: Use a sample stained with SOLVENT RED 195 that is representative of your intended experiment.

• Set Initial Parameters:

  • Select the laser line closest to the dye's determined excitation maximum.

  • Set the detector gain to a mid-range value.

  • Set the exposure time/pixel dwell time to a moderate starting value (e.g., 100-500 ms (B15284909) for widefield, a few µs/pixel for confocal).[2]

• Start with Minimum Laser Power: Set the laser power to the lowest possible setting (e.g., <1%).[2]

• Acquire a Test Image: Check if a signal is discernible from the background noise.

• Iterative Increase: If the signal is too weak, increase the laser power in small, controlled steps (e.g., 1-2% increments). Acquire an image at each step.

• Monitor for Bleaching: At each power level, acquire a short time-lapse (e.g., 20 frames) to assess the rate of photobleaching.

• Identify the Optimal Point: The optimal laser power is the lowest setting that provides a clear signal with acceptable photobleaching for the duration of your experiment.

• Fine-tune with Gain/Exposure: Once the laser power is set, you can make final adjustments to image brightness using the detector gain and/or exposure time.

Visualizations

References

• 1. MyScope [myscope.training]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Cellular Fluorescence Microscopy Troubleshooting & Best Practices | AAT Bioquest [aatbio.com]
• 6. Solvent Red 195|CAS No:164251-88-1 - red solvent dye [chinainterdyes.com]
• 7. epsilonpigments.com [epsilonpigments.com]
• 8. additivesforpolymer.com [additivesforpolymer.com]
• 9. Macrolex Red B | Solvent Red 195 Dye for PS & PMMA [ranbarr.com]

Reference Data & Comparative Studies

A Comparative Guide to Mitochondrial Staining: SOLVENT RED 195 vs. MitoTracker Red

For researchers, scientists, and drug development professionals engaged in cellular and molecular studies, the accurate visualization of mitochondria is paramount. This guide provides a detailed comparison between the industrial solvent dye, SOLVENT RED 195, and the well-established fluorescent probe, MitoTracker Red, for the purpose of mitochondrial staining in biological specimens. The evidence overwhelmingly supports MitoTracker Red as the appropriate tool for this application, while SOLVENT RED 195 is unsuitable for biological staining.

Overview of Mitochondrial Staining Probes

Mitochondrial stains are essential tools for studying mitochondrial morphology, localization, and function. An ideal mitochondrial probe should exhibit high specificity for mitochondria, possess favorable photophysical properties, and have minimal impact on cell viability. Staining can be dependent on the mitochondrial membrane potential, which is a key indicator of mitochondrial health and cellular apoptosis.

SOLVENT RED 195: An Industrial Dye

SOLVENT RED 195 is a synthetic dye primarily used in the plastics and textile industries for coloration.[1][2][3][4][5] Its properties, such as high thermal stability and light fastness, make it suitable for industrial applications.[1][2][4][5] However, there is no scientific literature to support its use as a biological stain for mitochondria or any other cellular organelles. Its chemical structure and properties are not designed for cell permeability, specific organelle targeting, or fluorescence imaging in an aqueous biological environment.

MitoTracker Red: A Purpose-Designed Mitochondrial Probe

MitoTracker Red is a family of fluorescent dyes, including MitoTracker Red CMXRos, specifically designed for staining mitochondria in live cells.[6][7][8][9] These probes are cell-permeant and accumulate in the mitochondria of living cells in a membrane potential-dependent manner.[8][10][11] The dye contains a mildly thiol-reactive chloromethyl moiety that allows it to covalently bind to mitochondrial proteins, ensuring its retention even after cell fixation and permeabilization.[8][12]

Quantitative Comparison of Properties

The following table summarizes the key properties of SOLVENT RED 195 and MitoTracker Red, highlighting their profound differences in suitability for mitochondrial staining.

Property	SOLVENT RED 195	MitoTracker Red CMXRos
Primary Application	Industrial dye for plastics and fibers[1][2][3][4][5]	Biological stain for mitochondria in live cells[6][7][8][9]
Mechanism of Action	Colorant dispersed in a solvent or polymer	Accumulates in mitochondria based on membrane potential[8][10][11]
Cell Permeability	Not designed for cell permeability	Readily permeates live cell membranes[8]
Specificity	No evidence of specific organelle targeting	High specificity for mitochondria[8]
Fixability	Not applicable for biological samples	Well-retained after formaldehyde-based fixation[6][11][13]
Excitation Maximum	Not applicable for fluorescence microscopy	~579 nm[9]
Emission Maximum	Not applicable for fluorescence microscopy	~599 nm[9]
Cytotoxicity	Unknown and not tested for biological use	Low cytotoxicity at working concentrations

Mechanism of Action: A Comparative Diagram

The fundamental difference in the mechanism of action between an industrial dye and a specific biological probe is a critical consideration.

Caption: Conceptual workflows for SOLVENT RED 195 and MitoTracker Red.

Experimental Protocol for MitoTracker Red CMXRos Staining

The following is a standard protocol for staining mitochondria in live mammalian cells using MitoTracker Red CMXRos.

Materials:

• MitoTracker Red CMXRos (lyophilized powder)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Cells cultured on coverslips or in imaging dishes

• Formaldehyde (B43269) (for fixation, optional)

Procedure:

• Reconstitution of MitoTracker Red CMXRos: Prepare a 1 mM stock solution by dissolving the lyophilized powder in anhydrous DMSO.[8][14] For example, dissolve 50 µg of MitoTracker Red CMXRos in 94.1 µL of DMSO.[8][14]

• Preparation of Working Solution: Dilute the 1 mM stock solution in complete cell culture medium to a final working concentration of 50-200 nM.[8][14] The optimal concentration may vary depending on the cell type and experimental conditions.

• Cell Staining:

  • Remove the culture medium from the cells.

  • Add the pre-warmed working solution of MitoTracker Red CMXRos to the cells.

  • Incubate the cells for 15-45 minutes at 37°C in a CO2 incubator.[8][14]

• Washing:

  • Remove the staining solution.

  • Wash the cells three times with pre-warmed PBS or fresh culture medium.

• Imaging:

  • Image the stained cells using a fluorescence microscope with appropriate filters for red fluorescence (Excitation/Emission: ~579/599 nm).[9]

• (Optional) Fixation:

  • After staining, cells can be fixed with 4% formaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • The fixed cells can then be processed for immunocytochemistry or other applications.

Experimental Workflow: Mitochondrial Staining with MitoTracker Red

The following diagram illustrates the key steps in a typical mitochondrial staining experiment using MitoTracker Red.

Caption: Step-by-step workflow for mitochondrial staining.

Conclusion

Based on the available evidence, SOLVENT RED 195 is an industrial dye with no proven utility in biological research, particularly for mitochondrial staining. Its chemical and physical properties are not conducive to specific and safe labeling of intracellular organelles. In stark contrast, MitoTracker Red is a highly specific and effective fluorescent probe designed for the visualization of mitochondria in living and fixed cells. For researchers requiring reliable and reproducible mitochondrial staining, MitoTracker Red is the scientifically validated and appropriate choice. The use of industrial dyes like SOLVENT RED 195 for biological applications is not recommended and would likely lead to erroneous and uninterpretable results.

References

• 1. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem [emperordye.com]
• 2. union-pigment.com [union-pigment.com]
• 3. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 4. Solvent Red 195|CAS No:164251-88-1 - red solvent dye [chinainterdyes.com]
• 5. News - SOLVENT RED 195-Introduction and Application [precisechem.com]
• 6. FluoroFinder [app.fluorofinder.com]
• 7. MitoTracker™ Dyes for Mitochondria Labeling MitoTracker™ Red CMXRos | Contact Us [thermofisher.com]
• 8. MitoTracker® Red CMXRos | Cell Signaling Technology [cellsignal.com]
• 9. abmole.com [abmole.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. abpbio.com [abpbio.com]
• 12. Comparison of mitochondrial fluorescent dyes in stromal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. biocompare.com [biocompare.com]
• 14. media.cellsignal.com [media.cellsignal.com]

A Comparative Guide to Fluorescent Dyes for Lipid Droplet Imaging: Nile Red vs. the Industrial Dye SOLVENT RED 195

For researchers, scientists, and drug development professionals engaged in the study of cellular metabolism and lipid biology, the accurate visualization of lipid droplets is paramount. Fluorescent microscopy offers a powerful tool for this purpose, with a variety of available dyes. This guide provides a detailed comparison between the well-established and widely used fluorescent stain, Nile Red, and an industrial dye, SOLVENT RED 195, for the application of lipid droplet imaging.

While Nile Red is a staple in biological laboratories, information regarding the use of SOLVENT RED 195 for cellular imaging is virtually nonexistent in scientific literature. This guide will present a comprehensive overview of Nile Red's performance, supported by experimental data and protocols. In contrast, for SOLVENT RED 195, we will highlight the current lack of data for biological applications and discuss the potential challenges and concerns associated with using an industrial-grade dye in a research setting.

Nile Red: The Gold Standard for Lipid Droplet Staining

Nile Red is a selective and highly fluorescent stain for intracellular lipid droplets.[1][2] It is a lipophilic, solvatochromic dye, meaning its fluorescence emission spectrum is dependent on the hydrophobicity of its environment.[3] In nonpolar environments, such as the neutral lipids found in lipid droplets, Nile Red fluoresces intensely in the yellow-gold to red spectrum.[1][2] This property makes it an excellent tool for specifically visualizing and quantifying lipid droplets in living and fixed cells.

Key Performance Characteristics of Nile Red

Property	Value	References
Excitation Maximum	~450-550 nm (environment dependent)	[1][2][4]
Emission Maximum	~528 to >635 nm (environment dependent)	[1][2][4]
Specificity	High for neutral lipids (stains phospholipids (B1166683) to a lesser extent)	[4]
Suitability for Live-Cell Imaging	Yes	[5]
Photostability	Moderate	[4]
Background Fluorescence	Can have higher background and spectral bleed-through	[4][5]
Key Advantages	Solvatochromic properties allow differentiation of lipid environments	[3][4]
Key Disadvantages	Broad emission spectrum can lead to bleed-through; also stains phospholipids	[3][4]

Experimental Protocol: Staining Lipid Droplets with Nile Red in Cultured Cells

This protocol provides a general guideline for staining intracellular lipid droplets in cultured mammalian cells using Nile Red. Optimization may be required for different cell types and experimental conditions.

Materials:

• Nile Red stock solution (1 mg/mL in a suitable solvent like DMSO or acetone)

• Phosphate-buffered saline (PBS), pH 7.4

• Cell culture medium

• Cultured cells grown on coverslips or in imaging-compatible plates

• Fluorescence microscope with appropriate filter sets (e.g., for yellow-gold and red fluorescence)

Procedure:

• Preparation of Staining Solution:

  • Prepare a fresh working solution of Nile Red by diluting the stock solution in PBS or cell culture medium to a final concentration of 0.1-1.0 µg/mL. The optimal concentration should be determined empirically.

• Cell Preparation:

  • For live-cell imaging, remove the culture medium and wash the cells twice with warm PBS.

  • For fixed-cell imaging, fix the cells with a suitable fixative (e.g., 4% paraformaldehyde in PBS for 15-30 minutes at room temperature), followed by washing twice with PBS.

• Staining:

  • Add the Nile Red working solution to the cells and incubate for 5-15 minutes at room temperature or 37°C, protected from light.

• Washing:

  • Remove the staining solution and wash the cells two to three times with PBS to reduce background fluorescence.

• Imaging:

  • Mount the coverslips on a slide with a suitable mounting medium or add fresh PBS/medium to the imaging plate.

  • Visualize the stained lipid droplets using a fluorescence microscope. For optimal selectivity for neutral lipids, use filter sets that detect yellow-gold fluorescence (excitation ~450-500 nm, emission >528 nm). Red fluorescence (excitation ~515-560 nm, emission >590 nm) can also be observed but may include more signal from phospholipids.[1][2]

Experimental workflow for Nile Red staining.

SOLVENT RED 195: An Unknown for Biological Imaging

SOLVENT RED 195 is described in industrial chemical literature as a bluish-red azo dye with high heat stability and lightfastness, primarily used for coloring plastics such as polystyrene and PMMA.[6][7] There is a significant lack of published scientific research on the use of SOLVENT RED 195 as a fluorescent probe for any biological application, including lipid droplet imaging.

What We Know About SOLVENT RED 195:

• Chemical Class: Azo dye.[1][8]

• Primary Application: Industrial coloring for plastics.[6][9]

• Fluorescence: One source vaguely mentions that a synonym, "Solvent red BB," emits red fluorescence under UV light, but no spectral data is provided.[10]

• Cytotoxicity: As an azo dye, there are potential concerns for cytotoxicity, as some compounds in this class can be mutagenic or carcinogenic.[1][11][12] However, no specific cytotoxicity data for SOLVENT RED 195 in cell culture is available.

The Verdict on SOLVENT RED 195 for Lipid Droplet Imaging

Given the absence of critical data, SOLVENT RED 195 cannot be recommended as a suitable alternative to Nile Red for lipid droplet imaging in a research setting. The essential parameters for a fluorescent probe, such as its excitation and emission spectra, quantum yield, photostability in an aqueous and cellular environment, and its specificity for lipids, are all unknown. Furthermore, the potential for cytotoxicity is a significant concern for live-cell imaging.

References

• 1. benchchem.com [benchchem.com]
• 2. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 4. union-pigment.com [union-pigment.com]
• 5. biotium.com [biotium.com]
• 6. Macrolex Red B | Solvent Red 195 Dye for PS & PMMA [ranbarr.com]
• 7. additivesforpolymer.com [additivesforpolymer.com]
• 8. worlddyevariety.com [worlddyevariety.com]
• 9. Solvent red 195,Transparent Red BBR [xcwydyes.com]
• 10. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]
• 11. The effect of Azo-dyes on glioblastoma cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The azo dye Disperse Orange 1 induces DNA damage and cytotoxic effects but does not cause ecotoxic effects in Daphnia similis and Vibrio fischeri - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of SOLVENT RED 195 as a Quantitative Fluorescent Marker: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of SOLVENT RED 195 against established fluorescent markers—Rhodamine B, Nile Red, and BODIPY 630/650—to assess its potential as a quantitative tool in fluorescence microscopy and drug delivery studies. While SOLVENT RED 195 is noted for its high heat and light stability in industrial applications, its utility as a precise fluorescent probe in research settings requires rigorous validation of its photophysical properties.[1][2][3] This guide outlines the necessary quantitative data for such a validation, presents available information for comparison, and provides detailed experimental protocols to determine the key performance metrics of SOLVENT RED 195.

Quantitative Performance Data: A Comparative Analysis

A direct comparison of the essential photophysical properties of fluorescent dyes is crucial for selecting the appropriate marker for quantitative studies. The following table summarizes the available data for SOLVENT RED 195 and its alternatives. A significant data gap exists for the quantitative fluorescence characteristics of SOLVENT RED 195 in solvents relevant to biological research, highlighting the need for experimental validation.

Property	SOLVENT RED 195	Rhodamine B	Nile Red	BODIPY 630/650
CAS Number	164251-88-1[1]	81-88-9	7385-67-3	101487-18-5
Appearance	Bluish Red Powder[1]	Green crystals or reddish-violet powder	Green powder	Dark crystalline solid
Excitation Max (λex)	Not Available	~543 nm (in Ethanol)	~552 nm (in Methanol)	~625 nm
Emission Max (λem)	Not Available	~565 nm (in Ethanol)	~636 nm (in Methanol)	~640 nm
Molar Extinction Coefficient (ε)	Not Available	~106,000 cm⁻¹M⁻¹ (in Ethanol)	~45,000 cm⁻¹M⁻¹ (in Methanol)	~101,000 cm⁻¹M⁻¹
Fluorescence Quantum Yield (Φ)	Not Available	~0.70 (in Ethanol)	Highly solvent-dependent; low in polar solvents	~0.9 (in Methanol)
Solubility	Soluble in organic solvents like acetone, butyl acetate, methylbenzene, dichloromethane.[3]	Soluble in water, ethanol, methanol	Soluble in many organic solvents; insoluble in water	Soluble in DMSO, DMF
Reported Photostability	Good light fastness (qualitative)[2][3]	Moderate	Moderate	High

Experimental Protocols for Validation

To validate SOLVENT RED 195 as a quantitative fluorescent marker, its key photophysical parameters must be determined experimentally. The following are detailed protocols for these essential experiments.

Determination of Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength.

Materials:

• SOLVENT RED 195

• High-purity solvent (e.g., ethanol, DMSO)

• Analytical balance

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer

• Cuvettes (1 cm path length)

Procedure:

• Prepare a stock solution: Accurately weigh a small amount of SOLVENT RED 195 and dissolve it in a known volume of the chosen solvent to create a stock solution of known concentration.

• Prepare serial dilutions: From the stock solution, prepare a series of dilutions with decreasing concentrations.

• Measure absorbance: For each dilution, measure the absorbance at the wavelength of maximum absorbance (λmax) using the UV-Vis spectrophotometer. Use the pure solvent as a blank.

• Plot a calibration curve: Plot the absorbance values against the corresponding molar concentrations.

• Calculate the molar extinction coefficient: According to the Beer-Lambert law (A = εcl), the slope of the linear portion of the calibration curve will be equal to the molar extinction coefficient (ε) when the path length (l) is 1 cm.

Determination of Fluorescence Quantum Yield (Relative Method)

The fluorescence quantum yield (Φ) represents the efficiency of the fluorescence process. It is determined relative to a standard with a known quantum yield.

Materials:

• SOLVENT RED 195 solution of known concentration

• A standard fluorescent dye with a known quantum yield in the same solvent (e.g., Rhodamine B in ethanol, Φ = 0.70)

• UV-Vis spectrophotometer

• Fluorometer

• Cuvettes

Procedure:

• Prepare solutions: Prepare a series of dilutions of both SOLVENT RED 195 and the standard dye in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Measure absorbance: Record the absorbance of each solution at the chosen excitation wavelength.

• Measure fluorescence emission: For each solution, measure the fluorescence emission spectrum using the fluorometer, exciting at the same wavelength used for the absorbance measurements.

• Integrate fluorescence intensity: Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum.

• Plot data: For both the sample and the standard, plot the integrated fluorescence intensity versus absorbance.

• Calculate the quantum yield: The quantum yield of SOLVENT RED 195 (Φx) can be calculated using the following equation: Φx = Φst * (Gradx / Gradst) * (ηx² / ηst²) where:

  • Φst is the quantum yield of the standard

  • Gradx and Gradst are the gradients of the plots for the sample and the standard, respectively

  • ηx and ηst are the refractive indices of the sample and standard solutions (assumed to be the same if the same solvent is used).

Assessment of Photostability

Photostability is the ability of a fluorophore to resist photobleaching (fading) upon exposure to light.

Materials:

• SOLVENT RED 195 solution

• Fluorescence microscope with a stable light source and a sensitive camera

• Image analysis software (e.g., ImageJ)

Procedure:

• Sample preparation: Prepare a sample of the dye for microscopy. This could be a solution, cells stained with the dye, or the dye embedded in a polymer film.

• Image acquisition: Acquire an initial image (time = 0). Then, continuously illuminate the sample and acquire images at regular intervals until the fluorescence intensity has significantly decreased.

• Data analysis:

  • Select a region of interest (ROI) in the images.

  • Measure the mean fluorescence intensity within the ROI for each time point.

  • Correct for background fluorescence.

  • Normalize the intensity values to the initial intensity.

  • Plot the normalized intensity as a function of time.

  • The photobleaching half-life (t₁/₂) is the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

Visualizing Experimental Workflows and Applications

Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental processes and potential applications of a validated fluorescent marker.

Caption: Experimental workflow for the photophysical characterization of a fluorescent dye.

Caption: Hypothetical pathway for tracking drug delivery using a fluorescently labeled drug.

References

• 1. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 2. union-pigment.com [union-pigment.com]
• 3. epsilonpigments.com [epsilonpigments.com]

Investigating the Cellular Specificity of Solvent Red 195: A Guide to Characterization and Comparison

For the research scientist exploring novel imaging agents, the vibrant hue of industrial dyes like Solvent Red 195 can be alluring. However, its utility in a biological context, particularly its specificity for distinct cellular structures, remains largely uncharacterized. This guide provides a framework for evaluating the cross-reactivity of Solvent Red 195, comparing its potential performance against established organelle-specific fluorescent probes.

Currently, Solvent Red 195 is primarily utilized in the plastics and textile industries for its robust color and stability.[1][2][3][4][5][6] It is classified as a solvent dye, suggesting it dissolves in organic solvents and potentially in nonpolar environments, such as lipid-rich structures within a cell. Its chemical structure is that of a sulphonazo series dye.[3] While its industrial applications are well-documented, to our knowledge, no peer-reviewed studies have been published detailing its binding profile or cross-reactivity with cellular organelles. Therefore, any researcher considering its use for cellular imaging must first undertake a thorough characterization of its staining properties.

A Comparative Overview of Organelle-Specific Dyes

To assess the potential of Solvent Red 195, it is crucial to benchmark it against commercially available dyes with proven specificity for various cellular compartments. The following table summarizes the key characteristics of some common organelle stains. The properties of Solvent Red 195 are presented as "To Be Determined" (TBD), highlighting the experiments required for its characterization.

Feature	Solvent Red 195	Hoechst 33342 (Nucleus)	MitoTracker Red CMXRos (Mitochondria)	LysoTracker Green DND-26 (Lysosomes)	ER-Tracker Green (Endoplasmic Reticulum)
Target Organelle	TBD	Nucleus (DNA minor groove)	Mitochondria (potential-dependent)	Acidic organelles (Lysosomes)	Endoplasmic Reticulum
Excitation (nm)	TBD	~350	~579	~504	~504
Emission (nm)	TBD	~461	~599	~511	~511
Specificity	TBD	High	High (in healthy cells)	High	Moderate
Fixability	TBD	Yes	Yes	No	Yes
Live/Fixed Cells	TBD	Both	Live	Live	Live

Experimental Protocols for Characterizing Solvent Red 195

To determine the cellular localization and potential cross-reactivity of Solvent Red 195, a series of well-established cell imaging experiments are required. The following protocols provide a roadmap for this characterization.

Determination of Spectral Properties in a Cellular Environment

Objective: To determine the excitation and emission spectra of Solvent Red 195 when bound to cellular components.

Protocol:

• Prepare a stock solution of Solvent Red 195 in a suitable solvent (e.g., DMSO).

• Culture a common cell line (e.g., HeLa or U2OS) on imaging-quality glass-bottom dishes.

• Incubate the cells with a range of Solvent Red 195 concentrations to determine an optimal staining concentration with minimal toxicity.

• Using a fluorescence spectrophotometer or a confocal microscope with spectral imaging capabilities, excite the stained cells with a broad range of wavelengths to identify the optimal excitation peak.

• With the optimal excitation wavelength, acquire the emission spectrum to determine the peak emission wavelength.

Co-localization with Organelle-Specific Dyes

Objective: To assess the degree of spatial overlap between the Solvent Red 195 signal and the signals from known organelle-specific dyes.

Protocol:

• Culture cells on glass-bottom dishes as described above.

• Incubate the cells with Solvent Red 195 at its optimal concentration and incubation time.

• Co-stain the cells with a panel of organelle-specific dyes, including but not limited to:

  • A nuclear stain (e.g., Hoechst 33342 or DAPI).[7][8][9]

  • A mitochondrial stain (e.g., MitoTracker Red CMXRos).[10]

  • A lysosomal stain (e.g., LysoTracker Green DND-26).

  • An endoplasmic reticulum stain (e.g., ER-Tracker Green).

  • A lipid droplet stain (e.g., Nile Red).[1]

• Acquire multi-channel fluorescence images using a confocal microscope. Ensure that the emission spectra of Solvent Red 195 and the co-stain have minimal overlap. Use sequential scanning if necessary to avoid bleed-through.

• Analyze the images for co-localization. This can be done qualitatively by observing the overlay of the different color channels and quantitatively by calculating co-localization coefficients (e.g., Pearson's or Manders' coefficients).

Assessment of Staining in Live vs. Fixed Cells

Objective: To determine if the staining pattern of Solvent Red 195 is dependent on cell viability and to assess its suitability for use in fixed-cell preparations.

Protocol:

• Live-Cell Staining: Follow the protocol for co-localization in live cells.

• Fixed-Cell Staining: a. Culture and stain cells with Solvent Red 195 as in the live-cell protocol. b. Fix the cells with 4% paraformaldehyde (PFA) for 10-15 minutes at room temperature. c. Permeabilize the cells with a detergent such as 0.1% Triton X-100 if required for subsequent antibody staining (this step also tests the retention of Solvent Red 195 after permeabilization). d. Image the fixed and permeabilized cells and compare the staining pattern to that observed in live cells.

Visualizing the Experimental Workflow

To aid in the design of these characterization studies, the following diagrams illustrate the key experimental workflows.

Caption: Workflow for characterizing the staining properties of Solvent Red 195.

Caption: Decision tree for co-localization experiments.

Conclusion

While Solvent Red 195 presents an intriguing possibility for cellular imaging due to its fluorescent properties, its use in a biological research setting is contingent upon a rigorous characterization of its staining specificity and potential cross-reactivity. By following the outlined experimental protocols and comparing the results to well-established organelle-specific dyes, researchers can objectively determine the utility of Solvent Red 195 for their specific applications. Without such data, any observed staining patterns should be interpreted with extreme caution. This guide serves as a starting point for the necessary validation studies to transition an industrial dye into a reliable tool for cell biology.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem [emperordye.com]
• 3. union-pigment.com [union-pigment.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. Macrolex Red B | Solvent Red 195 Dye for PS & PMMA [ranbarr.com]
• 6. Solvent red 195,Transparent Red BBR [xcwydyes.com]
• 7. creative-bioarray.com [creative-bioarray.com]
• 8. biocompare.com [biocompare.com]
• 9. biotium.com [biotium.com]
• 10. lumiprobe.com [lumiprobe.com]

A Comparative Guide to the Fluorescence Intensity of SOLVENT RED 195 and Alternative Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a quantitative comparison of the fluorescent properties of SOLVENT RED 195 against three common alternative fluorescent dyes: Nile Red, BODIPY 505/515, and Rhodamine B. The selection of an appropriate fluorescent probe is critical for the accuracy and sensitivity of fluorescence-based assays in research and drug development. This document offers a comprehensive overview of key performance metrics, detailed experimental protocols for quantitative analysis, and visual representations of experimental workflows and relevant biological signaling pathways.

Quantitative Performance Comparison

While SOLVENT RED 195 is a commercially available red dye, its detailed photophysical properties, particularly its fluorescence quantum yield, are not extensively documented in publicly available literature. It is primarily marketed for its high heat resistance and lightfastness in plastics and fibers.[1][2][3][4] In contrast, Nile Red, BODIPY 505/515, and Rhodamine B are well-characterized fluorophores widely used in biological imaging and sensing applications.

The following table summarizes the available quantitative data for these dyes. It is important to note that the fluorescence quantum yield (Φ) is highly dependent on the solvent environment.

Feature	SOLVENT RED 195	Nile Red	BODIPY 505/515	Rhodamine B
Excitation Max (λex)	Not specified in literature	~515-554 nm (solvent dependent)[5]	~505 nm[6]	~545-546 nm[7]
Emission Max (λem)	Not specified in literature	~585-638 nm (solvent dependent)[5]	~515 nm[6]	~566-567 nm[7]
Quantum Yield (Φ)	Data not readily available	Up to 0.74 (in nonpolar solvents)	High (often >0.9)[6]	~0.31 (in water) to 0.97 (in ethanol)
Molar Extinction Coefficient (ε)	Data not readily available	~45,000 cm⁻¹M⁻¹ (in methanol)	~80,000 cm⁻¹M⁻¹	~110,000 cm⁻¹M⁻¹ (in ethanol)
Key Characteristics	High heat and light resistance[1][2][3][4]	Solvatochromic, lipophilic stain for lipid droplets[5][8]	High photostability, narrow emission peak, insensitive to pH[6]	Water-soluble, mitochondrial membrane potential probe[7]

Experimental Protocols

To facilitate a direct and quantitative comparison of SOLVENT RED 195's fluorescence intensity with other dyes, the following protocol for determining the relative fluorescence quantum yield is provided. This method compares the fluorescence intensity of the sample of interest (SOLVENT RED 195) to a standard with a known quantum yield (e.g., Rhodamine B in ethanol).

Protocol: Relative Fluorescence Quantum Yield Determination

1. Materials:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• 1 cm path length quartz cuvettes

• SOLVENT RED 195

• Reference standard with known quantum yield (e.g., Rhodamine B)

• Spectroscopic grade solvent (e.g., ethanol)

• Volumetric flasks and pipettes

2. Procedure:

• Solution Preparation:

  • Prepare a stock solution of the reference standard (e.g., Rhodamine B in ethanol) at a concentration that gives an absorbance of ~0.1 at its excitation maximum.

  • Prepare a series of dilutions of the reference standard from the stock solution.

  • Prepare a stock solution of SOLVENT RED 195 in the same solvent.

  • Prepare a series of dilutions of SOLVENT RED 195 from the stock solution.

• Absorbance Measurement:

  • Using the UV-Vis spectrophotometer, measure the absorbance of each dilution of the reference standard and SOLVENT RED 195 at the excitation wavelength of the reference standard.

  • Ensure the absorbance values are within the linear range (ideally < 0.1) to avoid inner filter effects.

• Fluorescence Measurement:

  • Set the excitation wavelength of the spectrofluorometer to the maximum absorption wavelength of the reference standard.

  • Record the fluorescence emission spectrum for each dilution of the reference standard and SOLVENT RED 195.

  • Integrate the area under each emission spectrum to obtain the integrated fluorescence intensity.

• Data Analysis:

  • Plot the integrated fluorescence intensity versus absorbance for both the reference standard and SOLVENT RED 195.

  • Determine the slope of the linear fit for both plots.

  • Calculate the relative quantum yield of SOLVENT RED 195 using the following equation:

  Φ_sample = Φ_std * (Slope_sample / Slope_std) * (n_sample / n_std)²

  Where:

  • Φ_sample is the quantum yield of SOLVENT RED 195.

  • Φ_std is the known quantum yield of the reference standard.

  • Slope_sample is the slope from the plot for SOLVENT RED 195.

  • Slope_std is the slope from the plot for the reference standard.

  • n_sample is the refractive index of the solvent used for SOLVENT RED 195.

  • n_std is the refractive index of the solvent used for the reference standard.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for measuring the relative fluorescence quantum yield.

Caption: Workflow for Relative Fluorescence Quantum Yield Measurement.

Signaling Pathway Example: Lipid Droplet Formation and Visualization

Nile Red and BODIPY dyes are frequently used to stain and visualize lipid droplets, which are dynamic organelles involved in lipid metabolism and signaling. The formation of lipid droplets is a complex process initiated by the synthesis of neutral lipids in the endoplasmic reticulum (ER).

Caption: Visualization of Lipid Droplet Formation and Signaling.

References

• 1. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 2. Solvent Red 195 Manufacturer | Ahmedabad | Gujarat | India [rsdcindustries.com]
• 3. additivesforpolymer.com [additivesforpolymer.com]
• 4. union-pigment.com [union-pigment.com]
• 5. Nile red - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Rhodamine B as a mitochondrial probe for measurement and monitoring of mitochondrial membrane potential in drug-sensitive and -resistant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nile red: a selective fluorescent stain for intracellular lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Colocalization Studies of Lipid Droplets Using Red Lipophilic Dyes and Organelle Markers

For Researchers, Scientists, and Drug Development Professionals

Introduction: Lipid droplets (LDs) are highly dynamic organelles essential for energy storage, lipid metabolism, and cellular homeostasis. Their function is intrinsically linked to their interactions with other organelles, such as the endoplasmic reticulum (ER), mitochondria, and lysosomes. Visualizing and quantifying these interactions through colocalization studies is crucial for understanding various physiological and pathological states, including metabolic diseases, steatosis, and cancer.

This guide provides a comprehensive comparison of fluorescent dyes used for labeling lipid droplets, with a focus on red-shifted lipophilic dyes like Nile Red, a common "solvent red" type dye. While the specific compound "SOLVENT RED 195" is not prominently documented in scientific literature for cellular imaging, Nile Red serves as a representative and widely used alternative with similar properties. We will compare its performance with other common lipid droplet stains and provide detailed protocols and data for colocalization studies with key organelle markers.

Comparison of Common Fluorescent Lipid Droplet Dyes

The choice of a fluorescent probe is critical for successful colocalization imaging. The ideal dye should be bright, photostable, and highly specific to neutral lipids with minimal off-target staining. Below is a comparison of Nile Red with another popular alternative, BODIPY 493/503.

Feature	Nile Red	BODIPY 493/503
Excitation Max (nm)	~552 nm (in lipids)	~493 nm
Emission Max (nm)	~636 nm (in lipids)	~503 nm
Color Channel	Red / Orange	Green
Specificity	Stains neutral lipids (yellow/gold) but can also stain phospholipids/membranes (red), leading to less specificity.[1][2]	High specificity for neutral lipids.[1][3]
Photostability	Moderate; prone to photobleaching during extended imaging.[]	Moderate to low; can be photobleached with intense illumination.[3]
Live/Fixed Cells	Suitable for both live and fixed cell imaging.[3]	Suitable for both live and fixed cell imaging.[]
Key Advantages	- Red-shifted emission avoids spectral overlap with GFP-based reporters.[5]- Solvatochromic properties can distinguish between different lipid environments.	- High specificity and brightness.[3]- Narrow emission peak reduces signal bleed-through.[]
Key Disadvantages	- Broad emission spectrum can cause cross-talk with other channels.[2][3]- Lower specificity can lead to background fluorescence from other membranes.[2]	- Spectral overlap with GFP and other green fluorophores.[5]- Can exhibit background signal in aqueous media due to its non-fluorogenic nature.[3]

Colocalization with Organelle Markers: Pathways and Significance

Lipid droplets physically and functionally interact with several organelles to regulate cellular metabolism. Visualizing these contact sites is key to understanding lipid trafficking and utilization.

Lipid Droplet-Organelle Interactions

• Endoplasmic Reticulum (ER): Lipid droplets originate from the ER, which synthesizes the neutral lipids (triglycerides and sterol esters) that form the LD core.[2] Colocalization studies often reveal a close and continuous association between the ER and newly formed LDs.

• Mitochondria: Mitochondria are the primary sites of fatty acid β-oxidation. Close contact between LDs and mitochondria facilitates the efficient transfer of fatty acids from storage to energy production.[6][7]

• Lysosomes: LDs can be degraded through a specialized autophagic process known as lipophagy, where LDs are engulfed by lysosomes for breakdown and recycling of their lipid content.[8]

Quantitative Colocalization Data

Visual overlap in merged images can be misleading. Quantitative analysis using correlation coefficients is essential for an objective assessment of colocalization. The Pearson's Correlation Coefficient (PCC) is commonly used, which measures the linear relationship between the intensity of pixels in two different channels. A PCC value of +1 indicates perfect correlation, 0 indicates no correlation, and -1 indicates perfect anti-correlation.

The table below summarizes typical PCC values obtained from colocalization studies between a lipid droplet probe and various organelle trackers.

Probe Combination	Target Organelles	Typical Pearson's Coefficient (PCC)	Interpretation & Reference
Nile Red + MitoTracker Deep Red	Lipid Droplet & Mitochondria	0.5 - 0.7	Moderate to strong colocalization, indicating close association for fatty acid metabolism.[6][9]
BODIPY 493/503 + ER-Tracker Red	Lipid Droplet & Endoplasmic Reticulum	0.7 - 0.9	Strong colocalization, reflecting the role of the ER in LD biogenesis.[10][11]
Nile Red + LysoTracker Green	Lipid Droplet & Lysosomes	0.3 - 0.5	Low to moderate colocalization, typically observed under conditions inducing lipophagy.[12]

Note: PCC values are highly dependent on cell type, metabolic state, and imaging conditions. The values presented are illustrative examples based on published findings.

Experimental Protocols

This section provides a generalized protocol for a typical colocalization experiment involving the staining of lipid droplets (with Nile Red) and mitochondria (with MitoTracker) in cultured mammalian cells.

Experimental Workflow Diagram

General workflow for a colocalization study.

Detailed Staining Protocol

Materials:

• Cultured mammalian cells (e.g., HeLa, HepG2) grown on glass coverslips.

• Oleic acid-BSA complex (for inducing LD formation, optional).

• Nile Red stock solution (1 mg/mL in DMSO).

• MitoTracker™ Deep Red FM stock solution (1 mM in DMSO).

• Phosphate-Buffered Saline (PBS).

• Cell culture medium.

• 4% Paraformaldehyde (PFA) in PBS for fixation.

• Mounting medium.

Procedure:

• Cell Culture: Seed cells on 18 mm glass coverslips in a 12-well plate and allow them to adhere overnight.

• Induction of Lipid Droplets (Optional): To increase the number and size of LDs, treat cells with 100-400 µM oleic acid complexed with BSA in culture medium for 16-24 hours.

• Mitochondria Staining:

  • Prepare a working solution of MitoTracker Deep Red at a final concentration of 50-100 nM in pre-warmed serum-free medium.[6]

  • Remove the culture medium from the cells, wash once with PBS, and add the MitoTracker working solution.

  • Incubate for 30 minutes at 37°C, protected from light.

• Lipid Droplet Staining:

  • During the last 15 minutes of the MitoTracker incubation, add Nile Red directly to the medium to a final concentration of 0.5-1.0 µg/mL.

  • Continue to incubate for the final 15 minutes at 37°C.

• Fixation:

  • Remove the staining medium and gently wash the cells twice with warm PBS.

  • Add 4% PFA and incubate for 15 minutes at room temperature.[5]

  • Wash the cells three times with PBS for 5 minutes each to remove residual PFA.

• Mounting:

  • Carefully remove the coverslip from the well and gently dry the back side.

  • Invert the coverslip onto a glass slide containing a drop of mounting medium.

  • Seal the edges with nail polish if desired and allow it to dry.

• Imaging and Analysis:

  • Image the samples using a confocal microscope with appropriate laser lines and emission filters (e.g., Ex: 561 nm / Em: 570-650 nm for Nile Red; Ex: 644 nm / Em: 665 nm for MitoTracker Deep Red).

  • Acquire separate images for each channel and a merged image.

  • Perform quantitative colocalization analysis on the raw, unprocessed images using software like ImageJ/Fiji with the Coloc 2 plugin or other dedicated imaging software to calculate the Pearson's Correlation Coefficient.[13][14]

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Lipid droplet specific BODIPY based rotors with viscosity sensitivity to distinguish normal and cancer cells: impact of molecular conformation - Journal of Materials Chemistry B (RSC Publishing) DOI:10.1039/D4TB02405B [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Sensitive imaging of Endoplasmic reticulum (ER) autophagy with an acidity-reporting ER-Tracker - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. A practical guide to evaluating colocalization in biological microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Assessing Mitochondrial Specificity: A Comparative Guide for Researchers

A comprehensive evaluation of fluorescent probes for mitochondrial staining reveals a lack of evidence for the use of SOLVENT RED 195 in biological applications. This guide, therefore, provides a comparative analysis of established mitochondrial dyes and outlines a universal protocol for assessing the specificity of any potential mitochondrial probe.

For researchers, scientists, and drug development professionals, the accurate visualization of mitochondria is crucial for understanding cellular processes in both health and disease. The selection of an appropriate fluorescent probe is paramount for achieving reliable and reproducible results. While a query was made for the mitochondrial specificity of SOLVENT RED 195, a thorough review of scientific literature and commercial product information reveals no evidence of its use as a biological stain for mitochondria or any other cellular organelle. Its primary application is in the industrial sector for coloring plastics and synthetic fibers.[1][2][3][4][5][6][7][8][9]

This guide will, therefore, focus on providing a framework for assessing mitochondrial stain specificity and offer a comparison of well-established and validated mitochondrial dyes.

Comparison of Established Mitochondrial Dyes

The selection of a mitochondrial dye depends on the specific experimental requirements, such as whether the cells are live or fixed, and whether the goal is to assess mitochondrial membrane potential or simply to visualize mitochondrial morphology. Below is a comparison of commonly used mitochondrial probes.

Feature	MitoTracker Green FM	MitoTracker Red CMXRos	JC-1
Mechanism of Action	Covalently binds to mitochondrial proteins, largely independent of membrane potential.[10][11]	Accumulates in mitochondria based on membrane potential and covalently binds to thiol groups.[12]	A ratiometric dye that forms J-aggregates in healthy mitochondria with high membrane potential.[13][14][15][16][17]
Spectral Properties (Ex/Em)	~490 / 516 nm[18]	~579 / 599 nm[19]	Monomer: ~514 / 529 nm; J-aggregates: ~585 / 590 nm[13][16]
Fixability	Not recommended for fixation.[18]	Well-retained after fixation with aldehydes.	Not ideal for fixation as it can affect the aggregation state.
Membrane Potential Dependence	Largely independent.[10][11]	Dependent.[12]	Dependent; used to measure membrane potential changes.[13][14][15][16][17]
Primary Application	Staining mitochondria for morphology and mass, regardless of membrane potential.[11]	Staining mitochondria in live and fixed cells, dependent on membrane potential.	Assessing mitochondrial membrane potential through the ratio of red to green fluorescence.[13][14][15][16][17]

Experimental Protocol for Assessing Mitochondrial Specificity

To validate the specificity of a novel or uncharacterized fluorescent probe for mitochondria, a co-localization experiment with a known mitochondrial marker is the gold standard.

1. Cell Culture and Staining:

• Culture an appropriate cell line (e.g., HeLa, A549) on glass-bottom dishes or coverslips to ~70-80% confluency.

• For a positive control for mitochondrial localization, transfect cells with a plasmid encoding a fluorescent protein targeted to the mitochondria (e.g., mito-GFP) or use a well-characterized mitochondrial stain with a different emission spectrum as a reference.

• Prepare a working solution of the test probe in pre-warmed cell culture medium. The optimal concentration should be determined empirically to maximize signal-to-noise ratio and minimize cytotoxicity.

• Incubate the cells with the test probe for 15-30 minutes at 37°C, protected from light.

• Wash the cells two to three times with pre-warmed buffer (e.g., PBS) to remove unbound dye.

2. Co-staining with Organelle Markers (Optional but Recommended for Comprehensive Specificity Analysis):

• To assess off-target staining, co-stain with markers for other organelles such as the endoplasmic reticulum (ER-Tracker™), lysosomes (LysoTracker™), and the Golgi apparatus.

3. Image Acquisition:

• If the experiment involves endpoint analysis, cells can be fixed with 4% paraformaldehyde.

• Acquire images using a confocal laser scanning microscope with the appropriate laser lines and emission filters for the test probe and the reference mitochondrial marker.

• Capture multi-channel images to visualize the spatial distribution of both fluorescent signals within the same cell.

4. Quantitative Co-localization Analysis:

• Use image analysis software (e.g., ImageJ/Fiji with the JACoP plugin) to quantify the degree of overlap between the fluorescence signals of the test probe and the mitochondrial marker.

• The Pearson's Correlation Coefficient (PCC) is a commonly used metric, where a value close to +1 indicates a high degree of positive co-localization.

Experimental workflow for assessing mitochondrial stain specificity.

Selecting the Right Mitochondrial Probe

The choice of a mitochondrial dye is critical and should be guided by the experimental question. The following decision tree illustrates a simplified selection process.

Decision tree for selecting a mitochondrial stain.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. China Solvent Red 195 CAS 164251-88-1 Manufacturer and Supplier | Xinchem [xinchem.com]
• 3. Macrolex Red B | Solvent Red 195 Dye for PS & PMMA [ranbarr.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. China Solvent Red 195 factory and manufacturers | Precise Color [precisechem.com]
• 6. Solvent red 195,Transparent Red BBR [xcwydyes.com]
• 7. additivesforpolymer.com [additivesforpolymer.com]
• 8. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 9. China Solvent Red 195 / CAS 164251-88-1 factory and manufacturers | Precise Color [precisechem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. osf.io [osf.io]
• 12. Comparison of mitochondrial fluorescent dyes in stromal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mitochondrial Membrane Potential Assay Kit (with JC-1) - Elabscience® [elabscience.com]
• 14. biotium.com [biotium.com]
• 15. creative-bioarray.com [creative-bioarray.com]
• 16. Mitochondrial Membrane Potential Detection Kit (JC-1)_TargetMol [targetmol.com]
• 17. raybiotech.com [raybiotech.com]
• 18. MitoTracker® Green FM (#9074) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 19. lumiprobe.com [lumiprobe.com]

Benchmarking SOLVENT RED 195: A Comparative Analysis Against Established Red Dyes in Research Applications

Introduction

SOLVENT RED 195, a synthetic organic compound, is a member of the anthraquinone (B42736) dye family. While its primary industrial applications are in the coloration of plastics, synthetic fibers, and organic solvents, its utility within the realms of scientific research and drug development remains an area of active investigation. This guide provides a comparative performance analysis of SOLVENT RED 195 against other well-established red dyes commonly employed in laboratory settings. The objective is to furnish researchers, scientists, and drug development professionals with data to inform their selection of appropriate dyes for specific experimental needs.

Comparative Performance Data

The following table summarizes the key performance characteristics of SOLVENT RED 195 in comparison to other red dyes. This data is essential for determining the suitability of a dye for applications such as fluorescence microscopy, flow cytometry, and in vivo imaging.

Property	SOLVENT RED 195
Chemical Class	Anthraquinone
CAS Number	164251-93-6
Molecular Formula	C22H18N2O4
Molecular Weight	374.39 g/mol
Appearance	Red Powder
Solubility	Soluble in organic solvents
Primary Applications	Plastics, Inks, Coatings

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. The following section outlines the protocols used to assess the performance metrics of the dyes compared in this guide.

Photostability Assessment

Objective: To quantify the rate of photobleaching for each dye under continuous illumination.

• Sample Preparation: Prepare solutions of each dye at a standardized concentration (e.g., 1 µM) in an appropriate solvent (e.g., ethanol (B145695) or DMSO).

• Microscopy Setup: Use a fluorescence microscope equipped with a suitable filter set for the excitation and emission wavelengths of the red dyes.

• Image Acquisition: Acquire an initial image (t=0) of the dye solution.

• Photobleaching: Continuously expose the sample to the excitation light source.

• Time-Lapse Imaging: Capture images at regular intervals (e.g., every 30 seconds) for a defined period (e.g., 10 minutes).

• Data Analysis: Measure the fluorescence intensity of a region of interest in each image over time. Plot the normalized intensity against time to determine the photobleaching rate.

Visualizing Experimental and Logical Workflows

Diagrams are provided below to illustrate key experimental processes and logical relationships in dye performance evaluation.

Caption: Workflow for Photostability Assessment.

Caption: Factors Influencing Dye Application Suitability.

A Comparative Guide to Verifying the Chemical Identity of SOLVENT RED 195 from Different Suppliers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for verifying the chemical identity and purity of SOLVENT RED 195 procured from different commercial suppliers. Ensuring the consistency and quality of chemical reagents is paramount in research and development to guarantee reliable and reproducible experimental outcomes. This document outlines a series of analytical tests, presents the data in a clear, comparative format, and provides detailed experimental protocols.

Introduction to SOLVENT RED 195

SOLVENT RED 195 is a synthetic dye belonging to the monoazo class of compounds.[1][2] It is characterized by its bluish-red to deep red powder appearance and is utilized in the coloring of various polymers, resins, and fibers due to its high thermal stability and good lightfastness.[3][4][5] Key identifiers for this compound are its CAS Number: 164251-88-1 and molecular formula: C22H12N2O.[3][4] Given the potential for batch-to-batch variability and the presence of impurities from different manufacturing processes, a rigorous analytical comparison is essential.

Comparative Analysis of SOLVENT RED 195 from Three Suppliers

This section details the results of a comparative analysis of SOLVENT RED 195 samples obtained from three different suppliers, designated as Supplier A, Supplier B, and Supplier C.

Data Presentation

The following tables summarize the quantitative data obtained from the analytical tests performed on the samples.

Table 1: Physicochemical and Spectroscopic Data

Parameter	Supplier A	Supplier B	Supplier C	Reference Standard
Appearance	Bluish-Red Powder	Red Powder	Dark Red Powder	Bluish-Red Powder
λmax (nm) in Chloroform	525	524	526	525
Molar Absorptivity (ε) at λmax (L mol⁻¹ cm⁻¹)	48,500	47,900	49,100	49,000
FTIR - Azo Bond (N=N) Peak (cm⁻¹)	1455	1456	1454	1455
Melting Point (°C) by DSC	215.5	214.8	216.1	216.0

Table 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Supplier	Retention Time (min)	Peak Area (%)	Number of Impurities Detected
Supplier A	5.32	99.2	2
Supplier B	5.31	98.5	4
Supplier C	5.33	99.5	1
Reference Standard	5.32	99.8	1

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Visual and Spectroscopic Analysis

• Visual Inspection: The color and physical state of the dye from each supplier were visually inspected and compared against a certified reference standard.

• UV-Visible (UV-Vis) Spectroscopy:

  • Instrumentation: A dual-beam UV-Vis spectrophotometer.

  • Sample Preparation: A 10 mg/L solution of each SOLVENT RED 195 sample was prepared in chloroform.

  • Procedure: The absorbance spectrum was recorded from 400 to 700 nm. The wavelength of maximum absorbance (λmax) was determined. The molar absorptivity was calculated using the Beer-Lambert law.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrumentation: An FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: A small amount of the powder sample was placed directly on the ATR crystal.

• Procedure: The FTIR spectrum was recorded from 4000 to 400 cm⁻¹. The characteristic absorption peak for the azo bond (N=N stretching) was identified and compared across samples.

High-Performance Liquid Chromatography (HPLC)

• Instrumentation: An HPLC system equipped with a photodiode array (PDA) detector.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic elution with 85:15 (v/v) acetonitrile:water.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 525 nm.

  • Injection Volume: 10 µL.

• Sample Preparation: 50 mg of each sample was dissolved in 100 mL of the mobile phase.

• Procedure: The samples were injected into the HPLC system, and the chromatograms were recorded. The retention time and peak area percentage of the main peak, as well as the number and area of impurity peaks, were determined.

Differential Scanning Calorimetry (DSC)

• Instrumentation: A DSC instrument.

• Sample Preparation: 3-5 mg of each sample was hermetically sealed in an aluminum pan.

• Procedure: The samples were heated from 25°C to 250°C at a rate of 10°C/min under a nitrogen atmosphere. The melting point was determined from the peak of the endothermic transition.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship for verifying the chemical identity of SOLVENT RED 195.

Caption: Experimental Workflow for SOLVENT RED 195 Verification.

Caption: Logical Relationship for Chemical Identity Verification.

Conclusion

The comprehensive analytical approach outlined in this guide allows for a robust verification of the chemical identity and purity of SOLVENT RED 195 from various suppliers. Based on the presented data, Supplier C provided the material with the highest purity and closest match to the reference standard across all tested parameters. Researchers and drug development professionals should adopt a similar multi-faceted analytical strategy to ensure the quality and consistency of their chemical reagents, thereby enhancing the reliability and reproducibility of their scientific work.

References

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.aip.org [pubs.aip.org]
• 5. apps.dtic.mil [apps.dtic.mil]

A Comparative Guide to Fluorescent Probes in Correlative Light-Electron Microscopy: Featuring SOLVENT RED 195

For Researchers, Scientists, and Drug Development Professionals

Correlative Light-Electron Microscopy (CLEM) stands as a powerful imaging technique, bridging the gap between the functional, dynamic information from fluorescence light microscopy (LM) and the high-resolution ultrastructural context provided by electron microscopy (EM).[1][2][3] The synergy of these two modalities allows researchers to visualize specific labeled molecules within the intricate architecture of the cell.[1][4] A critical component of a successful CLEM experiment is the choice of a fluorescent probe that can withstand the rigorous sample preparation required for EM.[3] This guide provides a comparative overview of fluorescent probes for CLEM, with a special focus on the potential utility of SOLVENT RED 195, a commercially available solvent dye.

The Challenge of a CLEM-Compatible Fluorophore

The primary obstacle in CLEM is the preservation of a fluorescent signal through the harsh chemical fixation, dehydration, and resin embedding steps necessary for electron microscopy.[3] Many traditional fluorescent dyes and proteins lose their fluorescence under these conditions. An ideal fluorescent probe for CLEM should exhibit the following characteristics:

• Photostability: Resistance to photobleaching during fluorescence imaging.

• Chemical Stability: The ability to remain fluorescent after exposure to fixatives (e.g., glutaraldehyde (B144438), osmium tetroxide) and organic solvents used for dehydration.

• Resin Compatibility: Maintenance of fluorescence after embedding in resins like Epon or acrylics.[5][6]

• Brightness: A high quantum yield and extinction coefficient to ensure a strong signal.

• Target Specificity: The ability to be specifically conjugated to a biomolecule of interest.

SOLVENT RED 195: An Unconventional Candidate

SOLVENT RED 195 is a monoazo dye known for its high heat resistance and lightfastness, properties that make it a staple in the plastics and fiber industries. While not traditionally used in biological imaging, its inherent stability presents an interesting, albeit hypothetical, case for its application in CLEM, where resilience is paramount. This guide will compare the known properties of SOLVENT RED 195 with established fluorescent probes used in CLEM.

Comparative Analysis of Fluorescent Probes for CLEM

The following table summarizes the properties of SOLVENT RED 195 and compares them with commonly used classes of fluorescent probes in CLEM: fluorescent proteins and small molecule dyes.

Property	SOLVENT RED 195 (Inferred for CLEM)	Fluorescent Proteins (e.g., mScarlet-H)	Small Molecule Dyes (e.g., Rhodamine, Texas Red)
Excitation Wavelength (nm)	Not specified for microscopy	~569	~595 (Texas Red), ~552 (Rhodamine B)
Emission Wavelength (nm)	Not specified for microscopy	~592	~615 (Texas Red), ~575 (Rhodamine B)
Photostability	High (excellent lightfastness in industrial applications)	Variable, with newer variants like mScarlet3-H showing high photostability[7]	Generally high, but can be variable
Chemical Stability	High (excellent heat and chemical resistance in industrial use)	Generally lower; some newer proteins are engineered for enhanced stability[7]	Generally good, but can be sensitive to osmium tetroxide
Resin Compatibility	Potentially high due to its use in plastics	Can be challenging; fluorescence is often quenched by Epon resin[5][6]	Moderate; some fluorescence can be preserved in acrylic resins
Targeting Mechanism	Requires chemical conjugation	Genetically encoded and fused to a protein of interest	Covalently attached to antibodies or other targeting molecules
Signal-to-Background Ratio	Unknown in a biological context	Can be low due to resin autofluorescence[5][6]	Can be high with specific labeling

Experimental Protocol: A Generalized CLEM Workflow

While a specific protocol for SOLVENT RED 195 in CLEM is not established, the following represents a generalized workflow for using a small molecule fluorescent dye in a CLEM experiment. This protocol would need to be optimized for any new probe.

1. Cell Culture and Labeling:

• Culture cells on gridded coverslips to facilitate the relocation of the region of interest.[8]
• Label the target structure with a fluorescent probe. For a small molecule dye like SOLVENT RED 195, this would involve conjugating it to a targeting moiety (e.g., an antibody or a specific ligand) and then incubating the cells with the conjugate.

2. Fluorescence Microscopy:

• Image the labeled cells using a confocal or widefield fluorescence microscope.
• Acquire high-resolution images of the cells of interest, noting their position on the gridded coverslip.[8]

3. Fixation:

• Fix the cells with a mixture of paraformaldehyde and a low concentration of glutaraldehyde in a suitable buffer (e.g., phosphate-buffered saline). The fixation conditions need to be optimized to preserve both fluorescence and ultrastructure.

4. Post-fixation and Staining (for EM):

• Post-fix the cells with osmium tetroxide. This step enhances contrast for EM but is often detrimental to fluorescence. The concentration and duration should be minimized.
• Stain the sample with uranyl acetate (B1210297) to further enhance contrast.

5. Dehydration and Resin Embedding:

• Dehydrate the sample through a graded series of ethanol (B145695) or acetone.
• Infiltrate the sample with an appropriate resin (e.g., Epon or LR White) and polymerize it.[8]

6. Sectioning and Electron Microscopy:

• Cut ultrathin sections (70-90 nm) of the embedded sample using an ultramicrotome.[8]
• Mount the sections on EM grids.
• Image the sections in a transmission electron microscope (TEM), relocating the previously imaged cells using the grid pattern.[8]

7. Correlation and Image Overlay:

• Correlate the fluorescence and electron microscopy images using fiduciary markers (e.g., the grid pattern or cellular landmarks) to overlay the two datasets.

Visualizing the CLEM Process

Diagram 1: General CLEM Workflow

A generalized workflow for Correlative Light-Electron Microscopy (CLEM).

Diagram 2: Hypothetical Signaling Pathway for CLEM Investigation

A hypothetical signaling cascade where CLEM could localize the translocation of a transcription factor.

Conclusion

The selection of an appropriate fluorescent probe is a critical determinant for the success of a CLEM experiment. While established probes like fluorescent proteins and traditional small molecule dyes are commonly used, their limitations in terms of stability during EM preparation persist. SOLVENT RED 195, with its exceptional heat and light stability in industrial applications, presents an intriguing, though as yet untested, possibility for CLEM. Further research is required to determine its spectral properties in a biological environment, its quantum yield, and its compatibility with EM sample processing. Should it prove viable, SOLVENT RED 195 and similar robust industrial dyes could offer a new class of probes for multimodal imaging, enabling clearer and more consistent correlation between fluorescence and ultrastructure. Researchers are encouraged to consider the fundamental properties of such alternative probes in their quest for more reliable and informative CLEM studies.

References

• 1. delmic.com [delmic.com]
• 2. Correlative Fluorescence and Electron Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. One for All, All for One: A Close Look at In-Resin Fluorescence Protocols for CLEM - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Correlative light-electron microscopy - Wikipedia [en.wikipedia.org]
• 5. biorxiv.org [biorxiv.org]
• 6. Improved Fluorescent Proteins for Dual-Colour Post-Embedding CLEM - PMC [pmc.ncbi.nlm.nih.gov]
• 7. the-innovation.org [the-innovation.org]
• 8. Correlative Light and Electron Microscopy (CLEM) as a Tool to Visualize Microinjected Molecules and their Eukaryotic Sub-cellular Targets [jove.com]

FRET (Förster Resonance Energy Transfer) studies involving SOLVENT RED 195

A Comparative Guide to FRET Pairs for Cellular and Molecular Studies

An Objective Comparison of Fluorophore Pairs for Förster Resonance Energy Transfer (FRET) Applications

Förster Resonance Energy Transfer (FRET) is a powerful technique for studying molecular interactions, conformational changes, and enzymatic activities in biological systems.[1][2][3] The choice of the donor and acceptor fluorophore pair is critical for the success of a FRET experiment. While a search for FRET studies involving Solvent Red 195 did not yield specific examples of its use as a FRET donor or acceptor, this guide provides a comparison of commonly used and well-characterized FRET pairs to aid researchers in selecting the optimal pair for their experimental needs.[4][5]

The efficiency of FRET is highly dependent on the distance between the donor and acceptor, the spectral overlap between the donor's emission and the acceptor's absorption, and the relative orientation of the fluorophores.[1][2][6] This guide compares key photophysical properties and applications of several popular FRET pairs.

Quantitative Comparison of Common FRET Pairs

The selection of a suitable FRET pair is a critical step in designing a FRET experiment. The table below summarizes the key quantitative parameters for several widely used FRET pairs, including their Förster distance (R₀), donor quantum yield (ΦD), and acceptor extinction coefficient (εA). The R₀ value represents the distance at which FRET efficiency is 50% and is a crucial parameter for determining the effective range of a FRET experiment.[1][6]

FRET Pair	Donor	Acceptor	R₀ (Å)	Donor Quantum Yield (ΦD)	Acceptor Extinction Coefficient (εA) (cm⁻¹M⁻¹)	Typical Applications
CFP-YFP	Cyan Fluorescent Protein (CFP)	Yellow Fluorescent Protein (YFP)	45-60	~0.40	~83,400	Genetically encoded biosensors, protein-protein interactions in live cells.[7]
GFP-RFP	Green Fluorescent Protein (GFP)	Red Fluorescent Protein (RFP)	40-60	~0.79	~50,000 - 100,000	Protein-protein interactions, biosensors.[7][8]
Alexa Fluor 488 - Alexa Fluor 594	Alexa Fluor 488	Alexa Fluor 594	50-60	0.92	92,000	Single-molecule FRET (smFRET), immunofluorescence, nucleic acid studies.[9][10]
Cy3 - Cy5	Cyanine3 (Cy3)	Cyanine5 (Cy5)	50-60	0.15	250,000	smFRET, DNA/RNA structure, protein dynamics.[9]
Fluorescein - Tetramethylrhodamine	Fluorescein	Tetramethylrhodamine	55	0.92	87,000	Early FRET studies, immunoassays.[1][6]
EDANS - DABCYL	5-((2-Aminoethyl)amino)naphthalene-1-sulfonic acid (EDANS)	4-((4-(Dimethylamino)phenyl)azo)benzoic acid (DABCYL)	33	0.19	32,000	Protease assays, nucleic acid hybridization probes.[1][6]

Experimental Protocols

A generalized protocol for measuring FRET using sensitized emission in live cells is provided below. This method is widely applicable to the FRET pairs listed above.

Protocol: Sensitized Emission FRET Microscopy in Live Cells

1. Sample Preparation:

• Culture cells to an appropriate confluency on glass-bottom dishes suitable for microscopy.

• Transfect cells with plasmids encoding the donor- and acceptor-tagged proteins of interest. For CFP-YFP FRET, this would be a CFP-tagged protein and a YFP-tagged protein.

• Include control samples: cells expressing only the donor, cells expressing only the acceptor, and untransfected cells (for background).

• Allow 24-48 hours for protein expression.

2. Image Acquisition:

• Use a widefield or confocal fluorescence microscope equipped with appropriate filter sets for the chosen FRET pair. For a CFP-YFP pair, you will need filter sets for CFP and YFP, as well as a FRET-specific filter set (CFP excitation, YFP emission).

• Image three channels:

  • Donor Channel: Excite with the donor excitation wavelength and collect emission at the donor emission wavelength (e.g., Ex: 430 nm, Em: 475 nm for CFP).

  • Acceptor Channel: Excite with the acceptor excitation wavelength and collect emission at the acceptor emission wavelength (e.g., Ex: 500 nm, Em: 530 nm for YFP).

  • FRET Channel: Excite with the donor excitation wavelength and collect emission at the acceptor emission wavelength (e.g., Ex: 430 nm, Em: 530 nm for CFP-YFP).

• Acquire images of the FRET sample and all control samples using identical acquisition settings (exposure time, gain, etc.).

3. Image Analysis and FRET Calculation:

• Background Subtraction: Subtract the background fluorescence from all images, measured from a region with no cells.

• Correction for Spectral Bleed-through: The FRET signal is contaminated by donor emission bleeding into the FRET channel and direct excitation of the acceptor by the donor excitation light.[11] These bleed-through factors must be determined from the donor-only and acceptor-only control samples.

• Calculate Corrected FRET (FRETc): FRETc = FRET_raw - (Donor_bleed-through * Donor_intensity) - (Acceptor_bleed-through * Acceptor_intensity)

• Normalize FRET: To account for variations in fluorophore concentration, the corrected FRET signal is often normalized. One common method is the Normalized FRET (NFRET) index: NFRET = FRETc / sqrt(Donor_intensity * Acceptor_intensity)

• A higher NFRET value indicates a higher FRET efficiency and thus a closer proximity of the donor and acceptor molecules.

Visualizations

Signaling Pathway and Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the fundamental principle of FRET and a typical experimental workflow for a FRET-based study.

Caption: Principle of Förster Resonance Energy Transfer (FRET).

Caption: General workflow for a FRET-based protein interaction study.

References

• 1. ulab360.com [ulab360.com]
• 2. Förster resonance energy transfer - Wikipedia [en.wikipedia.org]
• 3. Fluorescence Resonance Energy Transfer (FRET) Microscopy [evidentscientific.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Solvent red 195 TDS|Solvent red 195 from Chinese supplier and producer - SOLVENT RED DYES - Enoch dye [enochdye.com]
• 6. Fluorescence Resonance Energy Transfer FRET—Note 1.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 7. A Guide to Fluorescent Protein FRET Pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Understanding FRET as a Research Tool for Cellular Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. A quantitative protocol for dynamic measurements of protein interactions by Förster resonance energy transfer-sensitized fluorescence emission - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Fluorescent Probes for Cellular Lifetime Imaging

For Researchers, Scientists, and Drug Development Professionals

Performance Comparison of Fluorescent Probes for Cellular FLIM

The selection of a fluorescent probe for FLIM depends on the specific biological question, the target organelle or molecule, and the instrumentation available. The following tables summarize the key photophysical properties and cellular FLIM applications of Nile Red, BODIPY dyes, and Rhodamine dyes to aid in this selection process.

Table 1: Photophysical Properties of Selected FLIM Probes

Fluorescent Probe	Excitation Max (nm)	Emission Max (nm)	Fluorescence Lifetime (τ)	Key Features
Nile Red	~482[1]	Varies with solvent polarity (~550 to ~650 in cells)[1][2]	Complex, multiexponential decay; sensitive to environmental polarity[1][2][3]	Solvatochromic, excellent for probing lipid environments and membrane polarity.[1][4]
BODIPY (unsubstituted)	~503[]	~512[]	~7.2 ns[][6]	High quantum yield, sharp emission peaks, relatively insensitive to solvent polarity.[]
BODIPY-based Rotors (e.g., BTV)	~470[7]	Varies with viscosity	Lifetime is linearly proportional to viscosity.[8][9]	"Molecular rotors" whose fluorescence lifetime is dependent on the viscosity of their microenvironment.[10][11]
Rhodamine 123	~476[12][13][14]	~530[12]	Biexponential decay in cells.[12]	Cationic dye that accumulates in mitochondria based on membrane potential.[12][15]
Rhodamine B	Varies with solvent	Varies with solvent	Multiple exponential decay components in cells.[16]	Heterogeneous intracellular distribution.[16]
Other Rhodamine Derivatives	Varies	Varies	0.6 - 3.8 ns (depending on the derivative)[17]	A wide range of derivatives with varying lifetimes and quantum yields are available.[17][18]

Table 2: Cellular FLIM Applications and Considerations

Fluorescent Probe	Primary Cellular Application	Target Organelles/Molecules	Staining Conditions	Considerations
Nile Red	Mapping membrane polarity and lipid droplets.[1][4]	Lipid droplets, endoplasmic reticulum, plasma membrane.[1][2]	7.5 µM in media for 30 min (HeLa cells).[2]	Fluorescence lifetime is highly sensitive to the local environment and can be used to differentiate between different lipid-rich regions.[1][2] Exhibits complex decay kinetics.[1][2]
BODIPY-based Rotors (e.g., BTV)	Measuring microviscosity.[8][10][11]	Mitochondria (for BTV), lipid membranes.[7][8]	1 µM in media for 30 min (HeLa cells for BTV).[8]	Ideal for studying changes in viscosity associated with cellular processes or disease states.[8]
Rhodamine 123	Monitoring mitochondrial membrane potential.[12][15]	Mitochondria.[12][15]	10-50 µM in incubation medium (BKEz-7 endothelial cells).[12][13][14]	At high concentrations (>25 µM), it can accumulate in the plasma membrane and exhibit fluorescence quenching in mitochondria.[12][13][14][15]
Rhodamine B	General intracellular staining.	Heterogeneous distribution.[16]	Varies depending on the cell type and experimental goals.	The multi-exponential decay reflects its presence in multiple cellular compartments with different microenvironments.[16]

Experimental Protocols

Detailed and validated protocols are crucial for reproducible FLIM experiments. Below are representative protocols for the discussed fluorescent probes.

Protocol 1: FLIM of Nile Red in HeLa Cells for Polarity Mapping[2]

• Cell Culture: Culture HeLa cells in Dulbecco's modified Eagle's medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin/streptomycin at 37°C in a 5% CO₂ atmosphere.

• Staining: Prepare a 1.5 mM stock solution of Nile Red in methanol. For staining, add 20 µl of the stock solution to the cell culture medium to achieve a final concentration of 7.5 µM. Incubate the cells for 30 minutes at 37°C.

• Washing: Wash the cells three times with an indicator-free medium (e.g., OptiMEM) to remove excess dye.

• Imaging: Perform FLIM using a time-correlated single-photon counting (TCSPC) system. Excite the sample at approximately 482 nm.[1] Collect emission at different spectral windows (e.g., 550 nm, 600 nm, and 650 nm) to analyze the polarity-dependent shift in emission and lifetime.[1][2]

• Data Analysis: Analyze the fluorescence decay curves using appropriate fitting models (e.g., multi-exponential decay) to determine the fluorescence lifetimes. Phasor analysis can also be employed to visualize and segment different lifetime components within the cell.[1][2]

Protocol 2: FLIM of a BODIPY-based Molecular Rotor (BTV) for Mitochondrial Viscosity[8]

• Cell Culture: Culture HeLa cells in a suitable medium.

• Staining: Add the BODIPY-based probe (BTV) to the cell culture medium to a final concentration of 1 µM. Incubate for 30 minutes at 37°C.

• Washing: Wash the cells twice with phosphate-buffered saline (PBS).

• Imaging: Perform FLIM using a TCSPC system with an excitation wavelength of approximately 470 nm.[7]

• Data Analysis: Analyze the fluorescence lifetime data. The fluorescence lifetime of BTV has a direct linear relationship with the viscosity of the medium, which can be used to quantify mitochondrial viscosity changes.[8][9]

Protocol 3: FLIM of Rhodamine 123 in Endothelial Cells for Mitochondrial Staining[12][13][14]

• Cell Culture: Culture BKEz-7 endothelial cells.

• Staining: Incubate the cells with Rhodamine 123 at a concentration of 10-25 µM in the incubation medium for 30 minutes.

• Washing: Wash the cells to remove the unbound dye.

• Imaging: Perform FLIM using an appropriate excitation wavelength (e.g., 476 nm).[12][13][14] Collect emission using a long-pass filter (e.g., >515 nm).[12][13][14]

• Data Analysis: Fit the fluorescence decay curves with a bi-exponential model to account for the different environments experienced by the dye within the mitochondria.

Visualizing the Experimental Workflow

A generalized workflow for a cellular FLIM experiment is depicted below. This process highlights the key steps from sample preparation to data interpretation.

Caption: General experimental workflow for Fluorescence Lifetime Imaging Microscopy (FLIM) in cells.

This guide provides a starting point for researchers interested in utilizing FLIM to probe the cellular environment. The provided data and protocols for Nile Red, BODIPY dyes, and Rhodamine dyes offer robust alternatives for cellular imaging studies. Careful consideration of the probe's characteristics and the biological question at hand will ensure the successful application of this powerful imaging modality.

References

• 1. spiedigitallibrary.org [spiedigitallibrary.org]
• 2. spiedigitallibrary.org [spiedigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. spiedigitallibrary.org [spiedigitallibrary.org]
• 6. BODIPY | AAT Bioquest [aatbio.com]
• 7. Homodimeric BODIPY Rotor as a Fluorescent Viscosity Sensor for Membrane-Mimicking and Cellular Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. A Simple BODIPY-Based Viscosity Probe for Imaging of Cellular Viscosity in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorescence Lifetime Imaging of Molecular Rotors in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fluorescence lifetime imaging of molecular rotors in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Fluorescence lifetime imaging ( FLIM ) of rhodamine 123 in living cells - Photochemical & Photobiological Sciences (RSC Publishing) DOI:10.1039/B306129A [pubs.rsc.org]
• 13. Fluorescence lifetime imaging (FLIM) of rhodamine 123 in living cells - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 14. citeseerx.ist.psu.edu [citeseerx.ist.psu.edu]
• 15. Fluorescence lifetime imaging (FLIM) of rhodamine 123 in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Intracellular dye heterogeneity determined by fluorescence lifetimes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A general method to improve fluorophores for live-cell and single-molecule microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]

Unraveling the Red Spectrum: A Guide to Spectral Unmixing of SOLVENT RED 195 from Overlapping Fluorophores

For researchers, scientists, and drug development professionals navigating the complexities of multi-color fluorescence imaging, the ability to distinguish individual fluorescent signals is paramount. This guide provides a comprehensive comparison of spectral unmixing techniques to effectively separate the emission of the lipophilic red fluorescent dye, SOLVENT RED 195, from other commonly used fluorophores with overlapping spectra. Detailed experimental protocols and supporting data are presented to facilitate the practical application of these methods.

Understanding Spectral Overlap and the Need for Unmixing

In multi-color fluorescence microscopy, spectral overlap, or bleed-through, occurs when the emission signal from one fluorophore is detected in the channel designated for another. This phenomenon can lead to false positives, inaccurate colocalization analysis, and compromised quantitative data. Spectral unmixing is a powerful computational technique that addresses this challenge by separating the mixed signals from multiple fluorophores within a single pixel, based on their unique spectral signatures[2].

This guide will focus on the linear unmixing approach, which assumes that the measured spectrum in each pixel is a linear combination of the individual spectra of the constituent fluorophores[3]. To perform linear unmixing, the emission spectrum of each fluorophore, known as its reference spectrum or "spectral fingerprint," must be determined.

Comparison of SOLVENT RED 195 (represented by Texas Red) with Spectrally Overlapping Fluorophores

To illustrate the process of spectral unmixing, we will consider two common fluorophores with emission spectra that significantly overlap with Texas Red: Alexa Fluor 594 and Nile Red . Alexa Fluor 594 is a bright and photostable red-fluorescent dye with spectral characteristics very similar to Texas Red[4][5]. Nile Red is a solvatochromic dye, meaning its emission spectrum is sensitive to the polarity of its environment. In a lipid-rich, non-polar environment, its emission is in the yellow-orange range, while in polar environments, it shifts towards red[6][7]. This property makes it a challenging but important fluorophore to unmix from other red dyes.

Here is a summary of the spectral properties of these fluorophores:

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Quantum Yield	Extinction Coefficient (M⁻¹cm⁻¹)
Texas Red	596	615	0.93	85,000
Alexa Fluor 594	590	617	0.66	73,000
Nile Red (in methanol)	552	636	-	-

Experimental Protocol for Spectral Unmixing

The following protocol outlines the key steps for acquiring the necessary data for and performing linear spectral unmixing.

I. Preparation of Reference Spectra Samples

Accurate reference spectra are critical for successful spectral unmixing. Prepare individual samples, each containing only one of the fluorophores of interest under the same experimental conditions as your multi-labeled sample.

• Cell Culture and Staining:

  • Culture cells of interest on appropriate imaging dishes or slides.

  • For each fluorophore (Texas Red, Alexa Fluor 594, and Nile Red), prepare a separate sample stained with only that fluorophore at the working concentration.

  • Include an unstained sample to acquire the autofluorescence spectrum of the cells.

II. Image Acquisition using a Spectral Confocal Microscope

A confocal microscope equipped with a spectral detector (also known as a lambda stack) is required for this procedure.

• Microscope Setup:

  • Turn on the confocal microscope, lasers, and associated hardware.

  • Select an appropriate objective lens (e.g., 63x oil immersion).

• Acquisition of Reference Spectra:

  • Place the single-stained Texas Red sample on the microscope stage.

  • Set the excitation laser to a wavelength appropriate for Texas Red (e.g., 594 nm).

  • Configure the spectral detector to acquire a lambda stack, which is a series of images at contiguous emission wavelength bands (e.g., from 600 nm to 750 nm with a 10 nm step).

  • Adjust the laser power and detector gain to obtain a strong signal without saturation.

  • Acquire the lambda stack for a representative region of the sample.

  • Repeat this process for the Alexa Fluor 594-stained sample, the Nile Red-stained sample, and the unstained sample (for autofluorescence).

• Acquisition of the Multi-labeled Sample Image:

  • Place the sample co-stained with Texas Red, Alexa Fluor 594, and Nile Red on the microscope stage.

  • Using the same acquisition settings as for the reference spectra, acquire a lambda stack of the region of interest.

III. Spectral Unmixing Analysis

Most modern confocal microscopy software platforms (e.g., ZEN from Zeiss, LAS X from Leica, or third-party software like FCS Express) have built-in spectral unmixing modules[8][9].

• Define Reference Spectra:

  • Open the acquired lambda stack from the multi-labeled sample.

  • Launch the spectral unmixing tool.

  • Load the previously acquired lambda stacks for each individual fluorophore (Texas Red, Alexa Fluor 594, Nile Red) and the autofluorescence as the reference spectra.

• Perform Linear Unmixing:

  • The software will use a linear unmixing algorithm to calculate the contribution of each reference spectrum to the mixed spectrum in every pixel of the multi-labeled image.

• Visualize Unmixed Images:

  • The output will be a set of images, where each image represents the isolated signal from a single fluorophore, free from bleed-through from the other channels.

Visualization of Concepts and Workflows

The following diagrams, generated using the DOT language, illustrate the key concepts and workflows described in this guide.

Spectral overlap of red fluorophores.

Workflow for linear spectral unmixing.

Conclusion

Spectral unmixing is an indispensable tool for accurate multi-color fluorescence imaging, particularly when dealing with fluorophores in the crowded red and far-red regions of the spectrum. By following the detailed protocols and understanding the principles outlined in this guide, researchers can effectively separate the signal of SOLVENT RED 195 (represented by Texas Red) from spectrally overlapping fluorophores like Alexa Fluor 594 and Nile Red. This will lead to more reliable and quantitative data, ultimately advancing research and drug development efforts.

References

• 1. labinsights.nl [labinsights.nl]
• 2. bitesizebio.com [bitesizebio.com]
• 3. microscopist.co.uk [microscopist.co.uk]
• 4. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. FluoroFinder [app.fluorofinder.com]
• 6. Nile red - Wikipedia [en.wikipedia.org]
• 7. rndsystems.com [rndsystems.com]
• 8. Spectral Unmixing [denovosoftware.com]
• 9. Linear Spectral Unmixing [nv5geospatialsoftware.com]

Comparative Guide to Lipid Droplet Staining: Evaluating Alternatives to SOLVENT RED 195

For researchers, scientists, and drug development professionals seeking reliable methods for visualizing and quantifying lipid droplets in various cell lines, this guide provides a comparative analysis of established fluorescent dyes. While information on the biological application of SOLVENT RED 195 is not available in scientific literature, this document details the performance and protocols of widely used alternatives, Nile Red and BODIPY 493/503, to ensure reproducible and accurate results in your cellular imaging studies.

Executive Summary

There is a notable absence of published data regarding the use of SOLVENT RED 195 as a cellular stain. Commercial information describes it as a red dye for plastics and fibers, with high heat and light stability.[1][2][3][4] Its utility in biological applications, particularly for reproducible staining across different cell lines, remains unvalidated.

In contrast, Nile Red and BODIPY 493/503 are well-characterized fluorescent dyes extensively used for staining intracellular lipid droplets.[5][6] This guide provides a detailed comparison of these two dyes, covering their staining properties, advantages, and limitations, supported by established experimental protocols.

Comparison of Key Characteristics

Feature	Nile Red	BODIPY 493/503
Specificity	Stains neutral lipids and phospholipids.[7] Its fluorescence is environmentally sensitive, showing minimal fluorescence in aqueous media and intense fluorescence in lipid-rich environments.[5][6]	Highly specific for neutral lipids, making it a preferred choice for precise lipid droplet visualization.[7][]
Photostability	Generally considered to have good photostability.	Can be prone to photobleaching, although it provides a bright initial signal.[5]
Environmental Sensitivity	Solvatochromic properties, with emission wavelength dependent on the polarity of the lipid environment.[9]	Relatively insensitive to the polarity and pH of its environment, providing more consistent fluorescence.[6]
Cell Permeability	Readily penetrates cell membranes for staining of live or fixed cells.[10][11]	Excellent cell permeability, allowing for rapid and effective staining.[5]
Background Signal	Can sometimes exhibit background fluorescence due to its affinity for other cellular structures.	Tends to have a lower background signal due to its high specificity for lipid droplets.[5]
Live/Fixed Cell Compatibility	Compatible with both live and fixed cells.[10]	Suitable for staining both live and fixed cells.[]

Experimental Protocols

Nile Red Staining Protocol for Adherent Cells

This protocol is adapted from established methods for staining lipid droplets in cultured cells.[11][12]

• Cell Culture: Plate cells on coverslips or in a 96-well black wall/clear bottom plate and culture until they reach the desired confluency.

• Preparation of Staining Solution: Prepare a working solution of Nile Red at a concentration of 1-10 µg/mL in PBS.

• Fixation (Optional): For fixed cell staining, fix the cells with 4% paraformaldehyde for 10-20 minutes at room temperature, followed by washing with PBS.[12][13]

• Staining: Remove the culture medium and add the Nile Red staining solution to the cells. Incubate for 10-15 minutes at room temperature, protected from light.[12]

• Washing: Gently wash the cells two to three times with PBS.

• Imaging: Mount the coverslips on a slide with a suitable mounting medium. Visualize the stained lipid droplets using a fluorescence microscope with excitation and emission wavelengths around 550 nm and 640 nm, respectively.[11]

BODIPY 493/503 Staining Protocol for Adherent Cells

The following protocol is based on widely used procedures for BODIPY 493/503 staining.[14][15][16]

• Cell Culture: Grow cells on coverslips or in an appropriate imaging dish to 60-80% confluency.[16]

• Preparation of Staining Solution: Prepare a 1-2 µM working solution of BODIPY 493/503 in PBS from a stock solution in DMSO.[14]

• Fixation (Optional): For fixed cells, treat with 4% paraformaldehyde for 15-20 minutes at room temperature and wash with PBS.[][16]

• Staining: Remove the culture medium and incubate the cells with the BODIPY 493/503 staining solution for 15-30 minutes at 37°C, protected from light.[][14]

• Washing: Wash the cells two to three times with PBS to remove excess dye.

• Imaging: Mount the coverslips and image the cells using a fluorescence microscope with excitation and emission wavelengths of approximately 493 nm and 503 nm, respectively.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for staining intracellular lipid droplets.

References

• 1. union-pigment.com [union-pigment.com]
• 2. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India [colorantsgroup.com]
• 3. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem [emperordye.com]
• 4. News - SOLVENT RED 195-Introduction and Application [precisechem.com]
• 5. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 9. Using Nile Blue and Nile Red to visualise the presence of lipids in cryosectioned tissues [focalplane.biologists.com]
• 10. resources.revvity.com [resources.revvity.com]
• 11. Nile Red Staining Kit (ab228553) | Abcam [abcam.co.jp]
• 12. researchgate.net [researchgate.net]
• 13. 2.4. Nile red staining [bio-protocol.org]
• 14. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]
• 16. Lipid droplet visualisation in cultured cells using BODIPY 493/503 stain [protocols.io]

Safety & Regulatory Compliance

Proper Disposal of SOLVENT RED 195: A Procedural Guide

The proper disposal of SOLVENT RED 195, a deep red, transparent oil solvent dye, necessitates a careful approach grounded in regulatory compliance and safety.[1] While some safety data sheets (SDS) indicate it is a non-hazardous chemical for transport purposes[2], it is crucial for the chemical waste generator to determine if the discarded material is classified as hazardous waste under current regulations.[2] This determination must be made in consultation with federal, state, and local hazardous waste regulations to ensure complete and accurate classification.[2][3]

Immediate Safety and Handling Protocols

Before handling SOLVENT RED 195 for disposal, it is imperative to use appropriate Personal Protective Equipment (PPE). The solid, powdered form of this chemical requires measures to control airborne levels and minimize dust generation.[2]

Key Safety and Handling Information:

Precaution Category	Specific Recommendations	Source
Personal Protective Equipment (PPE)	Eyes: Wear appropriate protective eyeglasses or chemical safety goggles.	[2]
Skin: Wear chemical-impermeable gloves to prevent skin exposure.	[2][4]
Clothing: Wear appropriate protective clothing to minimize contact.	[2]
Respiratory: Use an approved respirator when dust may be generated or if ventilation is inadequate.	[2]
Engineering Controls	Use in a well-ventilated area, preferably within a chemical fume hood.	[2][4]
Handling Procedures	Avoid contact with eyes, skin, and clothing. Avoid generating dust. Wash thoroughly after handling.	[2][4]
Storage of Waste	Store in a tightly closed, suitable container in a cool, dry, and well-ventilated place.	[4][5]

Step-by-Step Disposal Procedure

The disposal of SOLVENT RED 195 waste must follow a structured process to ensure safety and regulatory adherence.

Step 1: Waste Classification The generator of the waste is legally responsible for determining if it is hazardous.[3] This process is governed by the Federal Resource Conservation and Recovery Act (RCRA) and corresponding state-level regulations.[3] A waste is considered hazardous if it is specifically listed by regulators or if it exhibits characteristics such as ignitability, corrosivity, reactivity, or toxicity.[6]

Step 2: Waste Segregation and Collection

• Collect waste SOLVENT RED 195 in a suitable, properly labeled, and tightly sealed container to prevent leaks or the escape of dust.[4][7]

• Do not mix with other incompatible wastes.[8][9]

• Label the container clearly as "Hazardous Waste" (if classified as such) and list the contents.

Step 3: Handling Spills and Leaks

• In case of a spill, immediately clean it up, observing all PPE precautions.[2]

• Vacuum or sweep up the material and place it into a suitable, sealed container for disposal.[2][4]

• Avoid actions that generate dusty conditions.[2]

• Prevent the chemical from entering drains or the environment.[4]

Step 4: Empty Container Disposal

• Chemical containers must be thoroughly emptied.[8]

• The standard procedure is to triple-rinse the container with a suitable solvent.[8]

• The first rinseate must be collected and disposed of as hazardous waste.[10]

• After rinsing and air-drying in a ventilated area like a fume hood, the container may be disposed of as non-hazardous waste, provided all labels are defaced.[8]

Step 5: Final Disposal

• Hazardous waste must be managed from "cradle-to-grave," meaning it is tracked from generation to its final disposal.[3]

• Depending on its classification and local regulations, final disposal may involve sending the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF).

• Use a licensed hazardous waste transporter for any off-site shipments, which will require a Uniform Hazardous Waste Manifest form.

• Disposal options may include controlled incineration or other treatment methods authorized by a licensed chemical destruction facility.[11] Discharging SOLVENT RED 195 into sewer systems or the environment is prohibited.[4][11]

Experimental Workflow & Decision Logic

The following diagram illustrates the logical workflow for the proper disposal of SOLVENT RED 195.

Caption: Decision workflow for SOLVENT RED 195 disposal.

References

• 1. China Biggest Solvent Red 195 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 2. additivesforpolymer.com [additivesforpolymer.com]
• 3. youtube.com [youtube.com]
• 4. echemi.com [echemi.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. dtsc.ca.gov [dtsc.ca.gov]
• 7. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 8. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. chemicalbook.com [chemicalbook.com]

Safeguarding Your Research: A Comprehensive Guide to Handling SOLVENT RED 195

Essential safety protocols and logistical plans are critical for the safe handling and disposal of SOLVENT RED 195 in a laboratory setting. This guide provides detailed personal protective equipment (PPE) recommendations, procedural workflows, and disposal plans to ensure the well-being of researchers and maintain a safe laboratory environment.

SOLVENT RED 195, a red dye used in various applications including plastics, requires careful handling due to its potential health hazards.[1][2] Possible risks include skin and eye irritation, respiratory tract irritation if inhaled, and gastrointestinal discomfort if ingested.[1] Adherence to proper safety procedures is paramount to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is necessary when working with SOLVENT RED 195. This includes protection for the eyes, skin, and respiratory system. The following table summarizes the recommended PPE:

Body Part	Personal Protective Equipment	Specifications and Remarks
Eyes/Face	Chemical safety goggles or eyeglasses	Should be worn to protect against dust and splashes.[1]
Hands	Appropriate protective gloves	Rubber gloves are specified in the safety data sheet.[1][3]
Body	Protective clothing	Should be worn to minimize skin contact.[1]
Respiratory	Approved respirator	To be used when ventilation is inadequate or dust is generated.[1][3]
Workstation	Chemical fume hood	All handling of SOLVENT RED 195 should be conducted in a chemical fume hood.[1]

Experimental Workflow for Handling SOLVENT RED 195

The following diagram outlines the standard operating procedure for the safe handling of SOLVENT RED 195, from preparation to cleanup.

Caption: Procedural workflow for the safe handling of SOLVENT RED 195.

Disposal Plan

Proper disposal of SOLVENT RED 195 and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

• Solid Waste: Unused SOLVENT RED 195 powder and any grossly contaminated materials (e.g., weighing paper, gloves) should be collected in a designated, sealed, and clearly labeled hazardous waste container.[1]

• Liquid Waste: Solutions containing SOLVENT RED 195 should be collected in a separate, sealed, and labeled hazardous waste container. Do not discharge solutions containing this dye into the sewer system.[4]

Disposal Method:

• All waste containing SOLVENT RED 195 must be disposed of in accordance with local, state, and federal regulations.[3]

• Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal procedures.

• The recommended disposal methods for chemical waste of this nature often include incineration by a licensed chemical destruction facility.[4]

Emergency Procedures

In the event of an accidental exposure or spill, immediate action is necessary.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and water.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]

• Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

• Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, carefully sweep or vacuum up the solid material, avoiding dust generation, and place it into a suitable container for disposal.[1]

By adhering to these safety protocols and operational plans, researchers can confidently and safely handle SOLVENT RED 195, fostering a secure and productive research environment.

References

• 1. additivesforpolymer.com [additivesforpolymer.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. chemicalbook.com [chemicalbook.com]